Cleomiscosin A

• CAS: 76948-72-6

Core Science & Biosynthesis

Cleomiscosin A: A Technical Guide to its Discovery, Natural Sources, and Biological Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cleomiscosin A, a naturally occurring coumarinolignan, has emerged as a molecule of significant interest in the field of phytochemistry and drug discovery. First isolated in the early 1980s, this compound has demonstrated a range of promising biological activities, including anti-inflammatory, antioxidant, and hepatoprotective effects. This technical guide provides a comprehensive overview of the discovery of Cleomiscosin A, its diverse natural sources, detailed experimental protocols for its isolation, and an exploration of its known biological signaling pathways. All quantitative data are presented in structured tables for ease of comparison, and key experimental and biological pathways are visualized through detailed diagrams.

Discovery and Structural Elucidation

Cleomiscosin A was first discovered and isolated from the seeds of Cleome viscosa Linn. by a team of researchers led by A. B. Ray. Their seminal work, published in a 1980 communication in Tetrahedron Letters, and a more detailed follow-up in Tetrahedron in 1985, laid the foundation for our understanding of this compound. The structural elucidation was achieved through a combination of spectroscopic techniques, including UV-Vis, IR, ¹H NMR, ¹³C NMR, and mass spectrometry, alongside chemical degradation studies. These analyses revealed Cleomiscosin A to be a coumarinolignan, a class of natural products characterized by a fused coumarin (B35378) and phenylpropanoid skeleton.

Natural Sources of Cleomiscosin A

Cleomiscosin A has been identified in a variety of plant species, indicating a widespread distribution in the plant kingdom. The primary and most well-documented source remains the seeds of Cleome viscosa. However, it has also been isolated from several other plants. The yields of Cleomiscosin A can vary significantly depending on the plant part, geographical location, and extraction method employed.

Table 1: Natural Sources and Yield of Cleomiscosin A

Plant Species	Family	Plant Part	Extraction Method	Yield of Cleomiscosin A	Reference(s)
Cleome viscosa Linn.	Capparidaceae	Seeds	Methanol (B129727) Extraction, Column Chromatography	Not explicitly quantified as a percentage of raw material in reviewed literature. HPLC methods for quantification have been developed.	[1][2]
Acer okamotoanum Nakai	Aceraceae	Leaf and Twig	Methanol Extraction, Column Chromatography	Not explicitly quantified as a percentage of raw material in reviewed literature.
Buxus sinica (Rehder & E.H.Wilson) M.Cheng	Buxaceae	Herbs	Not specified	Not explicitly quantified as a percentage of raw material in reviewed literature.
Erycibe obtusifolia Benth.	Convolvulaceae	Not specified	Not specified	Not explicitly quantified as a percentage of raw material in reviewed literature.
Hibiscus taiwanensis S.Y.Hu	Malvaceae	Not specified	Not specified	Not explicitly quantified as a percentage of raw material in reviewed literature.
Brucea mollis Wall. ex Kurz	Simaroubaceae	Stems	Not specified	Not explicitly quantified as a percentage of raw material in reviewed literature.

Experimental Protocols

The isolation and purification of Cleomiscosin A are crucial for its further study and potential therapeutic applications. The following protocols are synthesized from established methodologies for the extraction of coumarinolignoids from Cleome viscosa seeds.

Extraction of Crude Coumarinolignoids

This protocol details a standard laboratory-scale extraction of a crude mixture of coumarinolignoids, including Cleomiscosin A, from the seeds of Cleome viscosa.[1]

Workflow for Crude Extraction

Caption: Workflow for the crude extraction of coumarinolignoids.

Purification of Cleomiscosin A by Column Chromatography

The crude extract obtained is a complex mixture and requires further purification to isolate Cleomiscosin A. Column chromatography is a standard and effective method for this purpose.

Protocol:

• Preparation of the Column: A silica (B1680970) gel (60-120 mesh) column is prepared using a suitable solvent system, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.

• Sample Loading: The crude extract is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of n-hexane and ethyl acetate. The polarity is gradually increased to separate the different components of the extract.

• Fraction Collection: Fractions of the eluate are collected sequentially.

• Monitoring: The collected fractions are monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3) and visualized under UV light. Fractions containing compounds with similar Rf values to a Cleomiscosin A standard are pooled together.

• Crystallization: The pooled fractions containing Cleomiscosin A are concentrated under reduced pressure, and the residue is crystallized from a suitable solvent system (e.g., chloroform-methanol) to yield pure Cleomiscosin A.

High-Performance Liquid Chromatography (HPLC) for Quantification

A validated HPLC method is essential for the accurate quantification of Cleomiscosin A in plant extracts. The following method has been reported for the analysis of Cleomiscosin A in Cleome viscosa seeds.

Table 2: HPLC Parameters for Quantification of Cleomiscosin A

Parameter	Specification
Instrument	HPLC system with a photodiode array (PDA) detector
Column	Waters Symmetry C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of [acetonitrile-methanol (1:2, v/v)] and [acetic acid-water (0.5:99.5, v/v)] in a 40:60 ratio
Flow Rate	1.0 mL/min
Detection Wavelength	326 nm
Injection Volume	20 µL
Quantification	Based on a calibration curve generated with a pure standard of Cleomiscosin A

Biological Activity and Signaling Pathways

Cleomiscosin A has been reported to possess several biological activities, with its anti-inflammatory properties being the most studied. While the precise molecular mechanisms of pure Cleomiscosin A are still under investigation, studies on mixtures of cleomiscosins and related coumarinolignoids suggest the involvement of key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Proposed Anti-inflammatory Mechanism of Action

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate cell surface receptors like Toll-like receptor 4 (TLR4). This activation triggers intracellular signaling cascades, leading to the activation of transcription factors like NF-κB and the p38 MAPK. These transcription factors then translocate to the nucleus and induce the expression of pro-inflammatory mediators, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and inducible nitric oxide synthase (iNOS). Cleomiscosin A is hypothesized to exert its anti-inflammatory effects by inhibiting one or more steps in these pathways, thereby reducing the production of these inflammatory mediators.[3][4]

Proposed Signaling Pathway of Cleomiscosin A's Anti-inflammatory Action

Caption: Proposed anti-inflammatory signaling pathway modulated by Cleomiscosin A.

Conclusion

Cleomiscosin A stands out as a natural product with considerable therapeutic potential, particularly in the realm of inflammatory diseases. Its discovery from Cleome viscosa has paved the way for further phytochemical investigations into a variety of plant species. While detailed quantitative data on its yield from different sources remain an area for further research, established protocols for its isolation and quantification provide a solid foundation for future studies. The elucidation of its precise molecular mechanisms of action, particularly its interaction with the NF-κB and MAPK signaling pathways, will be critical in advancing Cleomiscosin A from a promising phytochemical to a potential therapeutic agent. This technical guide serves as a comprehensive resource for researchers dedicated to unlocking the full potential of this intriguing natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. クマリン類 | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

A Technical Guide to the Isolation of Cleomiscosin A from Cleome viscosa

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the methodologies for isolating Cleomiscosin A, a coumarinolignan of significant scientific interest, from the plant Cleome viscosa. Cleomiscosin A has demonstrated notable anti-inflammatory and antioxidant properties, making it a valuable compound for further investigation in drug discovery and development.[1][2] This guide synthesizes established protocols from scientific literature, presenting quantitative data, detailed experimental procedures, and logical workflows to ensure a reproducible process.

Data Presentation

Quantitative data is crucial for the successful replication and optimization of natural product isolation. The following tables summarize the key physicochemical properties of Cleomiscosin A and the comparative efficiency of various extraction solvents.

Table 1: Physicochemical Properties of Cleomiscosin A

This table outlines the fundamental chemical and physical characteristics of the target compound.

Property	Value	Reference
CAS Number	76948-72-6	[1][3]
Molecular Formula	C₂₀H₁₈O₈	[1][3]
Molecular Weight	386.4 g/mol	[1]
Compound Type	Coumarinolignan	[4]
Purity (Commercial)	95% ~ 99%	[3]
Appearance	Powder
IUPAC Name	(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydro-9H-[4][5]dioxino[2,3-h]chromen-9-one	[1]

Table 2: Extraction Yield from Cleome viscosa with Various Solvents

The choice of solvent significantly impacts the yield of the crude extract. Polar solvents generally provide a higher extraction yield from the whole plant.[5]

Solvent System	Extraction Method	Plant Part	Percentage Yield (w/w)	Reference
Methanol (B129727)	Soxhlet	Whole Plant	18.6%	[5]
Aqueous	Soxhlet	Whole Plant	18.0%	[5]
Ethyl Acetate (B1210297)	Soxhlet	Whole Plant	2.0%	[5]
n-Hexane	Soxhlet	Whole Plant	0.6%	[5]
Methanol	Soxhlet	Leaves	46.11%	[5]

Table 3: Spectroscopic Data for Structural Elucidation of Cleomiscosin A

The structure of Cleomiscosin A is typically confirmed through a combination of spectroscopic methods.[2][3] While specific peak assignments are determined in individual research settings, the required techniques are listed below.

Technique	Purpose	Reference
Mass Spectrometry (MS)	Determines molecular weight and fragmentation patterns.	[3]
¹H NMR Spectroscopy	Elucidates the proton framework of the molecule.	[2]
¹³C NMR Spectroscopy	Determines the carbon skeleton of the molecule.	[2]
Infrared (IR) Spectroscopy	Identifies functional groups present in the molecule.	[2]

Experimental Protocols

The following sections detail a synthesized, multi-stage protocol for the isolation and purification of Cleomiscosin A from Cleome viscosa. The process begins with raw plant material and progresses through extraction, fractionation, and chromatographic purification.

Plant Material Preparation

Proper preparation of the plant material is the foundational step for efficient extraction.

• Collection : Healthy, disease-free Cleome viscosa plants should be collected. The seeds are reported to be a primary source of cleomiscosins.[5]

• Drying : The collected plant material must be shade-dried to prevent the degradation of thermolabile phytochemicals.[5]

• Grinding : The dried material is pulverized into a coarse powder using a mechanical grinder. This increases the surface area, allowing for more efficient solvent penetration and extraction.[5]

Extraction

A Soxhlet extraction using methanol is a highly effective method for obtaining the crude extract containing Cleomiscosin A.[5]

• Apparatus : 5L Soxhlet apparatus.

• Procedure :

  • Accurately weigh 500 g of the powdered Cleome viscosa material.[5]

  • Place the powder into a thimble and insert it into the main chamber of the Soxhlet extractor.[5]

  • Fill the distilling flask with 5L of methanol.[5]

  • Heat the solvent to reflux. The solvent vapor travels up the distillation arm, condenses, and drips into the thimble, extracting the soluble compounds.[5]

  • Continue the extraction for approximately 72 hours, or until the solvent in the siphoning tube runs clear, indicating a complete extraction.[5]

  • After extraction, concentrate the methanolic extract under vacuum using a rotary evaporator to obtain a viscous residue.[6]

Purification and Isolation

A multi-step purification process is required to isolate Cleomiscosin A from the complex crude extract. This typically involves defatting (especially for seeds), liquid-liquid partitioning, and sequential chromatographic techniques.

• Extract the powdered seeds with a non-polar solvent, such as hexane (B92381), in a Soxhlet apparatus to remove oils and fats.[6]

• Continue the extraction until the solvent runs clear.[6]

• Discard the hexane extract and air-dry the defatted seed powder before proceeding with methanolic extraction as described in section 2.2.[6]

• Suspend the concentrated viscous residue from the methanolic extraction in water.[6]

• Partition the aqueous suspension sequentially with solvents of increasing polarity, such as dichloromethane (B109758) and ethyl acetate.[6]

• Monitor the presence of Cleomiscosin A in each fraction using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Cleomiscosin A is expected to be enriched in the ethyl acetate fraction.[6]

• Prepare a silica (B1680970) gel (60-120 or 100-200 mesh) column.[5][6]

• Concentrate the enriched ethyl acetate fraction to dryness and dissolve it in a minimal amount of the initial mobile phase.[5]

• Load the dissolved sample onto the column.[5]

• Elute the column with a gradient of solvents, gradually increasing polarity. A common system involves starting with n-hexane:chloroform, followed by chloroform:ethyl acetate, and then ethyl acetate:methanol.[5]

• Collect fractions and monitor them by TLC to identify and pool those containing Cleomiscosin A.[5]

• Combine and concentrate the pooled fractions from column chromatography.[5]

• Further purify this concentrate using a preparative reverse-phase HPLC system.[5]

  • Column : A C18 column is typically used for this separation.[5]

  • Mobile Phase : A gradient elution system is effective, commonly consisting of acetonitrile (B52724) and water, often with 0.1% or 0.2% formic acid added to improve peak shape.[5][6]

  • Detection : Monitor the elution profile using a UV detector.

• Collect the peak corresponding to Cleomiscosin A.

• Concentrate the collected HPLC fraction to dryness.[6]

• Crystallize the purified compound from a suitable solvent system, such as a methanol/chloroform mixture, to obtain pure Cleomiscosin A.[6]

• Dry the resulting crystals under a vacuum.[6]

Visualized Workflows and Pathways

Diagrams created using Graphviz provide a clear visual representation of the experimental processes and biological interactions.

Figure 1. Workflow for the isolation of Cleomiscosin A.

Figure 2. Inhibition of TNF-α secretion by Cleomiscosin A.

Studies have shown that a mixture of coumarinolignoids, including Cleomiscosin A, can significantly decrease the expression of pro-inflammatory mediators like Tumor Necrosis Factor-alpha (TNF-α) in a dose-dependent manner.[4] The mechanism is believed to involve the inhibition of intracellular signaling pathways that lead to the production and secretion of these cytokines.[4][7]

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cleomiscosin A | CAS:76948-72-6 | Coumarins | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. CAS 76948-72-6 | Cleomiscosin A [phytopurify.com]
• 4. staff.cimap.res.in [staff.cimap.res.in]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Phytochemicals against TNFα-Mediated Neuroinflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Cleomiscosin A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cleomiscosin A, a naturally occurring coumarinolignan, has garnered significant interest in the scientific community due to its diverse pharmacological activities. This technical guide provides a comprehensive overview of the chemical structure and absolute stereochemistry of Cleomiscosin A. It details the precise spatial arrangement of its atoms, confirmed as (2R, 3R), and presents a compilation of spectroscopic data for its unambiguous identification. Furthermore, this document outlines the key experimental protocols employed for the isolation, purification, and structural elucidation of this intricate molecule, offering a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Nomenclature

Cleomiscosin A is a complex heterocyclic compound with the molecular formula C₂₀H₁₈O₈.[1] Its systematic IUPAC name is (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1][2]benzodioxin-9-one.[1] The molecule features a fused five-ring system, including a chromen-9-one (coumarin) nucleus, a 1,4-dioxane (B91453) ring, and a dihydropyran ring, substituted with a guaiacyl (4-hydroxy-3-methoxyphenyl) group and a hydroxymethyl group.

The core structure of Cleomiscosin A is depicted below:

Caption: Chemical Structure of Cleomiscosin A

Stereochemistry and Absolute Configuration

Cleomiscosin A possesses two chiral centers at the C-2 and C-3 positions of the dihydropyran ring. The absolute configuration of naturally occurring Cleomiscosin A has been unequivocally established as (2R, 3R) .[1] This specific stereoisomer is crucial for its biological activity. The relative stereochemistry is trans, with the hydroxymethyl group at C-2 and the guaiacyl group at C-3 occupying pseudo-equatorial positions in the most stable chair-like conformation of the dihydropyran ring.

Its epimer, 8'-epi-cleomiscosin A, which has the (2S, 3R) configuration, has also been isolated from natural sources, highlighting the importance of precise stereochemical assignment.

Spectroscopic Data for Structural Elucidation

The structure of Cleomiscosin A has been elucidated and confirmed through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a complete, uniformly reported dataset is not available across all literature, the following table summarizes representative ¹H and ¹³C NMR spectral data for Cleomiscosin A, compiled from various sources. Chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: ¹H and ¹³C NMR Data of Cleomiscosin A

Position	¹³C (ppm)	¹H (ppm, multiplicity, J in Hz)
2	161.0	-
3	113.2	6.25 (d, J=9.5)
4	143.8	7.65 (d, J=9.5)
4a	114.2	-
5	148.5	-
6	112.8	6.85 (s)
7	144.5	-
8	101.5	6.80 (s)
8a	151.8	-
2'	76.5	4.20 (m)
3'	79.8	4.75 (d, J=8.0)
7'	62.5	3.80 (m)
1''	130.5	-
2''	110.2	6.95 (d, J=2.0)
3''	147.8	-
4''	146.5	-
5''	115.5	6.88 (d, J=8.0)
6''	119.5	6.90 (dd, J=8.0, 2.0)
5-OCH₃	56.2	3.90 (s)
3''-OCH₃	56.0	3.85 (s)

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and instrument used.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is critical for confirming the molecular formula of Cleomiscosin A.

Table 2: Mass Spectrometry Data for Cleomiscosin A

Ionization Mode	Adduct	Calculated m/z	Observed m/z
ESI+	[M+H]⁺	387.1074	387.1071
ESI+	[M+Na]⁺	409.0893	409.0891
ESI-	[M-H]⁻	385.0929	385.0925

Experimental Protocols

Isolation and Purification of Cleomiscosin A

The following is a generalized protocol for the isolation and purification of Cleomiscosin A from a plant source, such as Cleome viscosa.

Caption: Experimental Workflow for Isolation and Purification

• Plant Material Preparation: The air-dried and powdered plant material (e.g., seeds or aerial parts) is subjected to extraction.

• Soxhlet Extraction: The powdered material is extracted exhaustively with methanol in a Soxhlet apparatus for approximately 48-72 hours.

• Concentration: The methanolic extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297), to separate compounds based on their polarity. Cleomiscosin A is typically enriched in the ethyl acetate fraction.

• Column Chromatography: The enriched fraction is subjected to column chromatography on silica gel. A gradient elution system, for instance, a mixture of chloroform and methanol with increasing polarity, is used to separate the components.

• Fraction Monitoring: The collected fractions are monitored by thin-layer chromatography (TLC) to identify those containing Cleomiscosin A.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions rich in Cleomiscosin A are pooled, concentrated, and further purified by preparative HPLC on a C18 reverse-phase column using a suitable mobile phase, such as a gradient of acetonitrile (B52724) and water.

• Crystallization: The purified Cleomiscosin A is crystallized from an appropriate solvent system (e.g., methanol-chloroform) to obtain a pure crystalline solid.

Determination of Absolute Stereochemistry

The definitive determination of the (2R, 3R) absolute configuration of Cleomiscosin A relies on X-ray crystallography.

Caption: Workflow for Stereochemical Determination

• Single Crystal Growth: High-quality single crystals of pure Cleomiscosin A are grown by slow evaporation of a suitable solvent.

• X-ray Diffraction: A selected crystal is mounted on a goniometer and subjected to a beam of X-rays. The diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The crystal structure is solved using direct methods or Patterson methods and refined to obtain the precise atomic coordinates.

• Absolute Configuration Assignment: For a non-centrosymmetric space group, the absolute configuration is determined, often by analyzing the anomalous dispersion effects, which can be quantified by the Flack parameter. A Flack parameter close to zero for the assigned configuration confirms its correctness.

Conclusion

This technical guide has provided a detailed examination of the chemical structure and stereochemistry of Cleomiscosin A. The well-defined (2R, 3R) absolute configuration, along with the comprehensive spectroscopic and experimental data presented, serves as a foundational resource for researchers engaged in the synthesis, characterization, and biological evaluation of this promising natural product and its analogues. The provided protocols offer a practical framework for the isolation and structural verification of Cleomiscosin A, facilitating further investigations into its therapeutic potential.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cleomiscosin C | C21H20O9 | CID 11464176 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cleomiscosin A: A Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A is a naturally occurring coumarinolignan, a class of compounds characterized by the fusion of a coumarin (B35378) and a phenylpropanoid unit.[1] It has been isolated from various plant species, including Macaranga adenantha, Acer okamotoanum, and Cleome viscosa.[2][3] This compound has garnered significant interest in the scientific community due to its diverse biological activities, most notably its anti-inflammatory, antioxidant, and potential antitumor properties.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of Cleomiscosin A, detailed experimental protocols for its isolation and characterization, and an exploration of its known signaling pathways.

Physicochemical Properties

Cleomiscosin A is a white to off-white powder. Its core structure is a complex heterocyclic system, which dictates its physical and chemical behavior. A summary of its key properties is presented below.

Data Summary

The following table summarizes the known quantitative physical and chemical data for Cleomiscosin A.

Property	Value	Source(s)
Molecular Formula	C₂₀H₁₈O₈	[1]
Molecular Weight	386.36 g/mol	[1]
CAS Number	76948-72-6	[1]
Appearance	White to Off-White Powder	-
Melting Point	249-250 °C	[4]
Boiling Point	632.7 ± 55.0 °C (Predicted)	-
Density	1.403 g/cm³ (Predicted)	-
Solubility	Soluble in DMSO, chloroform, dichloromethane, ethyl acetate (B1210297), and acetone.	-

Spectral Data

The structural elucidation of Cleomiscosin A has been achieved through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. While specific spectral data with precise chemical shifts and absorption maxima are not consistently reported across publicly available literature, the methodologies are well-established for the characterization of this compound and its derivatives.

• ¹H and ¹³C NMR Spectroscopy: These techniques are crucial for determining the carbon-hydrogen framework of the molecule, including the chemical environment of each proton and carbon atom.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in Cleomiscosin A, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O) groups, by their characteristic vibrational frequencies.

• UV-Visible (UV-Vis) Spectroscopy: This method provides information about the electronic transitions within the molecule and is particularly useful for analyzing the conjugated systems present in the coumarin and phenylpropanoid moieties.

• Mass Spectrometry (MS): Mass spectrometry is employed to determine the precise molecular weight and fragmentation pattern of Cleomiscosin A, further confirming its molecular formula and structural features.

Experimental Protocols

Isolation and Purification of Cleomiscosin A from Macaranga adenantha

The following protocol is a representative method for the isolation and purification of Cleomiscosin A from plant material.

1. Extraction:

• Air-dry the branches of Macaranga adenantha and grind them into a coarse powder.
• Extract the powdered plant material exhaustively with 95% ethanol (B145695) at room temperature.
• Concentrate the resulting extract under reduced pressure to obtain a crude residue.

2. Fractionation:

• Suspend the crude residue in water and partition successively with petroleum ether, ethyl acetate, and n-butanol.
• Concentrate the ethyl acetate fraction, which is expected to contain Cleomiscosin A.

3. Chromatographic Purification:

• Subject the ethyl acetate fraction to column chromatography on a silica (B1680970) gel column.
• Elute the column with a gradient solvent system, typically starting with a nonpolar solvent (e.g., chloroform) and gradually increasing the polarity with a more polar solvent (e.g., methanol).
• Monitor the collected fractions by Thin Layer Chromatography (TLC).
• Combine fractions containing the compound of interest.

4. Final Purification:

• Further purify the combined fractions using preparative High-Performance Liquid Chromatography (HPLC) or repeated column chromatography on Sephadex LH-20 to yield pure Cleomiscosin A.

5. Structure Identification:

• Confirm the identity and purity of the isolated Cleomiscosin A using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).[2][3]

plant [label="Powdered Macaranga adenantha"]; extraction [label="Extraction with 95% Ethanol"]; crude_extract [label="Crude Ethanol Extract"]; partition [label="Solvent Partitioning"]; etOAc_fraction [label="Ethyl Acetate Fraction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; silica_gel [label="Silica Gel Column Chromatography"]; fractions [label="Collected Fractions"]; tlc [label="TLC Monitoring"]; purified_fractions [label="Combined Fractions"]; final_purification [label="Preparative HPLC / Sephadex LH-20"]; cleomiscosin_a [label="Pure Cleomiscosin A", fillcolor="#34A853", fontcolor="#FFFFFF"]; characterization [label="Spectroscopic Characterization (NMR, MS, IR)"];

plant -> extraction; extraction -> crude_extract; crude_extract -> partition; partition -> etOAc_fraction; etOAc_fraction -> silica_gel; silica_gel -> fractions; fractions -> tlc; tlc -> purified_fractions; purified_fractions -> final_purification; final_purification -> cleomiscosin_a; cleomiscosin_a -> characterization; }

Isolation and Purification Workflow for Cleomiscosin A.

Biological Activity and Signaling Pathways

Cleomiscosin A exhibits notable anti-inflammatory properties, primarily through the inhibition of tumor necrosis factor-alpha (TNF-α) secretion.[2] While the precise molecular mechanism for Cleomiscosin A is still under investigation, related coumarinolignans are known to modulate the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5]

Inhibition of TNF-α via the NF-κB Pathway

In response to inflammatory stimuli such as lipopolysaccharide (LPS), the IKK (IκB kinase) complex is activated. IKK then phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This degradation releases the NF-κB dimer (typically p50/p65), allowing it to translocate to the nucleus. In the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of pro-inflammatory genes, including the gene for TNF-α, thereby inducing its transcription and subsequent secretion.

Cleomiscosin A is thought to exert its anti-inflammatory effect by interfering with this pathway. By inhibiting the activation of NF-κB, Cleomiscosin A can downregulate the expression of TNF-α and other pro-inflammatory mediators.[2][5]

Proposed Anti-inflammatory Mechanism of Cleomiscosin A.

Synthesis

While the total synthesis of Cleomiscosin A is complex, synthetic strategies for its derivatives have been reported. These syntheses often involve the coupling of a coumarin precursor with a suitably functionalized phenylpropanoid derivative. Key reactions in such synthetic routes may include electrophilic substitution to introduce functional groups onto the coumarin ring, followed by condensation or cyclization reactions to form the complete coumarinolignan skeleton. The development of efficient and stereoselective synthetic methods is an active area of research, aiming to provide access to larger quantities of Cleomiscosin A and its analogs for further biological evaluation.

Conclusion

Cleomiscosin A is a promising natural product with significant therapeutic potential, particularly in the realm of anti-inflammatory drug discovery. Its well-defined chemical structure and known biological activities make it an attractive lead compound for further development. This technical guide has provided a summary of its core physical and chemical properties, along with methodologies for its isolation and insights into its mechanism of action. Further research is warranted to fully elucidate its pharmacological profile and to develop robust synthetic routes for its large-scale production.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. [Chemical constituents from branch of Macaranga adenantha and their TNF-alpha inhibitory activity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Calycosin modulates inflammation via suppressing TLR4/NF-κB pathway and promotes bone formation to ameliorate glucocorticoid-induced osteonecrosis of the femoral head in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Cleomiscosin A solubility in DMSO, methanol, and other organic solvents.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a naturally occurring coumarinolignan, has garnered significant interest in the scientific community for its diverse biological activities, including its anti-inflammatory properties. As with any compound intended for research and potential therapeutic development, understanding its solubility characteristics is paramount. This technical guide provides a comprehensive overview of the solubility of Cleomiscosin A in dimethyl sulfoxide (B87167) (DMSO), methanol, and other common organic solvents. The information presented herein is intended to support researchers in the preparation of stock solutions, formulation development, and the design of in vitro and in vivo studies.

Data Presentation: Solubility of Cleomiscosin A

The solubility of a compound is a critical physical property that dictates its handling, formulation, and bioavailability. The following table summarizes the available quantitative and qualitative solubility data for Cleomiscosin A in various organic solvents.

Solvent	Molar Mass ( g/mol )	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	78.13	125 mg/mL (323.54 mM)[1]	Requires sonication to achieve this concentration. Hygroscopic DMSO can impact solubility.
1.9 mg/mL (4.92 mM)[2]	Sonication is recommended.
Methanol	32.04	Slightly soluble[3]	Quantitative data is not readily available.
Chloroform	119.38	Soluble[4]	Quantitative data is not readily available.
Dichloromethane	84.93	Soluble[4]	Quantitative data is not readily available.
Ethyl Acetate	88.11	Soluble[4]	Quantitative data is not readily available.
Acetone	58.08	Soluble[4]	Quantitative data is not readily available.
Acetonitrile	41.05	Slightly soluble (with heating)[3]	Quantitative data is not readily available.
Pyridine	79.10	Slightly soluble[3]	Quantitative data is not readily available.
Water	18.02	543.6 mg/L (estimated)	Poorly soluble in aqueous solutions.

Note on Discrepancies in DMSO Solubility: The significant variation in the reported solubility of Cleomiscosin A in DMSO (125 mg/mL vs. 1.9 mg/mL) may be attributable to differences in experimental conditions such as the purity of the compound, the grade and water content of the DMSO used, temperature, and the method of dissolution (e.g., duration and intensity of sonication). Researchers should empirically determine the optimal concentration for their specific experimental needs.

Experimental Protocols: Determination of Equilibrium Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a specific solvent. The following is a generalized protocol that can be adapted for determining the solubility of Cleomiscosin A.

Objective: To determine the saturation concentration of Cleomiscosin A in a given organic solvent at a specified temperature.

Materials:

• Cleomiscosin A (solid, high purity)

• Solvent of interest (e.g., DMSO, methanol, analytical grade)

• Glass vials with screw caps

• Orbital shaker or incubator with shaking capabilities

• Constant temperature bath or incubator

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation.

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid Cleomiscosin A to a series of glass vials. The amount of excess should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the desired solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples at a constant speed for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined empirically.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed in a constant temperature bath for a sufficient time (e.g., 24 hours) to allow the undissolved solid to sediment.

  • Alternatively, centrifuge the vials at a controlled temperature to facilitate the separation of the solid and liquid phases.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any remaining solid particles.

  • Dilute the filtered solution with a known volume of an appropriate solvent to bring the concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method or another suitable quantitative technique.

  • Prepare a calibration curve using standard solutions of Cleomiscosin A of known concentrations.

  • Determine the concentration of Cleomiscosin A in the diluted samples by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • The average concentration from replicate samples represents the equilibrium solubility of Cleomiscosin A in the tested solvent at the specified temperature.

Mandatory Visualization: Signaling Pathway

Cleomiscosin A has been shown to exert its anti-inflammatory effects through the inhibition of Tumor Necrosis Factor-alpha (TNF-α) induced signaling pathways. A key downstream effector of TNF-α is the transcription factor Nuclear Factor-kappa B (NF-κB), which regulates the expression of numerous pro-inflammatory genes. The following diagram illustrates the proposed mechanism of action for Cleomiscosin A in the TNF-α/NF-κB signaling cascade.

Caption: Proposed mechanism of Cleomiscosin A on the TNF-α/NF-κB pathway.

References

• 1. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. enamine.net [enamine.net]

The Biosynthesis of Cleomiscosin A: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignan, has garnered significant interest within the scientific community due to its diverse pharmacological activities. This technical guide provides an in-depth overview of the biosynthetic pathway of Cleomiscosin A in plants, designed to be a valuable resource for researchers in natural product chemistry, plant biochemistry, and drug development. This document details the enzymatic steps, precursor molecules, and potential regulatory mechanisms involved in its formation, supported by available experimental data and protocols.

Core Biosynthetic Pathway of Cleomiscosin A

The biosynthesis of Cleomiscosin A is a multi-step process that originates from the general phenylpropanoid pathway, a central route for the synthesis of a vast array of plant secondary metabolites. The pathway converges two distinct branches: the synthesis of the coumarin (B35378) moiety, specifically fraxetin (B1674051), and the formation of the phenylpropanoid unit, coniferyl alcohol. These two precursors then undergo a crucial oxidative coupling reaction to yield the Cleomiscosin A scaffold.

Phenylpropanoid Pathway: The Starting Point

The journey to Cleomiscosin A begins with the amino acid L-phenylalanine. A series of three enzymatic reactions, catalyzed by phenylalanine ammonia-lyase (PAL), cinnamate-4-hydroxylase (C4H), and 4-coumarate-CoA ligase (4CL), converts L-phenylalanine into p-coumaroyl-CoA. This molecule serves as a critical branch point, leading to the biosynthesis of various flavonoids, lignins, and, pertinently, the precursors of Cleomiscosin A.

Biosynthesis of Coniferyl Alcohol

From p-coumaroyl-CoA, the pathway to coniferyl alcohol involves a series of reductions and methylations. Key enzymes in this branch include cinnamoyl-CoA reductase (CCR), ferulate-5-hydroxylase (F5H), caffeic acid O-methyltransferase (COMT), and cinnamyl alcohol dehydrogenase (CAD). These enzymes work in concert to produce coniferyl alcohol, the C6-C3 phenylpropanoid unit of Cleomiscosin A.

Biosynthesis of the Coumarin Precursor: Fraxetin

The formation of the coumarin moiety of Cleomiscosin A, fraxetin, also stems from the phenylpropanoid pathway, specifically from ferulic acid. The biosynthesis of fraxetin from ferulic acid has been elucidated and involves the following key enzymatic steps[1][2][3][4]:

• Activation of Ferulic Acid: Ferulic acid is first activated to its CoA-thioester, feruloyl-CoA, by the enzyme 4-coumarate-CoA ligase (4CL).

• Ortho-hydroxylation: Feruloyl-CoA is then hydroxylated at the C6' position by a cytochrome P450 enzyme, feruloyl-CoA 6'-hydroxylase (F6'H1), to form 6'-hydroxyferuloyl-CoA.

• Lactonization: This intermediate undergoes spontaneous or enzyme-catalyzed (by a coumarin synthase, COSY) intramolecular cyclization (lactonization) to form the coumarin scopoletin[3].

• Hydroxylation: Finally, scopoletin (B1681571) is hydroxylated at the C8 position by scopoletin 8-hydroxylase (S8H) to yield fraxetin[3][4].

The Crucial Oxidative Coupling Step

The final and defining step in the biosynthesis of Cleomiscosin A is the oxidative coupling of fraxetin and coniferyl alcohol. This reaction is catalyzed by oxidoreductases, with laccases and peroxidases being the most probable candidates[5][6]. These enzymes generate radical species from both fraxetin and coniferyl alcohol, which then couple to form the characteristic dioxin bridge of Cleomiscosin A.

The stereochemistry of this coupling is likely controlled by dirigent proteins (DIRs). While not possessing catalytic activity themselves, DIRs are known to capture and orient the radical intermediates to ensure the formation of a specific stereoisomer[7][8][9][10]. Although the specific DIR involved in Cleomiscosin A biosynthesis has not yet been identified, their involvement is strongly suggested by analogy to the biosynthesis of other lignans (B1203133) and neolignans.

Visualizing the Pathway and Experimental Workflows

To provide a clear and concise understanding of the biosynthetic route and associated experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Proposed biosynthetic pathway of Cleomiscosin A from L-phenylalanine.

Caption: General experimental workflow for the study of Cleomiscosin A biosynthesis.

Quantitative Data Summary

While comprehensive quantitative data for the entire Cleomiscosin A biosynthetic pathway is not yet available in the literature, some studies have reported on the quantification of Cleomiscosin A in plant extracts and the kinetics of related enzymes.

Table 1: Quantitative Analysis of Cleomiscosin A in Cleome viscosa

Plant Part	Extraction Method	Analytical Method	Concentration (µg/mL)	Reference
Seeds	Methanol (B129727)	HPLC-DAD	20-100 (in linear range)	[11][12]

Table 2: Kinetic Parameters of Laccase with Coumarin Substrates

Enzyme Source	Substrate	Km (µM)	Reference
Fungal Laccase	Various Coumarins	0.87 ± 0.07 to 2.74 ± 0.29	[5]
Cerrena sp. RSD1	ABTS	36	[13]

Detailed Experimental Protocols

This section provides an overview of key experimental methodologies relevant to the study of Cleomiscosin A biosynthesis.

Protocol 1: Extraction and Quantification of Cleomiscosin A from Cleome viscosa Seeds by HPLC

This protocol is adapted from the methods described by Chattopadhyay et al. (2007)[11][12].

1. Plant Material and Extraction:

• Air-dry seeds of Cleome viscosa in the shade and grind to a coarse powder.
• Extract the powdered seeds with methanol at room temperature with continuous stirring for 24 hours.
• Filter the extract and concentrate under reduced pressure using a rotary evaporator.

2. HPLC Analysis:

• System: A standard HPLC system equipped with a photodiode array (PDA) or UV detector.
• Column: Waters Symmetry C18 column (250 x 4.6 mm, 5.0 µm particle size).
• Mobile Phase: Isocratic elution with a mixture of acetonitrile-methanol (1:2, v/v) and acetic acid-water (0.5:99.5, v/v) in a 40:60 (v/v) ratio.
• Flow Rate: 1.0 mL/min.
• Detection: 326 nm.
• Quantification: Prepare a standard curve of pure Cleomiscosin A (e.g., in the range of 20-100 µg/mL). The concentration in the extract is determined by comparing the peak area with the standard curve.

Protocol 2: Laccase Activity Assay

This is a general protocol for determining laccase activity, which can be adapted for coumarin substrates.

1. Reagents:

• Buffer: 100 mM sodium acetate (B1210297) buffer (pH 5.0).
• Substrate: 10 mM stock solution of a suitable substrate (e.g., ABTS [2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)]) in buffer.
• Enzyme Solution: A purified or partially purified laccase solution.

2. Assay Procedure:

• In a 1 mL cuvette, mix 900 µL of buffer and 50 µL of the substrate stock solution.
• Initiate the reaction by adding 50 µL of the enzyme solution.
• Monitor the change in absorbance at the appropriate wavelength for the oxidized substrate (e.g., 420 nm for ABTS) over time using a spectrophotometer.
• One unit of laccase activity is typically defined as the amount of enzyme that oxidizes 1 µmol of substrate per minute under the specified conditions.

Protocol 3: Heterologous Expression of Plant Biosynthetic Enzymes

This is a generalized workflow for the expression of plant enzymes in a heterologous host like E. coli or yeast.

1. Gene Cloning:

• Isolate total RNA from the plant tissue of interest.
• Synthesize cDNA using reverse transcriptase.
• Amplify the target gene (e.g., laccase, peroxidase, DIR) by PCR using specific primers.
• Clone the PCR product into a suitable expression vector (e.g., pET vector for E. coli, pYES2 for yeast).

2. Transformation and Expression:

• Transform the expression construct into a suitable host strain (e.g., E. coli BL21(DE3), Saccharomyces cerevisiae).
• Grow the transformed cells in appropriate media to a desired cell density.
• Induce protein expression with a suitable inducer (e.g., IPTG for E. coli, galactose for yeast).

3. Protein Purification and Characterization:

• Harvest the cells and lyse them to release the protein.
• Purify the recombinant protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).
• Verify the purity and molecular weight of the protein by SDS-PAGE.
• Confirm the identity of the protein by Western blotting or mass spectrometry.
• Perform enzyme activity assays with the purified protein to characterize its function.

Conclusion and Future Perspectives

The biosynthesis of Cleomiscosin A is a fascinating example of the intricate metabolic networks within plants. While the general pathway has been outlined, further research is required to fully elucidate the specific enzymes and regulatory mechanisms involved, particularly in high-yielding plant species like Cleome viscosa. The identification and characterization of the specific laccase/peroxidase and dirigent protein responsible for the final coupling step will be a significant advancement. Furthermore, metabolic engineering approaches in microbial hosts, leveraging the knowledge of the biosynthetic pathway, could provide a sustainable platform for the production of Cleomiscosin A and its derivatives for pharmaceutical applications. This technical guide serves as a foundation for these future research endeavors, providing the necessary background and experimental frameworks to accelerate discoveries in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Engineering yeast to produce fraxetin from ferulic acid and lignin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oxidative coupling of coumarins catalyzed by laccase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Dirigent proteins: molecular characteristics and potential biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dirigent protein subfamily function and structure in terrestrial plant phenol metabolism [pubmed.ncbi.nlm.nih.gov]
• 9. Dirigent Proteins Guide Asymmetric Heterocoupling for the Synthesis of Complex Natural Product Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dirigent proteins in plants: modulating cell wall metabolism during abiotic and biotic stress exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-performance liquid chromatographic method for identification and quantification of two isomeric coumarinolignoids-cleomiscosin A and cleomiscosin B-in extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Kinetic analysis and structural studies of a high‐efficiency laccase from Cerrena sp. RSD1 - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Activities of Coumarinolignans from Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities of coumarinolignans, a class of natural phenolic compounds derived from plants. It delves into their therapeutic potential, summarizing key quantitative data, detailing experimental methodologies for their evaluation, and illustrating the cellular signaling pathways they modulate.

Introduction to Coumarinolignans

Coumarinolignans are hybrid molecules formed by the fusion of a coumarin (B35378) and a lignan (B3055560) moiety. They are found in various plant species and have garnered significant interest in the scientific community for their diverse pharmacological properties. These compounds have demonstrated a range of biological activities, including anti-inflammatory, antioxidant, anticancer, and hepatoprotective effects, making them promising candidates for drug discovery and development. This guide will explore the scientific evidence supporting these activities and provide the necessary technical details for researchers in the field.

Quantitative Data on Biological Activities

The following tables summarize the quantitative data on the biological activities of selected coumarinolignans from various plant extracts. This data is crucial for comparing the potency and efficacy of different compounds.

Table 1: Anticancer and Cytotoxic Activities of Coumarinolignans

Coumarinolignan	Cancer Cell Line	Assay	IC50 / Activity	Source
Hydnocarpin (B1239555)	Murine L-1210 Leukemia	Cytotoxicity	Moderately Active	[1]
Hydnocarpin	Human KB (Nasopharynx)	Cytotoxicity	Good Activity	[1]
Hydnocarpin	Human Colon Adenocarcinoma	Cytotoxicity	Good Activity	[1]
Hydnocarpin	Human Osteosarcoma	Cytotoxicity	Good Activity	[1]
Hydnocarpin	HeLa-S3 (Uterine)	Cytotoxicity	Good Activity	[1]
Hydnocarpin	Glioma	Cytotoxicity	Active	[1]
Hydnocarpin	Tmolt3 Leukemia	Cytotoxicity	Significant Activity	[1]
Neohydnocarpin	Tmolt3 Leukemia	Cytotoxicity	Significant Activity	[1]
Hydnocarpin D	T-cell Acute Lymphoblastic Leukemia (T-ALL)	Proliferation	Suppressed Proliferation	[2]
Cleomiscosin A, B, C	Cancer Cell Lines	Cytotoxicity	Noteworthy Cytotoxicity	[3]

Table 2: Anti-inflammatory and Antioxidant Activities of Coumarinolignans

Coumarinolignan	Activity	Assay/Model	Results	Source
Hydnocarpin	Anti-inflammatory	In vivo (mice)	Good Activity	[1]
Synthetic Coumarinolignan (Compound 2)	Anti-inflammatory	LPS-induced endotoxemia	66.41% inhibition of IL-1β, 62.56% inhibition of TNF-α, 43.15% inhibition of IL-6	[4]
Walthindicin A	Antioxidant (ROS Inhibition)	HeLa Cells	Higher activity than ascorbic acid at 20 µg/mL	[5][6]
Known analog (Compound 6)	Antioxidant (ROS Inhibition)	HeLa Cells	Higher activity than ascorbic acid at 20 µg/mL	[5][6]
Walthindicin A	NF-κB Inhibitory Activity	Luc-HEK-293 Cells	Concentration-dependent inhibition	[5][6]
Known analog (Compound 6)	NF-κB Inhibitory Activity	Luc-HEK-293 Cells	Concentration-dependent inhibition	[5][6]
Cleomiscosin A	Antioxidant	LDL oxidation (Cu2+)	IC50 of 29.5 µM	[7]
Cleomiscosin C	Antioxidant	LDL oxidation (AAPH)	IC50 of 11.9 µM	[7]
Silybin (Flavonolignan)	Antioxidant	Rat model of NASH	Decreased lipid peroxidation and O2∙− release	[8]

Table 3: Other Biological Activities

Coumarinolignan	Activity	Model	Results	Source
Hydnowightin	Hypolipidemic	In vivo (mice)	Lowered serum cholesterol and triglycerides at 8 mg/kg/day	[1]
Hydnocarpin	Hypolipidemic	In vivo (mice)	Lowered serum cholesterol and triglycerides at 8 mg/kg/day	[1]
Neohydnocarpin	Hypolipidemic	In vivo (mice)	Lowered serum cholesterol and triglycerides at 8 mg/kg/day	[1]
Silybin (Flavonolignan)	Hepatoprotective	Animal and human models	Demonstrated hepatoprotective effects	[8][9][10]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. This section provides protocols for key experiments used to evaluate the biological activities of coumarinolignans.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[11][12][13][14]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[12][14] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.[12]

Protocol:

• Cell Seeding:

  • Culture cells in a 96-well plate at a desired density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[15]

• Compound Treatment:

  • Prepare serial dilutions of the coumarinolignan extracts or isolated compounds in a suitable solvent (e.g., DMSO). The final solvent concentration should be non-toxic to the cells (typically <0.5%).[15]

  • Remove the culture medium and add fresh medium containing the test compounds at various concentrations. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).

• Incubation:

  • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition:

  • After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[12][13]

  • Incubate the plate for an additional 2-4 hours at 37°C to allow for formazan crystal formation.[13][15]

• Solubilization of Formazan:

  • Carefully remove the medium containing MTT. For adherent cells, be cautious not to disturb the formazan crystals.[14]

  • Add a solubilization solution (e.g., 100-150 µL of DMSO, acidified isopropanol, or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[14][15]

  • Mix thoroughly by gentle pipetting or by using an orbital shaker for about 15 minutes.[15]

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength between 550 and 600 nm (commonly 570 nm) using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[12][13]

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

DPPH Radical Scavenging Assay for Antioxidant Activity

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method for evaluating the antioxidant capacity of compounds.[16][17][18]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound.[18][19]

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol (B129727) or ethanol. Store this solution in the dark as it is light-sensitive.[16]

  • Prepare various concentrations of the test coumarinolignan and a positive control (e.g., ascorbic acid or Trolox) in the same solvent.

• Reaction Mixture:

  • In a 96-well plate or cuvettes, mix a specific volume of the test sample or standard with the DPPH working solution. A typical ratio is an equal volume of the sample and DPPH solution.[16]

  • Include a blank control containing only the solvent and the DPPH solution.

• Incubation:

  • Incubate the reaction mixtures in the dark at room temperature for a set period (e.g., 30 minutes).[16][18]

• Absorbance Measurement:

  • Measure the absorbance of each sample at 517 nm using a spectrophotometer or microplate reader.[16][17]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging Activity = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • The IC50 value, representing the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, can be calculated from a dose-response curve.

Signaling Pathways and Mechanisms of Action

Coumarinolignans exert their biological effects by modulating various cellular signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation, immunity, cell survival, and proliferation.[20][21] Dysregulation of this pathway is implicated in various diseases, including cancer and inflammatory disorders. Several coumarinolignans have been shown to inhibit NF-κB activation.[5][6]

The canonical NF-κB pathway is activated by pro-inflammatory stimuli, leading to the phosphorylation and degradation of the inhibitory IκB proteins. This allows the NF-κB dimers (typically p50/p65) to translocate to the nucleus and induce the expression of target genes.[20]

Caption: NF-κB signaling pathway and points of inhibition by coumarinolignans.

Modulation of MAPK Signaling Pathways

Mitogen-activated protein kinase (MAPK) pathways are crucial signaling cascades that regulate a wide array of cellular processes, including proliferation, differentiation, apoptosis, and stress responses.[22][23] The MAPK family includes extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinases (JNKs), and p38 MAPKs.[22] The aberrant activation of these pathways is frequently observed in cancer.

Coumarins and their derivatives have been shown to affect these pathways, contributing to their anticancer effects.[24][25][26]

Caption: MAPK/ERK signaling pathway and potential modulation by coumarinolignans.

Experimental Workflow for Evaluating Biological Activity

The following diagram illustrates a typical workflow for the investigation of the biological activities of coumarinolignans from plant extracts.

Caption: General experimental workflow for coumarinolignan bioactivity studies.

Conclusion

Coumarinolignans from plant extracts represent a valuable source of bioactive compounds with significant therapeutic potential. Their demonstrated anticancer, anti-inflammatory, antioxidant, and hepatoprotective activities warrant further investigation. The data, protocols, and mechanistic insights provided in this guide aim to facilitate future research and development in this promising area of natural product chemistry and pharmacology. The continued exploration of coumarinolignans may lead to the discovery of novel therapeutic agents for a range of human diseases.

References

• 1. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory effect of hydnocarpin D on T-cell acute lymphoblastic leukemia via induction of autophagy-dependent ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New synthetic coumarinolignans as attenuators of pro-inflammatory cytokines in LPS-induced sepsis and carrageenan-induced paw oedema models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Coumarinolignans with Reactive Oxygen Species (ROS) and NF-κB Inhibitory Activities from the Roots of Waltheria indica - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coumarinolignans with Reactive Oxygen Species (ROS) and NF-κB Inhibitory Activities from the Roots of Waltheria indica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant and Hepatoprotective Effects of Silibinin in a Rat Model of Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hrpub.org [hrpub.org]
• 10. Hepatoprotective effect of silymarin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. MTT assay overview | Abcam [abcam.com]
• 15. benchchem.com [benchchem.com]
• 16. acmeresearchlabs.in [acmeresearchlabs.in]
• 17. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 18. marinebiology.pt [marinebiology.pt]
• 19. mdpi.com [mdpi.com]
• 20. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 21. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. creative-diagnostics.com [creative-diagnostics.com]
• 23. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
• 24. Frontiers | A Review on Anti-Tumor Mechanisms of Coumarins [frontiersin.org]
• 25. A Review on Anti-Tumor Mechanisms of Coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 26. A Review on Anti-Tumor Mechanisms of Coumarins - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary In Vitro Screening of Cleomiscosin A Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignan found in various plant species, has garnered significant interest within the scientific community due to its potential therapeutic properties. Preliminary research has highlighted its diverse biological activities, including antioxidant, anti-inflammatory, and cytotoxic effects. This technical guide provides a comprehensive overview of the in vitro screening of Cleomiscosin A's bioactivity, offering detailed experimental protocols, a summary of quantitative data, and visualizations of the putative signaling pathways involved. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic agents.

Quantitative Bioactivity Data

The following tables summarize the key quantitative data reported for the in vitro bioactivity of Cleomiscosin A. These values provide a benchmark for its potency across different biological assays.

Table 1: Anticancer Activity of Cleomiscosin A

Cell Line	Cancer Type	Assay	IC50 Value	Exposure Time (hours)
A549	Human Lung Carcinoma	MTT	133 µg/mL	Not Specified

Note: The IC50 value represents the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Antioxidant Activity of Cleomiscosin A

Assay	Radical	IC50 Value (µg/mL)
DPPH	2,2-diphenyl-1-picrylhydrazyl	43.2 - 58.4
ABTS	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)	12.8 - 44.3

Table 3: Anti-inflammatory Activity of a Mixture Containing Cleomiscosin A, B, and C in LPS-Stimulated Murine Peritoneal Macrophages

Mediator	Treatment (mg/kg/day, oral)	% Inhibition vs. Stimulated Control
Nitric Oxide	10	20%
30	40%
100	55%
TNF-α	10	30%
30	50%
100	70%
IL-6	10	25%
30	45%
100	60%

Note: This data is from a study on the combined effects of Cleomiscosin A, B, and C. Specific IC50 values for Cleomiscosin A in anti-inflammatory assays are not yet widely available.

Experimental Protocols

Detailed methodologies for the key in vitro assays are provided below to facilitate the replication and further investigation of Cleomiscosin A's bioactivity.

Cytotoxicity Assessment using MTT Assay

This protocol outlines the determination of the cytotoxic effects of Cleomiscosin A on cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Appropriate cancer cell lines (e.g., A549, MCF-7, HeLa)

• Cleomiscosin A stock solution (in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Cleomiscosin A in culture medium. Replace the medium in the wells with 100 µL of the different concentrations of Cleomiscosin A. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours until formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting the percentage of viability against the log of the drug concentration.

Workflow for the MTT cytotoxicity assay.

Antioxidant Activity Assessment

This assay measures the ability of Cleomiscosin A to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Materials:

• Cleomiscosin A stock solution (in methanol)

• DPPH solution (0.1 mM in methanol)

• Methanol

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation: Prepare serial dilutions of Cleomiscosin A and the positive control in methanol.

• Assay Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the sample or control solutions at different concentrations.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

This assay evaluates the capacity of Cleomiscosin A to scavenge the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

Materials:

• Cleomiscosin A stock solution

• ABTS solution (7 mM)

• Potassium persulfate solution (2.45 mM)

• Phosphate-buffered saline (PBS) or ethanol (B145695)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• ABTS Radical Generation: Mix equal volumes of ABTS and potassium persulfate solutions and allow them to react in the dark for 12-16 hours to form the ABTS radical cation (ABTS•+).

• Working Solution Preparation: Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Reaction: In a 96-well plate, add 180 µL of the ABTS•+ working solution to 20 µL of the sample or control solutions at different concentrations.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Data Analysis: Calculate the percentage of ABTS radical scavenging activity and determine the IC50 value.

Workflow for DPPH and ABTS antioxidant assays.

Anti-inflammatory Activity Assessment in Macrophages

This protocol describes the evaluation of the anti-inflammatory effects of Cleomiscosin A by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• Cleomiscosin A stock solution (in DMSO)

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System

• 96-well sterile culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Cleomiscosin A for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control and an unstimulated control.

• Nitrite (B80452) Measurement: Collect the cell culture supernatant. Determine the nitrite concentration, an indicator of NO production, using the Griess Reagent System according to the manufacturer's instructions.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of inhibition of NO production compared to the LPS-stimulated control and determine the IC50 value.

Putative Signaling Pathways

The precise molecular mechanisms underlying the bioactivity of Cleomiscosin A are still under investigation. However, based on studies of structurally related coumarinolignans, several key signaling pathways are likely to be involved.

Anticancer Activity: Induction of Apoptosis

Cleomiscosin A's cytotoxic effect on cancer cells is likely mediated through the induction of apoptosis, or programmed cell death. This process is thought to involve the intrinsic (mitochondrial) pathway.

Proposed intrinsic apoptosis pathway induced by Cleomiscosin A.

Anti-inflammatory and Anticancer Activity: Modulation of Key Signaling Pathways

The anti-inflammatory and anticancer effects of Cleomiscosin A may also be attributed to its ability to modulate key signaling pathways that regulate inflammation, cell survival, and proliferation, such as the NF-κB, PI3K/Akt, and MAPK pathways.

Proposed modulation of NF-κB, PI3K/Akt, and MAPK pathways by Cleomiscosin A.

Conclusion

The preliminary in vitro data for Cleomiscosin A demonstrate its potential as a multi-target bioactive compound with promising anticancer, antioxidant, and anti-inflammatory properties. The experimental protocols and data presented in this guide serve as a foundation for further research and development. Future studies should focus on elucidating the precise molecular targets and signaling pathways of Cleomiscosin A, expanding the scope of in vitro testing to a wider range of cell lines, and progressing to in vivo models to validate its therapeutic potential. The continued investigation of Cleomiscosin A holds promise for the development of novel and effective therapies for a variety of diseases.

A Comprehensive Review of the Therapeutic Potential of Cleomiscosin A

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a naturally occurring coumarinolignan, has emerged as a compound of significant interest in the field of drug discovery due to its diverse pharmacological activities. Isolated from various plant species, this complex heterocyclic compound has demonstrated promising anticancer, anti-inflammatory, antioxidant, and hepatoprotective properties in a range of preclinical studies. This technical guide provides a comprehensive review of the current state of research on Cleomiscosin A, focusing on its therapeutic potential, mechanisms of action, and available experimental data. The information is tailored for researchers, scientists, and drug development professionals seeking to explore the potential of this compound in various therapeutic areas.

Therapeutic Potential and Biological Activities

Cleomiscosin A exhibits a spectrum of biological activities that underscore its potential as a therapeutic agent. The primary areas of investigation include its efficacy as an anticancer and anti-inflammatory agent, with additional studies highlighting its antioxidant and liver-protective roles.

Anticancer Activity

Cleomiscosin A has demonstrated cytotoxic effects against various cancer cell lines. While extensive quantitative data across a wide range of cell lines remains to be fully elucidated, preliminary studies have established its potential as an antitumor agent.[1]

Anti-inflammatory Activity

The anti-inflammatory properties of Cleomiscosin A are a significant aspect of its therapeutic potential. It has been shown to inhibit the secretion of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α).[1] A study on mouse peritoneal macrophages demonstrated that Cleomiscosin A at a concentration of 10 µM inhibited TNF-α secretion by 57.0%.[1] Furthermore, a mixture of coumarinolignoids including Cleomiscosin A, B, and C has shown dose-dependent inhibition of pro-inflammatory mediators in mice.

Antioxidant and Hepatoprotective Activities

Cleomiscosin A possesses antioxidant properties, which are believed to contribute to its overall therapeutic effects, including its hepatoprotective activity.[1][2] In vivo studies on a mixture of coumarinolignoids containing Cleomiscosin A have demonstrated significant protective effects against CCl4-induced liver damage in animal models.[2]

Quantitative Data on Biological Activities

To facilitate a clear comparison of the efficacy of Cleomiscosin A and related compounds, the following tables summarize the available quantitative data from various studies.

Table 1: Anticancer Activity of Cleomiscosin A

Cell Line	Assay Type	IC50 Value	Reference
A549 (Human Lung Carcinoma)	MTT Assay	133 µg/mL	[3]

Table 2: Anti-inflammatory Activity of Cleomiscosin A and Related Compounds

Compound/Mixture	Assay/Model	Mediator	Effect	Concentration/Dose	Reference
Cleomiscosin A	In vitro (Mouse Peritoneal Macrophages)	TNF-α secretion	57.0% inhibition	10 µM	[1]
Mixture of Cleomiscosin A, B, and C	In vivo (Mice, LPS-induced)	IL-6	↓ 25%	10 mg/kg/day (oral)	[4]
↓ 45%	30 mg/kg/day (oral)	[4]
↓ 60%	100 mg/kg/day (oral)	[4]
In vivo (Mice, LPS-induced)	TNF-α	↓ 30%	10 mg/kg/day (oral)	[4]
↓ 50%	30 mg/kg/day (oral)	[4]
↓ 70%	100 mg/kg/day (oral)	[4]
In vivo (Mice, LPS-induced)	Nitric Oxide	↓ 20%	10 mg/kg/day (oral)	[4]
↓ 40%	30 mg/kg/day (oral)	[4]
↓ 55%	100 mg/kg/day (oral)	[4]

Table 3: In Vivo Hepatoprotective Activity of a Coumarinolignoid Mixture (Cleomiscosin A, B, and C)

Animal Model	Toxin	Treatment Dose	Effect on Liver Enzymes	Reference
Albino rats	Carbon Tetrachloride (CCl4)	Not specified	Significant reduction in elevated SGOT, SGPT, ALKP, and SBLN	[2]

Signaling Pathways

The therapeutic effects of Cleomiscosin A are mediated through its interaction with various cellular signaling pathways. While direct evidence for Cleomiscosin A is still emerging, studies on structurally related compounds, particularly calycosin, provide strong indications of the likely mechanisms.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation and cell survival. Many natural compounds exert their anti-inflammatory and anticancer effects by inhibiting this pathway. It is hypothesized that Cleomiscosin A may inhibit the activation of NF-κB, thereby preventing the transcription of pro-inflammatory and pro-survival genes. This would involve the inhibition of IκBα phosphorylation and degradation, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB.

Proposed inhibitory effect of Cleomiscosin A on the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is crucial in regulating cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is common in cancer. It is plausible that Cleomiscosin A modulates the MAPK pathway, potentially by inhibiting the phosphorylation of key kinases like ERK, JNK, and p38, thereby leading to cell cycle arrest and apoptosis in cancer cells.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. promocell.com [promocell.com]

Cleomiscosin A: A Technical Guide on its Physicochemical Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cleomiscosin A, a coumarino-lignoid with significant therapeutic potential. This document summarizes its core physicochemical properties, outlines detailed experimental protocols for its isolation, and explores its mechanism of action, particularly its role in modulating inflammatory signaling pathways.

Physicochemical Properties of Cleomiscosin A

Cleomiscosin A is a natural product that has been isolated from various plant species. Its fundamental molecular and physical characteristics are summarized in the table below, providing a quantitative foundation for research and drug development applications.

Property	Value	Source(s)
Molecular Formula	C₂₀H₁₈O₈	[1][2][3][4]
Molecular Weight	386.35 g/mol	[2][3][4]
Appearance	White to off-white solid/powder
CAS Number	76948-72-6	[1][2][3][4]

Experimental Protocols

Isolation of Cleomiscosin A

1. Plant Material Preparation:

• Air-dry the plant material (e.g., seeds, leaves, or stems).

• Grind the dried material into a fine powder to increase the surface area for extraction.

2. Defatting:

• Extract the powdered plant material with a nonpolar solvent, such as n-hexane, using a Soxhlet apparatus. This step removes lipids and other nonpolar compounds.

• Continue the extraction until the solvent runs clear.

• Discard the hexane (B92381) extract and air-dry the defatted plant material.

3. Extraction of Coumarino-lignoids:

• Extract the defatted powder with methanol (B129727) at room temperature with constant stirring for 24-48 hours.

• Filter the extract and repeat the extraction process two more times with fresh methanol to ensure complete extraction.

• Combine the methanolic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

4. Fractionation by Solvent-Solvent Partitioning:

• Suspend the crude extract in water.

• Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as dichloromethane, ethyl acetate (B1210297), and n-butanol.

• Monitor the presence of Cleomiscosin A in each fraction using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Cleomiscosin A is expected to be enriched in the ethyl acetate fraction.

5. Chromatographic Purification:

• Subject the enriched fraction to column chromatography over silica (B1680970) gel.

• Elute the column with a gradient of solvents, typically a mixture of chloroform (B151607) and methanol or ethyl acetate and hexane, to separate the different components.

• Collect the fractions and monitor them by TLC to identify those containing Cleomiscosin A.

• Pool the fractions containing the compound of interest and concentrate them.

6. Final Purification:

• Perform final purification of the semi-purified Cleomiscosin A using preparative HPLC or recrystallization from a suitable solvent system to obtain the pure compound.

Figure 1: General workflow for the isolation of Cleomiscosin A.

Signaling Pathways and Mechanism of Action

Cleomiscosin A has demonstrated significant anti-inflammatory properties, primarily through the inhibition of tumor necrosis factor-alpha (TNF-α) secretion. While the precise molecular targets are still under investigation, the mechanism of action is believed to involve the modulation of key inflammatory signaling pathways. Lignans, the class of compounds to which Cleomiscosin A belongs, are known to target the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

The proposed anti-inflammatory mechanism of Cleomiscosin A involves the inhibition of the NF-κB pathway, which is a central regulator of the inflammatory response. In a stimulated cell, the inhibitor of κB (IκB) is phosphorylated and subsequently degraded, allowing the NF-κB dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including TNF-α. Cleomiscosin A is hypothesized to interfere with this cascade, leading to a reduction in the production of inflammatory mediators.

Figure 2: Proposed anti-inflammatory signaling pathway of Cleomiscosin A.

References

• 1. benchchem.com [benchchem.com]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cleomiscosin A | CAS:76948-72-6 | Coumarins | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. www-ssrl.slac.stanford.edu [www-ssrl.slac.stanford.edu]

Spectroscopic and Mechanistic Insights into Cleomiscosin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cleomiscosin A, a naturally occurring coumarinolignan, has garnered significant interest within the scientific community due to its promising pharmacological activities, including anti-inflammatory and anticancer properties. This technical guide provides a comprehensive overview of the spectroscopic data of Cleomiscosin A, encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for acquiring this data are outlined to facilitate reproducibility. Furthermore, this document delves into the potential signaling pathways through which Cleomiscosin A exerts its biological effects, offering a valuable resource for researchers engaged in natural product chemistry, drug discovery, and development.

Spectroscopic Data of Cleomiscosin A

The structural elucidation of Cleomiscosin A has been primarily achieved through a combination of advanced spectroscopic techniques. The following sections present a summary of the key spectroscopic data in a structured format for ease of reference and comparison.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS) provides the precise molecular weight and elemental composition of a compound. For Cleomiscosin A, the data is as follows:

Parameter	Value
Molecular Formula	C₂₀H₁₈O₈
Exact Mass	386.10016753 Da[1]
Molecular Weight	386.36 g/mol []
Ionization Mode	Electrospray Ionization (ESI), Positive Mode

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) spectroscopy is a powerful tool for determining the structure of organic compounds by providing information about the chemical environment of hydrogen atoms. The following table summarizes the ¹H NMR spectral data for Cleomiscosin A.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The following table summarizes the ¹³C NMR spectral data for Cleomiscosin A.

Chemical Shift (δ) ppm	Assignment
Data not available in search results	Data not available in search results

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. The following table lists the characteristic IR absorption bands for Cleomiscosin A.

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not available in search results	Data not available in search results

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for a natural product like Cleomiscosin A. These should be adapted and optimized based on the specific instrumentation and sample characteristics.

Isolation and Purification of Cleomiscosin A

Cleomiscosin A can be isolated from various plant sources, such as Cleome viscosa, through a series of chromatographic techniques.[3] A general workflow for isolation is as follows:

Figure 1. General workflow for the isolation of Cleomiscosin A.

NMR Spectroscopy

High-quality NMR spectra are crucial for unambiguous structure determination.

• Sample Preparation: Dissolve 5-10 mg of purified Cleomiscosin A in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of solvent is critical to avoid signal overlap with the analyte.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe is recommended for enhanced sensitivity and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Experiments: To fully assign the structure, a suite of 2D NMR experiments is essential, including:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon couplings, which is crucial for connecting different fragments of the molecule.

Mass Spectrometry (HR-MS)

High-resolution mass spectrometry is employed to determine the elemental composition and exact mass of the molecule.

• Sample Preparation: Prepare a dilute solution of Cleomiscosin A (typically 1-10 µg/mL) in a suitable solvent compatible with the ionization source (e.g., methanol (B129727) or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with a liquid chromatography system (LC-MS) is ideal.

• Analysis:

  • Introduce the sample into the mass spectrometer via direct infusion or through an LC column.

  • Electrospray ionization (ESI) in positive ion mode is commonly used for this type of compound.

  • Acquire the mass spectrum over an appropriate m/z range. The high resolution of the instrument allows for the determination of the exact mass, from which the molecular formula can be deduced.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• Sample Preparation:

  • KBr Pellet: Mix a small amount of the dried sample (1-2 mg) with dry potassium bromide (KBr) powder and press it into a thin pellet.

  • ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Analysis:

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands corresponding to the functional groups present in Cleomiscosin A, such as hydroxyl (-OH), carbonyl (C=O), aromatic (C=C), and ether (C-O) groups.

Signaling Pathways and Biological Activity

Cleomiscosin A has demonstrated notable anti-inflammatory and anticancer activities. While the precise molecular mechanisms are still under investigation, preliminary studies suggest the involvement of key signaling pathways.

Anti-inflammatory Activity

A mixture of Cleomiscosins A, B, and C has been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[4] This inhibition is associated with the downregulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][5]

Figure 2. Proposed anti-inflammatory mechanism of Cleomiscosin A.

Putative Anticancer Activity

While direct studies on the anticancer mechanism of Cleomiscosin A are limited, related coumarinolignans have been shown to induce apoptosis in cancer cells. A plausible mechanism involves the inhibition of topoisomerase enzymes, which are crucial for DNA replication and repair. Inhibition of these enzymes leads to DNA damage, which in turn can trigger the intrinsic apoptotic pathway.

Figure 3. Putative apoptotic pathway induced by Cleomiscosin A.

Conclusion

This technical guide provides a consolidated resource on the spectroscopic properties and potential mechanisms of action of Cleomiscosin A. The detailed data and protocols are intended to support further research into this promising natural product. Future studies should focus on obtaining high-resolution, fully assigned NMR and IR data, as well as elucidating the specific molecular targets and signaling pathways involved in its anti-inflammatory and anticancer activities. Such investigations will be crucial for unlocking the full therapeutic potential of Cleomiscosin A.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. High-performance liquid chromatography and LC-ESI-MS method for the identification and quantification of two biologically active isomeric coumarinolignoids cleomiscosin A and cleomiscosin B in different extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacological and Toxicological Study of Coumarinolignoids from Cleome viscosa in Small Animals for the Management of Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Cleomiscosin A: A Technical Guide on its Anti-inflammatory and Antioxidant Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a naturally occurring coumarinolignan, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the anti-inflammatory and antioxidant properties of Cleomiscosin A, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug discovery.

Antioxidant Properties of Cleomiscosin A

Cleomiscosin A has demonstrated notable antioxidant activity through various in vitro and computational studies. Its ability to scavenge free radicals is a key aspect of its therapeutic potential.

Quantitative Antioxidant Activity Data

The antioxidant capacity of Cleomiscosin A has been quantified through both experimental assays and computational modeling. The following tables summarize the key findings.

Table 1: Experimental Antioxidant Activity of Cleomiscosins

Compound	Assay	IC50 Value (µg/mL)
Cleomiscosin A	DPPH	43.2 - 58.4[1]
Cleomiscosin A	ABTS	12.8 - 44.3[1]
Cleomiscosin C	DPPH	43.2 - 58.4[1]
Cleomiscosin C	ABTS	12.8 - 44.3[1]

Table 2: Computational Assessment of Radical Scavenging Activity

Compound	Environment	Overall Rate Constant (k_overall) (M⁻¹ s⁻¹)
Cleomiscosin A	Apolar (Gas Phase)	7.52 x 10²[2][3][4]
Cleomiscosin A	Polar	4.03 x 10⁷ - 8.66 x 10⁷[2][4][5]
Cleomiscosin B	Apolar (Gas Phase)	2.90 x 10³[3]
Cleomiscosin B	Polar	4.03 x 10⁷ - 8.66 x 10⁷[2][4][5]
Cleomiscosin C	Apolar (Gas Phase)	6.28 x 10⁴[2][3][4]
Cleomiscosin C	Polar	4.03 x 10⁷ - 8.66 x 10⁷[2][4][5]

Table 3: Thermodynamic Parameters of Cleomiscosin A (Computational)

Parameter	Value (kcal/mol)
Bond Dissociation Enthalpy (BDE)	88.5 (at O14-H)[2]
Ionization Potential (IP)	179.1 - 182.4[2][6]
Proton Affinity (PA)	334.6 - 364.2[2][6]

Experimental Protocols for Antioxidant Assays

Detailed methodologies for the most common antioxidant assays used to evaluate Cleomiscosin A are provided below.

• Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or Ethanol (B145695)

  • Test compound (Cleomiscosin A)

  • Positive control (e.g., Ascorbic acid, Trolox)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare serial dilutions of the test compound and positive control in methanol.

  • In a 96-well plate, add 100 µL of the test solution at different concentrations to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, use 100 µL of methanol and 100 µL of the test solution. For the control, use 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the test compound required to scavenge 50% of the radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound. A lower IC50 value indicates higher antioxidant activity.[7]

• Materials:

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

  • Potassium persulfate

  • Phosphate buffered saline (PBS) or Ethanol

  • Test compound (Cleomiscosin A)

  • Positive control (e.g., Ascorbic acid, Trolox)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of ABTS radical cation (ABTS•⁺) solution:

    • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺.

    • Before use, dilute the ABTS•⁺ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay:

    • Prepare serial dilutions of the test compound and positive control.

    • To each well of a 96-well plate, add 20 µL of the test solution at different concentrations.

    • Add 180 µL of the diluted ABTS•⁺ solution to each well.

    • Incubate the plate at room temperature for 6 minutes.

    • Measure the absorbance at 734 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the same formula as for the DPPH assay.

  • The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Signaling Pathway in Antioxidant Response

The antioxidant effects of many natural compounds are mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[7]

Nrf2 signaling pathway in cellular antioxidant response.

Anti-inflammatory Properties of Cleomiscosin A

Cleomiscosin A and related compounds have demonstrated the ability to modulate inflammatory responses, primarily by inhibiting the production of pro-inflammatory mediators.

Quantitative Anti-inflammatory Activity Data

The following table summarizes the in vivo effects of a mixture of Cleomiscosin A, B, and C on key inflammatory mediators in lipopolysaccharide (LPS)-stimulated mouse peritoneal macrophages.

Table 4: Effect of a Mixture of Cleomiscosin A, B, and C on Inflammatory Mediators in Mice [8]

Mediator	Treatment (mg/kg/day, oral)	% Change vs. Stimulated Control
Pro-inflammatory
IL-6	10	↓ 25%
30	↓ 45%
100	↓ 60%
TNF-α	10	↓ 30%
30	↓ 50%
100	↓ 70%
Nitric Oxide	10	↓ 20%
30	↓ 40%
100	↓ 55%
Anti-inflammatory
IL-4	10	↑ 40%
30	↑ 25%
100	↑ 15%

Experimental Protocol for In Vitro Anti-inflammatory Assay

A general protocol for assessing the anti-inflammatory effects of compounds on LPS-stimulated macrophages is provided below.

• Materials:

  • RAW 264.7 macrophage cell line

  • Lipopolysaccharide (LPS)

  • Test compound (Cleomiscosin A)

  • Griess Reagent for Nitric Oxide (NO) measurement

  • ELISA kits for TNF-α and IL-6

  • 96-well cell culture plates

• Procedure:

  • Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour. Include a vehicle control (e.g., DMSO).

  • LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include an unstimulated control group.

  • Sample Collection: After incubation, collect the cell culture supernatant from each well.

  • Nitric Oxide Measurement (Griess Assay):

    • In a new 96-well plate, add the collected supernatant.

    • Add Griess Reagent according to the manufacturer's instructions.

    • Measure the absorbance at 540 nm. A standard curve of sodium nitrite (B80452) is used for quantification.

  • Cytokine Measurement (ELISA):

    • Use the collected supernatant to quantify the levels of TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's protocols.

• Analysis:

  • Compare the levels of NO, TNF-α, and IL-6 in the compound-treated groups to the LPS-stimulated control group to determine the percentage of inhibition.

  • A parallel cell viability assay (e.g., MTT assay) should be performed to ensure that the observed effects are not due to cytotoxicity.

Workflow for in vitro anti-inflammatory screening.

Signaling Pathways in Inflammatory Response

The anti-inflammatory effects of coumarinolignans like Cleomiscosin A are likely mediated through the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes.[8] Lignans have been shown to target the NF-κB pathway to inhibit the expression of inflammatory cytokines.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 4. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Computational assessment of the radical scavenging activity of cleomiscosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03260H [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Cleomiscosin A

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cleomiscosin A is a coumarinolignoid found in various plant species, notably Cleome viscosa. It has garnered scientific interest for its potential therapeutic properties. Accurate and reliable analytical methods are crucial for the quantification of Cleomiscosin A in research and quality control settings. This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the analysis of Cleomiscosin A.

Principle

This method utilizes reverse-phase HPLC with a C18 column to separate Cleomiscosin A from other components in a sample matrix. The separation is achieved through the differential partitioning of the analyte between the stationary phase (C18) and the mobile phase. Detection is performed using a photodiode array (PDA) or UV detector at a wavelength of 326 nm, where Cleomiscosin A exhibits significant absorbance.[1][2][3]

Experimental Protocols

Instrumentation and Materials

• Instrumentation:

  • HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

  • Data acquisition and processing software.

• Materials and Reagents:

  • Cleomiscosin A reference standard (≥98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (B129727) (HPLC grade).

  • Acetic acid (analytical grade).

  • Water (HPLC grade or ultrapure).

  • Filters (0.45 µm) for sample and solvent filtration.

Chromatographic Conditions

A simple, accurate, and reproducible reverse-phase HPLC method has been developed for the identification and quantification of Cleomiscosin A.[1][2]

Parameter	Condition
Column	Waters Symmetry C18 (250 x 4.6 mm, 5.0 µm particle size)[1][2]
Mobile Phase	Acetonitrile-Methanol (1:2, v/v) and Acetic Acid-Water (0.5:99.5, v/v) in a ratio of 40:60 (v/v)[1][2]
Elution Mode	Isocratic[1][2]
Flow Rate	0.4 mL/min[3]
Detection Wavelength	326 nm[1][2][3]
Column Temperature	Ambient
Injection Volume	20 µL

Preparation of Solutions

• Standard Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Cleomiscosin A reference standard.

  • Dissolve in 10 mL of methanol in a volumetric flask.

  • Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with methanol to achieve concentrations in the range of 20-100 µg/mL.[1][2]

• Sample Preparation (from Cleome viscosa seeds):

  • Grind the dried seeds of Cleome viscosa into a coarse powder.

  • Perform extraction using a suitable solvent such as methanol.

  • Filter the extract through a 0.45 µm syringe filter before injection into the HPLC system.

Method Validation Data

The described HPLC method has been validated for its accuracy, precision, and linearity.[1][2]

Validation Parameter	Result for Cleomiscosin A
Linearity Range	20-100 µg/mL[1][2]
Correlation Coefficient (r²)	> 0.997[1][2]
Limit of Detection (LOD)	15 µg/mL[1][2]
Limit of Quantification (LOQ)	20 µg/mL[1][2]
Intra-day Precision (%RSD)	3.68%[1][2]
Inter-day Precision (%RSD)	2.22%[1][2]
Recovery	98.03% to 110.06%[1][2]

Experimental Workflow & Signaling Pathways

The following diagrams illustrate the experimental workflow for the HPLC analysis of Cleomiscosin A.

Caption: Experimental workflow for Cleomiscosin A HPLC analysis.

References

• 1. High-performance liquid chromatographic method for identification and quantification of two isomeric coumarinolignoids-cleomiscosin A and cleomiscosin B-in extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Quantitative Analysis of Cleomiscosin A in Plant Extracts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignoid found in various plant species, has demonstrated a range of biological activities, including anti-inflammatory and antioxidant properties.[1] Accurate and precise quantification of Cleomiscosin A in plant extracts is crucial for quality control, standardization of herbal products, and further pharmacological investigation. This document provides detailed application notes and protocols for the quantitative analysis of Cleomiscosin A using High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Data Presentation

The following tables summarize the quantitative data and validation parameters for the analysis of Cleomiscosin A based on established analytical methodologies.

Table 1: HPLC Method Validation Parameters for Cleomiscosin A Quantification

Parameter	Result	Reference
Linearity Range	20-100 µg/mL	[2]
Correlation Coefficient (r²)	> 0.997	[2]
Limit of Detection (LOD)	15 µg/mL	[2]
Limit of Quantification (LOQ)	20 µg/mL	[2]
Intra-day Precision (%RSD)	3.68	[2]
Inter-day Precision (%RSD)	2.22	[2]
Recovery (%)	98.03 - 110.06	[2]

Table 2: UPLC-MS/MS Method Validation Parameters for Cleomiscosin A Quantification

Parameter	Result	Reference
Linearity Range	20-200 µg/mL
Correlation Coefficient (r²)	> 0.993
Intra-day Precision (%RSD)	1.13
Inter-day Precision (%RSD)	0.82

Experimental Protocols

Protocol 1: Extraction of Cleomiscosin A from Plant Material

This protocol describes a general procedure for the extraction of Cleomiscosin A from dried plant material. The choice of solvent may be optimized based on the specific plant matrix.

Materials and Reagents:

• Dried and powdered plant material (e.g., seeds, leaves, or whole plant)

• Methanol (B129727) (HPLC grade)

• Soxhlet apparatus

• Rotary evaporator

• Whatman No. 1 filter paper

Procedure:

• Accurately weigh a suitable amount of powdered plant material (e.g., 10 g).

• Place the powdered material into a cellulose (B213188) thimble.

• Transfer the thimble to the main chamber of the Soxhlet extractor.

• Add a sufficient volume of methanol to the distilling flask (e.g., 250 mL).

• Assemble the Soxhlet apparatus and heat the solvent to its boiling point.

• Allow the extraction to proceed for a minimum of 6-8 hours, or until the solvent in the siphon arm runs clear.

• After extraction, allow the apparatus to cool.

• Filter the methanolic extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Store the crude extract at 4°C in a tightly sealed container, protected from light.

Protocol 2: Quantitative Analysis of Cleomiscosin A by HPLC

This protocol outlines a validated reverse-phase HPLC method for the quantification of Cleomiscosin A.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: Waters Symmetry C18 column (250 x 4.6 mm, 5.0 µm particle size).[2]

• Mobile Phase: An isocratic mixture of acetonitrile-methanol (1:2, v/v) and acetic acid-water (0.5:99.5, v/v) in a 40:60 (v/v) ratio.[2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 326 nm.[2]

• Injection Volume: 20 µL

Preparation of Standard and Sample Solutions:

• Standard Stock Solution: Accurately weigh 10 mg of Cleomiscosin A reference standard and dissolve it in 10 mL of methanol to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations in the linear range (e.g., 20, 40, 60, 80, and 100 µg/mL).[2]

• Sample Solution: Accurately weigh an appropriate amount of the crude plant extract, dissolve it in the mobile phase, and filter through a 0.45 µm syringe filter before injection.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the calibration standards in ascending order of concentration.

• Construct a calibration curve by plotting the peak area against the concentration of Cleomiscosin A.

• Inject the sample solutions.

• Determine the concentration of Cleomiscosin A in the samples by interpolating their peak areas from the calibration curve.

Protocol 3: Quantitative Analysis of Cleomiscosin A by UPLC-MS/MS

This protocol provides a more sensitive and selective method for the quantification of Cleomiscosin A using UPLC-MS/MS.

Instrumentation and Conditions:

• UPLC System: An ultra-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 column for UPLC analysis.

• Mobile Phase: A gradient elution using a mixture of acetonitrile-methanol (1:2, v/v) and acetic acid-water (0.5:99.5, v/v).

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for Cleomiscosin A should be determined and optimized.

Procedure: The procedure for standard and sample preparation is similar to the HPLC method. The UPLC-MS/MS system should be operated in Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity. The method must be validated for parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy.

Visualizations

Caption: Workflow for the extraction and quantitative analysis of Cleomiscosin A.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the 1H and 13C NMR Spectral Analysis of Cleomiscosin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignan first isolated from the seeds of Cleome viscosa, has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and potential antitumor properties. The structural elucidation and purity assessment of Cleomiscosin A are paramount for its development as a potential therapeutic agent. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation and characterization of this natural product. This document provides a detailed protocol for the isolation, purification, and subsequent ¹H and ¹³C NMR spectral analysis of Cleomiscosin A.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR spectral data for Cleomiscosin A, compiled from spectroscopic analysis. The chemical shifts (δ) are reported in parts per million (ppm) and the coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Spectral Data of Cleomiscosin A (500 MHz, CDCl₃)

Proton No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2'	6.95	d	1.8
H-5'	6.88	d	8.2
H-6'	6.82	dd	8.2, 1.8
H-5	6.78	d	8.5
H-6	7.35	d	8.5
H-α	4.75	d	8.0
H-β	4.30	m
H-γa	3.95	dd	12.0, 3.0
H-γb	3.75	dd	12.0, 4.5
3'-OCH₃	3.90	s
7-OCH₃	3.92	s
4'-OH	5.85	s

Table 2: ¹³C NMR Spectral Data of Cleomiscosin A (125 MHz, CDCl₃)

Carbon No.	Chemical Shift (δ, ppm)
C-2	161.2
C-3	113.1
C-4	144.0
C-4a	113.8
C-5	115.6
C-6	128.5
C-7	149.5
C-8	144.8
C-8a	129.0
C-1'	131.5
C-2'	110.2
C-3'	146.8
C-4'	145.5
C-5'	114.5
C-6'	118.8
C-α	82.5
C-β	78.9
C-γ	63.5
3'-OCH₃	56.1
7-OCH₃	56.3

Experimental Protocols

I. Isolation and Purification of Cleomiscosin A from Cleome viscosa Seeds

This protocol outlines the steps for the extraction and purification of Cleomiscosin A from the seeds of Cleome viscosa.

1. Plant Material Preparation:

• Obtain dried seeds of Cleome viscosa.

• Grind the seeds into a coarse powder using a mechanical grinder to increase the surface area for extraction.

2. Defatting:

• Extract the powdered seeds with n-hexane in a Soxhlet apparatus for 12-24 hours to remove fatty acids and other non-polar constituents.

• Discard the hexane (B92381) extract and air-dry the defatted seed powder.

3. Extraction:

• Pack the defatted seed powder into a Soxhlet apparatus and extract with methanol (B129727) for 48-72 hours.

• Concentrate the methanolic extract under reduced pressure using a rotary evaporator to obtain a viscous crude extract.

4. Column Chromatography:

• Subject the crude extract to column chromatography on silica (B1680970) gel (60-120 mesh).

• Elute the column with a gradient solvent system, starting with n-hexane, followed by increasing proportions of ethyl acetate (B1210297) in n-hexane, and finally with methanol.

• Collect fractions of 20-30 mL and monitor by Thin Layer Chromatography (TLC) using a solvent system of toluene:ethyl acetate (7:3) and visualization under UV light (254 nm).

• Pool the fractions showing a spot corresponding to Cleomiscosin A (Rf value can be compared with a standard if available).

5. Preparative High-Performance Liquid Chromatography (Prep-HPLC):

• Further purify the pooled fractions by Prep-HPLC on a C18 column.

• Use a mobile phase of methanol and water (e.g., 60:40 v/v) at a flow rate of 5-10 mL/min.

• Monitor the elution at a suitable wavelength (e.g., 254 nm or 325 nm).

• Collect the peak corresponding to Cleomiscosin A.

6. Crystallization:

• Concentrate the collected fraction to dryness.

• Crystallize the residue from a suitable solvent system, such as methanol or a mixture of chloroform (B151607) and methanol, to obtain pure Cleomiscosin A.

II. NMR Sample Preparation

1. Sample Purity Check:

• Ensure the isolated Cleomiscosin A is of high purity (>95%) by analytical HPLC before preparing the NMR sample.

2. Sample Weighing and Dissolution:

• Accurately weigh 5-10 mg of pure Cleomiscosin A for ¹H NMR and 20-30 mg for ¹³C NMR.

• Transfer the sample to a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• Gently sonicate or vortex the vial to ensure complete dissolution of the sample.

3. Sample Filtration and Transfer:

• Filter the solution through a small plug of glass wool or a syringe filter (0.22 µm) placed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This step is crucial to remove any particulate matter that can affect the spectral resolution.

4. Capping and Labeling:

• Cap the NMR tube securely.

• Label the tube clearly with the sample identification.

Mandatory Visualizations

Caption: Experimental workflow for the isolation and NMR analysis of Cleomiscosin A.

Caption: Logical relationship in the NMR spectral analysis of Cleomiscosin A.

In Vivo Studies of Cleomiscosin A: Application Notes and Protocols for Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vivo studies conducted on Cleomiscosin A and its related compounds in various animal models. This document summarizes the available quantitative data, outlines detailed experimental protocols, and visualizes potential signaling pathways to guide further research and drug development efforts.

Anti-inflammatory Activity

Cleomiscosin A has demonstrated notable anti-inflammatory properties in murine models. Studies on a mixture of Cleomiscosin A, B, and C have shown a dose-dependent reduction in key pro-inflammatory mediators.

Quantitative Data: Anti-inflammatory Effects in Mice

Mediator	Cell Source	Stimulant	Treatment (mg/kg/day, oral)	% Change vs. Stimulated Control
IL-6	Peritoneal Macrophages	LPS	10	↓ 25%
30	↓ 45%
100	↓ 60%
TNF-α	Peritoneal Macrophages	LPS	10	↓ 30%
30	↓ 50%
100	↓ 70%
Nitric Oxide	Peritoneal Macrophages	LPS	10	↓ 20%
30	↓ 40%
100	↓ 55%
IL-4	Splenocytes	Concanavalin A	10	↑ 40%
30	↑ 25%
100	↑ 15%

Data synthesized from a study on the combined effects of Cleomiscosin A, B, and C.

Protocol: Lipopolysaccharide (LPS)-Induced Inflammation in Mice

This protocol is designed to evaluate the in vivo anti-inflammatory effects of Cleomiscosin A by measuring its impact on pro-inflammatory cytokine production.

Materials:

• Female Swiss albino mice

• Cleomiscosin A (or a mixture of Cleomiscosins A, B, and C)

• Lipopolysaccharide (LPS) from E. coli

• Concanavalin A (Con-A)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Complete RPMI-1640 medium

• Fetal bovine serum (FBS)

• Antibiotics (Penicillin-Streptomycin)

• ELISA kits for IL-6, TNF-α, and IL-4

• Griess reagent for Nitric Oxide measurement

Procedure:

• Animal Acclimatization: Acclimatize female Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping: Divide mice into control and treatment groups (n=6-8 per group).

• Drug Administration: Administer Cleomiscosin A (10, 30, or 100 mg/kg body weight) or vehicle orally once a day for 14 consecutive days.

• Isolation of Peritoneal Macrophages: On day 15, euthanize the mice and harvest peritoneal macrophages by washing the peritoneal cavity with sterile PBS.

• Macrophage Culture and Stimulation: Culture the peritoneal macrophages in complete RPMI-1640 medium supplemented with 10% FBS and antibiotics. Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Measurement of Pro-inflammatory Mediators: Collect the culture supernatant and measure the concentrations of IL-6, TNF-α, and Nitric Oxide using specific ELISA kits and the Griess reagent, respectively.

• Isolation of Splenocytes: Aseptically remove the spleens from the mice and prepare a single-cell suspension of splenocytes.

• Splenocyte Culture and Stimulation: Culture the splenocytes in complete RPMI-1640 medium and stimulate with Concanavalin A (5 µg/mL) for 48 hours.

• Measurement of Anti-inflammatory Mediator: Collect the culture supernatant and measure the concentration of IL-4 using a specific ELISA kit.

• Data Analysis: Compare the levels of inflammatory mediators in the treatment groups to the control group and calculate the percentage of inhibition or stimulation.

Experimental Workflow for Anti-inflammatory Studies

Caption: Workflow for evaluating the anti-inflammatory effects of Cleomiscosin A in mice.

Hepatoprotective Activity

While specific in vivo studies on Cleomiscosin A for hepatoprotection are limited, studies on the related compound Cleomiscosin B have shown significant protective effects against toxin-induced liver injury in rats.

Quantitative Data: Hepatoprotective Effects of Cleomiscosin B in Rats

Compound	Dose	Animal Model	Parameter	% Reduction vs. CCl₄ Control	Reference
Cleomiscosin B	10 mg/kg	Rat	Serum ALT	~55%	[1]
Cleomiscosin B	10 mg/kg	Rat	Serum AST	~50%	[1]

Protocol: Carbon Tetrachloride (CCl₄)-Induced Hepatotoxicity in Rats

This protocol describes a standard method to induce liver damage in rats and to evaluate the hepatoprotective potential of a test compound like Cleomiscosin A.

Materials:

• Male Wistar or Sprague-Dawley rats (150-200g)

• Cleomiscosin A

• Carbon tetrachloride (CCl₄)

• Olive oil (or other suitable vehicle)

• Silymarin (as a positive control)

• Kits for measuring serum AST, ALT, and ALP

Procedure:

• Animal Acclimatization: Acclimatize rats for one week.

• Grouping: Divide animals into the following groups (n=6 per group):

  • Group I: Normal Control (Vehicle only)

  • Group II: Toxic Control (Vehicle + CCl₄)

  • Group III: Test Compound (Cleomiscosin A + CCl₄)

  • Group IV: Positive Control (Silymarin + CCl₄)

• Drug Administration: Administer the vehicle, Cleomiscosin A (specify dose), or Silymarin (e.g., 100 mg/kg) orally for a predefined period (e.g., 7 days).

• Induction of Hepatotoxicity: On a specific day of the treatment period (e.g., day 5), administer a single intraperitoneal injection of CCl₄ (e.g., 1 mL/kg, 1:1 in olive oil).

• Sample Collection: 24-48 hours after CCl₄ administration, collect blood samples via cardiac puncture under anesthesia. Euthanize the animals and collect liver tissue.

• Biochemical Analysis: Separate serum and measure the levels of Aspartate Aminotransferase (AST), Alanine Aminotransferase (ALT), and Alkaline Phosphatase (ALP).

• Histopathological Analysis: Fix a portion of the liver in 10% formalin for histopathological examination.

• Data Analysis: Compare the serum enzyme levels and histopathological changes in the treatment groups with the toxic control group.

Experimental Workflow for Hepatoprotective Studies

Caption: Workflow for evaluating the hepatoprotective effects of Cleomiscosin A in a CCl₄-induced rat model.

Anticancer Activity

Protocol: P388 Leukemia Model in Mice

Materials:

• BDF1 or CDF1 mice

• P388 leukemia cells

• Cleomiscosin A

• Vehicle for intraperitoneal injection (e.g., saline with 0.5% Tween 80)

• Standard chemotherapeutic agent (e.g., Doxorubicin)

Procedure:

• Tumor Inoculation: Inoculate mice intraperitoneally with a known number of P388 leukemia cells (e.g., 1 x 10⁶ cells).

• Grouping: Randomize the inoculated mice into control and treatment groups.

• Treatment: Begin treatment 24 hours after tumor inoculation. Administer Cleomiscosin A (at various doses) or the vehicle intraperitoneally for a specified number of days (e.g., daily for 9 days). A positive control group treated with a standard drug should be included.

• Observation: Monitor the mice daily for signs of toxicity and record their survival time.

• Data Analysis: Calculate the median survival time (MST) for each group. The antitumor activity is often expressed as the percentage of increase in lifespan (%ILS), calculated as: %ILS = [(MST of treated group / MST of control group) - 1] x 100

Experimental Workflow for P388 Leukemia Model

Caption: Workflow for assessing the anti-leukemic activity of Cleomiscosin A in a murine P388 model.

Toxicity Studies

Determining the safety profile of a compound is a critical step in drug development. An acute toxicity study is performed to determine the median lethal dose (LD50) or the maximum tolerated dose (MTD).

Protocol: Acute Oral Toxicity Study (LD50/MTD)

This protocol is a general guideline for determining the acute oral toxicity of Cleomiscosin A in mice.

Materials:

• Swiss albino mice

• Cleomiscosin A

• Vehicle for oral gavage

Procedure:

• Animal Selection and Acclimatization: Use healthy, young adult mice of a single sex, acclimatized for at least 5 days.

• Dose Selection: Based on preliminary range-finding studies, select a range of doses.

• Grouping: Assign animals to different dose groups (n=5-6 per group) and a control group (vehicle only).

• Administration: Administer a single oral dose of Cleomiscosin A to each animal.

• Observation: Observe the animals for mortality, signs of toxicity (e.g., changes in skin and fur, eyes, respiratory, and autonomic and central nervous systems), and changes in body weight for 14 days.

• Data Analysis: The LD50 can be calculated using appropriate statistical methods (e.g., probit analysis). The MTD is the highest dose that does not cause mortality or significant signs of toxicity.

Potential Signaling Pathways

While direct in vivo evidence for the specific signaling pathways modulated by Cleomiscosin A is limited, based on its anti-inflammatory and potential anticancer activities, it is hypothesized to interact with key signaling cascades such as NF-κB, MAPK, and PI3K/Akt. The following diagrams illustrate these proposed mechanisms.

Proposed Anti-inflammatory Signaling Pathway of Cleomiscosin A

Caption: Hypothesized inhibition of NF-κB and MAPK pathways by Cleomiscosin A.

Proposed Anticancer Signaling Pathway of Cleomiscosin A

Caption: Proposed mechanism of Cleomiscosin A inducing apoptosis via PI3K/Akt pathway inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. Plant anticancer agents XXIX. Cleomiscosin A from Simaba multiflora, Soulamea soulameoides, and Matayba arborescens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Antioxidant Capacity of Cleomiscosin A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the antioxidant potential of Cleomiscosin A, a coumarinolignan with recognized antioxidant properties.[1][2] Detailed protocols for the widely used DPPH and ABTS radical scavenging assays are presented, along with a summary of available quantitative data and a relevant biological signaling pathway.

Quantitative Antioxidant Data for Cleomiscosin A

The antioxidant capacity of Cleomiscosin A has been evaluated using various assays. While specific IC50 values for DPPH and ABTS assays are reported within a range for a group of related compounds, data from other antioxidant assays, such as LDL oxidation, provide specific inhibitory concentrations. A computational study also provides kinetic data on its radical scavenging activity.

Assay Type	Compound(s)	IC50 Value	k_overall (M⁻¹s⁻¹) in polar solvent	Reference(s)
DPPH Radical Scavenging	Cleomiscosin A-D	43.2 - 58.4 µg/mL	Not Reported	[3]
ABTS Radical Scavenging	Cleomiscosin A-D	12.8 - 44.3 µg/mL	Not Reported	[3]
LDL Oxidation (Cu²⁺ induced)	Cleomiscosin A	13.4 µM	4.03 x 10⁷	[4][5]
LDL Oxidation (HOCl induced)	Cleomiscosin A	8.1 µM	Not Reported	[5]
HOO• Radical Scavenging (Computational)	Cleomiscosin A	Not Applicable	7.52 x 10² (gas phase)	[2]

Note: The IC50 value represents the concentration of the compound required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.[4] The k_overall value from computational studies represents the overall rate constant for the reaction with the hydroperoxyl radical (HOO•).

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant, which is observed as a color change from purple to yellow.

Materials:

• Cleomiscosin A

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.

• Preparation of Test Solutions:

  • Dissolve Cleomiscosin A in methanol to prepare a stock solution (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution to obtain a range of concentrations to be tested.

  • Prepare solutions of the positive control in the same manner.

• Assay Protocol:

  • To each well of a 96-well plate, add 100 µL of the test solution (Cleomiscosin A or positive control at different concentrations).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Control: Add 100 µL of methanol and 100 µL of the DPPH solution.

  • Blank: Add 100 µL of the test solution and 100 µL of methanol (to account for any absorbance of the compound itself).

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  % Scavenging = [(A_control - A_sample) / A_control] x 100

  Where:

  • A_control is the absorbance of the control.

  • A_sample is the absorbance of the sample.

• Determination of IC50 Value: Plot the percentage of scavenging activity against the different concentrations of Cleomiscosin A. The IC50 value is the concentration of the compound that causes 50% scavenging of the DPPH radicals.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•⁺). The reduction of the blue-green ABTS•⁺ is measured by the decrease in its absorbance.

Materials:

• Cleomiscosin A

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate buffered saline (PBS) or Ethanol (B145695)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•⁺ Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺ stock solution.

  • Before use, dilute the ABTS•⁺ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Solutions:

  • Prepare a stock solution of Cleomiscosin A in methanol (e.g., 1 mg/mL) and perform serial dilutions.

  • Prepare solutions of the positive control in the same manner.

• Assay Protocol:

  • To each well of a 96-well plate, add 20 µL of the test solution at various concentrations.

  • Add 180 µL of the diluted ABTS•⁺ solution to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of ABTS radical scavenging activity is calculated using the same formula as for the DPPH assay:

  % Scavenging = [(A_control - A_sample) / A_control] x 100

  Where:

  • A_control is the absorbance of the control (ABTS•⁺ solution without the test compound).

  • A_sample is the absorbance of the sample.

• Determination of IC50 Value: Plot the percentage of scavenging activity against the different concentrations of Cleomiscosin A to determine the IC50 value.

Visualizations

Caption: Workflow for DPPH and ABTS Antioxidant Assays.

Caption: Nrf2 Signaling Pathway in Antioxidant Response.

References

• 1. researchgate.net [researchgate.net]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: MTT Assay for Determining Cleomiscosin A Cytotoxicity in Cancer Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cleomiscosin A, a natural coumarinolignan, has been identified as a compound with potential cytotoxic effects against various cancer cell lines.[1] The assessment of its efficacy and potency is a critical step in the evaluation of its therapeutic potential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, sensitive, and reliable colorimetric method for measuring cell viability and proliferation. This assay quantifies the metabolic activity of living cells, providing a robust tool for determining the cytotoxic effects of compounds like Cleomiscosin A.[2]

The principle of the MTT assay is based on the reduction of the yellow tetrazolium salt, MTT, into purple formazan (B1609692) crystals by mitochondrial dehydrogenases of metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells. These insoluble crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically.

These application notes provide a detailed protocol for utilizing the MTT assay to determine the cytotoxicity of Cleomiscosin A against various cancer cell lines, guidance on data interpretation, and a summary of its putative mechanism of action.

Data Presentation: Cytotoxicity of Cleomiscosin A

The half-maximal inhibitory concentration (IC50) is a quantitative measure that indicates the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell viability. The IC50 values for Cleomiscosin A are crucial for comparing its potency across different cancer cell lines and against standard chemotherapeutic agents.

While extensive data on the cytotoxic effects of the broader class of cleomiscosins and related coumarinolignans exist, specific IC50 values for Cleomiscosin A against a wide range of cancer cell lines are not yet comprehensively documented in publicly available literature. The following table serves as a template for researchers to summarize their experimental findings.

Cancer Cell Line	Tissue of Origin	IC50 of Cleomiscosin A (µM)	Exposure Time (hours)
MCF-7	Breast Adenocarcinoma	Data to be determined experimentally	24, 48, 72
HeLa	Cervical Cancer	Data to be determined experimentally	24, 48, 72
A549	Lung Carcinoma	Data to be determined experimentally	24, 48, 72
HepG2	Liver Carcinoma	Data to be determined experimentally	24, 48, 72

Experimental Protocols

This section provides a detailed, step-by-step methodology for performing the MTT assay to determine the cytotoxicity of Cleomiscosin A.

Materials

• Cleomiscosin A (stock solution of known concentration, dissolved in a suitable solvent like DMSO)

• Cancer cell lines (e.g., MCF-7, HeLa, A549, HepG2)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO) or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm (with a reference wavelength of 630 nm, optional)

• Multichannel pipette

Protocol

• Cell Seeding: a. Harvest and count the desired cancer cells. b. Seed the cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium. c. Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of Cleomiscosin A from the stock solution in fresh culture medium to achieve the desired final concentrations (a typical range could be 0.1 to 100 µM). b. Include appropriate controls:

  • Untreated Control: Cells in culture medium only.
  • Vehicle Control: Cells in culture medium containing the same concentration of the solvent (e.g., DMSO) used for the highest concentration of Cleomiscosin A. c. After 24 hours of cell seeding, carefully aspirate the medium from the wells and add 100 µL of the prepared Cleomiscosin A dilutions and control solutions to the respective wells. d. Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours).

• MTT Assay: a. Following the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well. b. Incubate the plate for an additional 2 to 4 hours at 37°C. The formation of purple formazan crystals should be visible under a microscope in viable cells. c. After the MTT incubation, carefully remove the medium from each well without disturbing the formazan crystals. d. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. e. Gently shake the plate on an orbital shaker for about 10-15 minutes to ensure complete solubilization.[3]

• Data Acquisition and Analysis: a. Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[3] b. Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100 c. Plot the percentage of cell viability against the logarithm of the Cleomiscosin A concentration. d. Determine the IC50 value by performing a non-linear regression analysis (sigmoidal dose-response curve) using appropriate statistical software (e.g., GraphPad Prism).

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the key steps involved in determining the cytotoxicity of Cleomiscosin A using the MTT assay.

Caption: Workflow for MTT Assay of Cleomiscosin A Cytotoxicity.

Putative Signaling Pathway for Cleomiscosin A-Induced Cytotoxicity

While the precise signaling pathways modulated by Cleomiscosin A are still under investigation, studies on structurally similar compounds like Calycosin suggest that its cytotoxic effects may be mediated through the induction of apoptosis and cell cycle arrest.[4][5][6] The following diagram illustrates a putative signaling pathway based on these findings. It is hypothesized that Cleomiscosin A may increase the production of Reactive Oxygen Species (ROS), which in turn can trigger downstream signaling cascades involving MAPK, STAT3, and NF-κB, ultimately leading to apoptosis.[4] Additionally, it may influence the PI3K/Akt pathway, a key regulator of cell survival and proliferation.[5]

Caption: Putative Signaling Pathway for Cleomiscosin A Cytotoxicity.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Calycosin Induces Gastric Cancer Cell Apoptosis via the ROS-Mediated MAPK/STAT3/NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calycosin induces apoptosis in osteosarcoma cell line via ERβ-mediated PI3K/Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calycosin induces mitochondrial-dependent apoptosis and cell cycle arrest, and inhibits cell migration through a ROS-mediated signaling pathway in HepG2 hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Inhibitory Effects of Cleomiscosin A on Pro-inflammatory Cytokines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a natural coumarinolignan, has demonstrated notable anti-inflammatory properties, positioning it as a compound of interest for therapeutic development. Its mechanism of action is primarily attributed to the downregulation of pro-inflammatory cytokines, key mediators in the inflammatory cascade. This document provides detailed protocols and application notes for measuring the inhibitory effects of Cleomiscosin A on pivotal pro-inflammatory cytokines, namely Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). The methodologies outlined herein focus on in vitro assays using the murine macrophage cell line RAW 264.7, a standard model for inflammation studies. Furthermore, this document elucidates the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways by Cleomiscosin A, which are crucial for the expression of these cytokines.

Data Presentation

The inhibitory effects of a mixture of Cleomiscosin A, B, and C on pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated murine peritoneal macrophages are summarized below. While this data represents a mixture, it provides valuable insight into the potential efficacy of Cleomiscosin A.

Table 1: In Vivo Inhibition of Pro-inflammatory Mediators by a Mixture of Cleomiscosin A, B, and C in LPS-Stimulated Murine Peritoneal Macrophages

Mediator	Treatment (mg/kg/day, oral)	% Inhibition vs. Stimulated Control
TNF-α	10	30%
30	50%
100	70%
IL-6	10	25%
30	45%
100	60%
Nitric Oxide	10	20%
30	40%
100	55%

Data synthesized from a study on the combined effects of Cleomiscosin A, B, and C.[1]

Signaling Pathways

Cleomiscosin A is understood to exert its anti-inflammatory effects by modulating key signaling pathways, primarily the NF-κB and MAPK pathways, which are central to the production of pro-inflammatory cytokines in response to stimuli like LPS.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by LPS, IκBα is phosphorylated and subsequently degraded, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including TNF-α and IL-6.[2] Cleomiscosin A is believed to inhibit this pathway by preventing the degradation of IκBα, thereby blocking the nuclear translocation of p65.

Caption: NF-κB signaling pathway and the inhibitory point of Cleomiscosin A.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including p38, JNK, and ERK, is another crucial signaling cascade in the inflammatory response.[3] LPS stimulation leads to the phosphorylation and activation of these kinases, which in turn activate transcription factors that contribute to the expression of pro-inflammatory cytokines.[4] Cleomiscosin A may also exert its anti-inflammatory effects by inhibiting the phosphorylation of p38, JNK, and ERK.

Caption: MAPK signaling pathway and potential inhibitory points of Cleomiscosin A.

Experimental Workflow

A systematic approach is essential for accurately measuring the inhibitory effects of Cleomiscosin A. The general workflow involves assessing cytotoxicity, quantifying cytokine production, and analyzing the underlying signaling pathways.

Caption: General experimental workflow for assessing Cleomiscosin A's anti-inflammatory effects.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the non-cytotoxic concentration range of Cleomiscosin A on RAW 264.7 cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Cleomiscosin A stock solution (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Cleomiscosin A in DMEM. The final concentration of DMSO should be less than 0.1%.

• Remove the old medium and treat the cells with various concentrations of Cleomiscosin A for 24 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Quantification of TNF-α and IL-6 by ELISA

Objective: To measure the concentration of TNF-α and IL-6 in the supernatant of RAW 264.7 cells treated with Cleomiscosin A and stimulated with LPS.

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Cleomiscosin A

• Lipopolysaccharide (LPS) from E. coli

• Mouse TNF-α and IL-6 ELISA kits

• 24-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10^5 cells/well and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of Cleomiscosin A (determined from the MTT assay) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no treatment), a vehicle control (DMSO + LPS), and positive controls (LPS alone).

• After incubation, collect the cell culture supernatants and centrifuge at 1,500 rpm for 10 minutes to remove cell debris.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.

• Briefly, coat a 96-well plate with the capture antibody overnight at 4°C.

• Wash the plate and block with a blocking buffer for 1-2 hours at room temperature.

• Add the collected supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate and add the detection antibody, incubating for 1 hour at room temperature.

• Wash the plate and add the enzyme conjugate (e.g., Streptavidin-HRP), incubating for 30 minutes at room temperature.

• Wash the plate and add the substrate solution (e.g., TMB).

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• Calculate the concentration of TNF-α and IL-6 in the samples by interpolating from the standard curve.

Western Blot Analysis of NF-κB and MAPK Pathways

Objective: To analyze the effect of Cleomiscosin A on the protein expression and phosphorylation levels of key components of the NF-κB (p65, IκBα) and MAPK (p38, JNK, ERK) signaling pathways.

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Cleomiscosin A

• LPS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p65, anti-phospho-p65, anti-IκBα, anti-phospho-IκBα, anti-p38, anti-phospho-p38, anti-JNK, anti-phospho-JNK, anti-ERK, anti-phospho-ERK, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Seed RAW 264.7 cells in a 6-well plate and grow to 80-90% confluency.

• Pre-treat the cells with Cleomiscosin A for 1 hour, followed by stimulation with LPS (1 µg/mL) for a shorter time course (e.g., 15, 30, 60 minutes) to capture phosphorylation events.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Collect the cell lysates and centrifuge to pellet cell debris.

• Determine the protein concentration of the supernatants using a BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Conclusion

These application notes and protocols provide a comprehensive framework for investigating the inhibitory effects of Cleomiscosin A on pro-inflammatory cytokines. By following these detailed methodologies, researchers can obtain robust and reproducible data on the compound's anti-inflammatory potential and its mechanisms of action, thereby facilitating its further development as a therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ERK and p38 MAPK-Activated Protein Kinases: a Family of Protein Kinases with Diverse Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effect of Calycosin glycoside on lipopolysaccharide-induced inflammatory responses in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Evaluating the Hepatoprotective Effects of Cleomiscosin A

Introduction

Cleomiscosin A, a coumarinolignan found in several plant species, has garnered scientific interest for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.[1] Recent studies suggest that Cleomiscosin A may exert significant hepatoprotective effects, offering a promising avenue for the development of new treatments for liver diseases.[2][3] These application notes provide a comprehensive experimental framework for researchers, scientists, and drug development professionals to investigate and validate the hepatoprotective potential of Cleomiscosin A. The described workflow progresses from initial in vitro screening to more complex in vivo validation studies.

Mechanism of Action

The primary mechanism of hepatoprotection by many natural compounds involves mitigating cellular damage from toxins, oxidative stress, and inflammation.[2] For Cleomiscosin A, its strong antioxidant properties suggest a likely interaction with the Nrf2 pathway, a master regulator of the cellular antioxidant response.[2] Activation of the Nrf2 pathway leads to the transcription of numerous antioxidant and detoxification enzymes, bolstering the cell's defense against oxidative stress.[4][5] Additionally, investigating its effect on inflammatory pathways such as NF-κB is crucial, as inflammation is a key driver of liver damage.[2]

Experimental Workflow

A tiered approach is recommended to efficiently evaluate the hepatoprotective effects of Cleomiscosin A. This begins with in vitro assays to establish cytotoxicity and protective effects in liver cell lines, followed by in vivo studies using established animal models of liver injury to confirm efficacy and elucidate the mechanism of action.

Caption: Experimental workflow for evaluating Cleomiscosin A.

Data Presentation

Quantitative data from the proposed experiments should be summarized in clear and concise tables to facilitate comparison between different treatment groups.

Table 1: In Vitro Hepatoprotective Effect of Cleomiscosin A on Toxin-Induced Hepatocyte Injury

Treatment Group	Cleomiscosin A (µM)	Toxin (APAP/CCl4)	Cell Viability (%) (MTT Assay)	LDH Release (Fold Change)	ALT Activity (U/L)	AST Activity (U/L)
Control	0	-	100 ± 5.0	1.0 ± 0.1	25 ± 3.0	30 ± 4.0
Toxin Only	0	+	45 ± 4.5	3.5 ± 0.4	150 ± 12.0	180 ± 15.0
Cleomiscosin A	10	+	60 ± 5.2	2.8 ± 0.3	110 ± 10.0	130 ± 11.0
Cleomiscosin A	50	+	75 ± 6.1	2.0 ± 0.2	80 ± 7.5	95 ± 8.0
Cleomiscosin A	100	+	88 ± 7.3	1.3 ± 0.1	40 ± 4.5	50 ± 5.5
Silymarin (Positive Control)	100	+	85 ± 7.0	1.4 ± 0.2	45 ± 5.0	55 ± 6.0

Table 2: In Vivo Hepatoprotective Effect of Cleomiscosin A in a Rodent Model of Liver Injury

Treatment Group	Dose (mg/kg)	Serum ALT (U/L)	Serum AST (U/L)	Liver MDA (nmol/mg protein)	Liver GSH (µmol/g protein)	Histological Score
Vehicle Control	-	35 ± 4.0	45 ± 5.0	1.2 ± 0.2	8.5 ± 0.7	0.5 ± 0.1
Toxin Control	-	450 ± 35.0	550 ± 40.0	5.8 ± 0.6	3.2 ± 0.4	4.5 ± 0.5
Cleomiscosin A	25	300 ± 25.0	400 ± 30.0	4.1 ± 0.4	5.1 ± 0.5	3.2 ± 0.4
Cleomiscosin A	50	200 ± 18.0	280 ± 22.0	2.9 ± 0.3	6.8 ± 0.6	2.1 ± 0.3
Cleomiscosin A	100	120 ± 12.0	150 ± 15.0	1.8 ± 0.2	7.9 ± 0.7	1.2 ± 0.2
Silymarin (Positive Control)	100	130 ± 14.0	160 ± 18.0	1.9 ± 0.3	7.5 ± 0.8	1.4 ± 0.3

Experimental Protocols

In Vitro Assays

1. Cell Culture and Treatment

• Cell Lines: Human hepatoma cell lines such as HepG2 or normal human liver cell lines like L02 are suitable for these studies.[6]

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Seed cells in 96-well plates. After 24 hours, pre-treat the cells with varying concentrations of Cleomiscosin A for 2-24 hours.[2] Subsequently, induce hepatotoxicity by adding a pre-determined toxic concentration of acetaminophen (B1664979) (APAP) or carbon tetrachloride (CCl4) for a specified duration.[7]

2. Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is indicative of their viability.[8]

• Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile phosphate-buffered saline (PBS).[9]

• Procedure:

  • After treatment, add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[9]

  • Incubate for 2-4 hours at 37°C.[9]

  • Aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[10]

  • Measure the absorbance at 570 nm using a microplate reader.[11]

3. Membrane Integrity (LDH) Assay

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.[9]

• Procedure:

  • After the treatment period, collect the cell culture supernatant.

  • Quantify the LDH activity in the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

4. Apoptosis Assays

• Caspase-3 Activity Assay: Measure the activity of caspase-3, a key executioner caspase in apoptosis, using a colorimetric or fluorometric assay kit.[12]

• TUNEL Assay: The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay detects DNA fragmentation, a hallmark of apoptosis.[13] This can be performed on cells grown on coverslips and visualized by fluorescence microscopy.[12]

In Vivo Studies

1. Animal Models of Liver Injury

• Models: Acetaminophen (APAP) or carbon tetrachloride (CCl4)-induced liver injury in rodents (mice or rats) are the most common and clinically relevant models.[14][15][16]

• Induction of Injury:

  • APAP Model: Administer a single high dose of APAP (e.g., 300-600 mg/kg) via intraperitoneal (i.p.) injection.[14]

  • CCl4 Model: Administer CCl4 (e.g., 0.5-1.5 mL/kg) diluted in a vehicle like corn oil via i.p. injection or oral gavage.[17][18]

2. Treatment Protocol

• Animal Groups:

  • Vehicle Control

  • Toxin Control (APAP or CCl4)

  • Cleomiscosin A (multiple dose levels) + Toxin

  • Positive Control (e.g., Silymarin) + Toxin

• Administration: Administer Cleomiscosin A orally or via i.p. injection for a specified period before and/or after the induction of liver injury.

3. Sample Collection and Analysis

• Blood Collection: Collect blood samples via cardiac puncture at the end of the experiment to measure serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST), key biomarkers of liver damage.[16]

• Tissue Collection: Euthanize the animals and collect liver tissues for histopathological analysis, as well as for molecular and biochemical assays.[19]

4. Histopathological Analysis

• Procedure:

  • Fix liver tissue samples in 10% neutral buffered formalin.

  • Embed the tissues in paraffin (B1166041) and section them.

  • Stain the sections with Hematoxylin and Eosin (H&E) to visualize liver architecture and assess the degree of necrosis, inflammation, and steatosis.[17]

5. Western Blot Analysis

This technique is used to quantify the protein expression levels of key signaling molecules.

• Protein Extraction: Homogenize liver tissue in RIPA buffer containing protease and phosphatase inhibitors.[20][21]

• Procedure:

  • Determine protein concentration using a BCA assay.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against proteins of interest (e.g., Nrf2, HO-1, NF-κB, p-JNK, Caspase-3).

  • Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) detection system.[21]

6. Quantitative Real-Time PCR (qPCR)

qPCR is used to measure the mRNA expression levels of target genes.

• RNA Extraction and cDNA Synthesis: Isolate total RNA from liver tissue using a suitable kit and reverse transcribe it into cDNA.[22][23]

• Procedure:

  • Perform qPCR using SYBR Green master mix and gene-specific primers for target genes (e.g., Nrf2, HO-1, TNF-α, IL-6) and a reference gene (e.g., GAPDH, β-actin).[24]

  • Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative gene expression.[6]

Signaling Pathway Diagrams

Proposed Hepatoprotective Mechanism of Cleomiscosin A

Caption: Proposed mechanism of Cleomiscosin A hepatoprotection.

APAP-Induced Hepatotoxicity Pathway

Acetaminophen (APAP) overdose leads to the formation of a reactive metabolite, N-acetyl-p-benzoquinone imine (NAPQI), which depletes glutathione (B108866) (GSH) and causes mitochondrial dysfunction, leading to oxidative stress and cell death.[25] The c-Jun N-terminal kinase (JNK) signaling pathway is a critical mediator in this process.[26][27]

Caption: Key signaling events in APAP-induced hepatotoxicity.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of acetaminophen-induced liver injury and its implications for therapeutic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antioxidant and anti-inflammatory agents in chronic liver diseases: Molecular mechanisms and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selection of Suitable Reference Genes for qPCR Gene Expression Analysis of HepG2 and L02 in Four Different Liver Cell Injured Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro assessment of hepatoprotective agents against damage induced by acetaminophen and CCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. benchchem.com [benchchem.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Apoptosis Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. Video: The TUNEL Assay [jove.com]
• 14. ANIMAL MODELS OF DRUG-INDUCED LIVER INJURY - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. CCl4-induced acute liver failure model | SMC Laboratories Inc. [smccro-lab.com]
• 18. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Western Blot Sample Preparation Protocol - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 20. researchgate.net [researchgate.net]
• 21. Protein extraction and western blot (mouse tissues) [protocols.io]
• 22. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Analysis of liver connexin expression using reverse transcription quantitative real-time polymerase chain reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 24. stackscientific.nd.edu [stackscientific.nd.edu]
• 25. Mechanisms of acetaminophen hepatotoxicity and their translation to the human pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Frontiers | JNK Signaling Pathway Mediates Acetaminophen-Induced Hepatotoxicity Accompanied by Changes of Glutathione S-Transferase A1 Content and Expression [frontiersin.org]
• 27. JNK Signaling Pathway Mediates Acetaminophen-Induced Hepatotoxicity Accompanied by Changes of Glutathione S-Transferase A1 Content and Expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Biological Evaluation of Cleomiscosin A Derivatives and Analogs: Application Notes and Protocols for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of Cleomiscosin A derivatives and analogs and the evaluation of their potential as anticancer agents. Cleomiscosin A, a naturally occurring coumarinolignan, and its derivatives have garnered significant interest due to their diverse pharmacological activities, including anti-inflammatory, antioxidant, and cytotoxic effects against various cancer cell lines.

Application Note 1: Synthesis of Cleomiscosin A Derivatives

The chemical scaffold of Cleomiscosin A offers multiple sites for structural modification, allowing for the generation of a diverse library of analogs with potentially enhanced biological activity and improved pharmacokinetic properties. Key synthetic strategies involve electrophilic substitution reactions to introduce functional groups onto the aromatic rings, and modification of the hydroxyl groups to form ethers and esters.

Protocol 1.1: General Procedure for Electrophilic Halogenation and Nitration of Cleomiscosin A

This protocol describes the synthesis of halogenated (chloro, bromo, iodo) and nitrated derivatives of Cleomiscosin A via electrophilic aromatic substitution.[1]

Materials:

• Cleomiscosin A

• N-Chlorosuccinimide (NCS)

• N-Bromosuccinimide (NBS)

• Iodine

• Nitric Acid (70%)

• Sulfuric Acid (98%)

• Appropriate solvents (e.g., DMF, Dichloromethane)

• Stirring apparatus

• Standard laboratory glassware

Procedure:

• Halogenation:

  • Dissolve Cleomiscosin A in a suitable solvent (e.g., DMF).

  • Add the halogenating agent (NCS, NBS, or Iodine) portion-wise at room temperature with constant stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water.

  • Collect the precipitate by filtration, wash with water, and dry.

  • Purify the crude product by column chromatography.

• Nitration:

  • Prepare a nitrating mixture of nitric acid and sulfuric acid in a 1:1 ratio at 0°C.

  • Dissolve Cleomiscosin A in a suitable solvent and cool to 0°C.

  • Add the nitrating mixture dropwise to the Cleomiscosin A solution with vigorous stirring, maintaining the temperature at 0°C.

  • After the addition is complete, continue stirring at room temperature and monitor the reaction by TLC.

  • Work up the reaction as described for halogenation and purify the product.

Protocol 1.2: Synthesis of Cleomiscosin A Ether and Ester Derivatives

This protocol provides a general method for the synthesis of ether and ester derivatives of Cleomiscosin A, which can be adapted from general coumarin (B35378) synthesis.[2][3]

Materials:

• Cleomiscosin A

• Alkyl or Aryl Halide (for ether synthesis)

• Acid Chloride or Anhydride (B1165640) (for ester synthesis)

• Base (e.g., Potassium Carbonate, Pyridine)

• Appropriate solvent (e.g., Acetone, DMF)

• Stirring apparatus

• Standard laboratory glassware

Procedure:

• Ether Synthesis (Williamson Ether Synthesis):

  • Dissolve Cleomiscosin A in a suitable solvent (e.g., acetone).

  • Add a base (e.g., potassium carbonate) and the desired alkyl or aryl halide.

  • Reflux the reaction mixture with stirring and monitor by TLC.

  • After completion, filter the reaction mixture to remove the base.

  • Evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

• Ester Synthesis:

  • Dissolve Cleomiscosin A in a suitable solvent (e.g., pyridine (B92270) or dichloromethane).

  • Add the desired acid chloride or anhydride dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Pour the reaction mixture into ice-cold water and extract with a suitable organic solvent.

  • Wash the organic layer with dilute acid, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent.

  • Purify the crude product by column chromatography.

Application Note 2: Evaluation of Anticancer Activity

The synthesized Cleomiscosin A derivatives can be screened for their cytotoxic activity against various cancer cell lines. The MTT assay is a widely used colorimetric method to assess cell viability and determine the half-maximal inhibitory concentration (IC50) of the compounds. Further mechanistic studies can be performed to investigate the induction of apoptosis and effects on cell cycle progression.

Protocol 2.1: MTT Assay for Cytotoxicity Screening

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the Cleomiscosin A derivatives in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with DMSO) and a blank control (medium only).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the compound concentration using a suitable software.

Quantitative Data Summary: Cytotoxicity of Coumarin and Cleomiscosin A Derivatives

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Cleomiscosin A Derivative B-2	A549	Lung Cancer	2.14 ± 0.83	[2]
Cleomiscosin A Derivative B-2	MCF-7	Breast Cancer	8.91 ± 1.38	[2]
Coumarin Derivative 6e	MCF-7	Breast Cancer	7.21	[2]
Coumarin Derivative 9f	MCF-7	Breast Cancer	8.35	[2]
Coumarin Derivative 6k	MCF-7	Breast Cancer	8.02	[2]
Coumarin Derivative BTT-5	A549	Lung Cancer	9.51 ± 3.35	[2]
Chalcone Derivative B-4	MCF-7	Breast Cancer	6.70 ± 1.02	[2]
Chalcone Derivative B-4	A549	Lung Cancer	20.49 ± 2.7	[2]
Rhodanine Glycoside 11a	MCF-7	Breast Cancer	3.7	[4]
Rhodanine Glycoside 12f	A549	Lung Cancer	4.5	[4]
β-nitrostyrene derivative CYT-Rx20	MCF-7	Breast Cancer	0.81 ± 0.04 µg/mL	[5]
β-nitrostyrene derivative CYT-Rx20	MDA-MB-231	Breast Cancer	1.82 ± 0.05 µg/mL	[5]

Application Note 3: Mechanistic Studies of Apoptosis Induction

Cleomiscosin A derivatives may exert their anticancer effects by inducing programmed cell death, or apoptosis. The involvement of key signaling pathways such as PI3K/Akt and MAPK can be investigated through western blot analysis of relevant protein markers.

Protocol 3.1: Western Blot Analysis of Apoptosis-Related Proteins

Materials:

• Cancer cells treated with Cleomiscosin A derivatives

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-p38, anti-p38, anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse the treated cells with RIPA buffer.

  • Quantify the protein concentration using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

  • Analyze the changes in protein expression and phosphorylation levels.

Visualizations

Signaling Pathways

Caption: Putative signaling pathways modulated by Cleomiscosin A derivatives.

Experimental Workflows

Caption: General workflow for the synthesis of Cleomiscosin A derivatives.

Caption: Workflow for the MTT cytotoxicity assay.

References

• 1. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Docking Studies of Cleomiscosin A with Target Proteins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in silico docking studies of Cleomiscosin A with various protein targets, highlighting its potential as an anti-inflammatory and antiviral agent. Detailed protocols for performing molecular docking and analysis are included to facilitate further research and drug development efforts.

Introduction

Cleomiscosin A, a coumarinolignan found in several plant species, has demonstrated a range of pharmacological activities, including anti-inflammatory, antioxidant, and potential antiviral effects.[1] Molecular docking studies have been instrumental in elucidating the potential mechanisms of action of Cleomiscosin A by predicting its binding affinity and interactions with specific protein targets involved in disease pathways. This document summarizes key findings from these studies and provides standardized protocols for researchers to conduct their own docking analyses.

Target Proteins and Therapeutic Potential

Docking studies have identified several key protein targets for Cleomiscosin A, suggesting its therapeutic potential in different domains:

• Anti-inflammatory Activity: Cleomiscosin A and its derivatives have been shown to interact with pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[1][2][3] The inhibition of these cytokines is a cornerstone of many anti-inflammatory therapies. The proposed mechanism involves the modulation of the NF-κB signaling pathway.[4][5]

• Antiviral Activity (SARS-CoV-2): In silico studies have explored the potential of Cleomiscosin A to inhibit the main protease (Mpro) of SARS-CoV-2, a crucial enzyme for viral replication.[6][7] This suggests its potential as a candidate for the development of antiviral drugs.

Quantitative Data Summary

The following tables summarize the binding affinities and inhibitory concentrations of Cleomiscosin A and its derivatives with their respective target proteins as reported in various studies.

Table 1: Binding Energies of Cleomiscosin A and its Derivatives with Target Proteins

Compound	Target Protein	Binding Energy (kcal/mol)	Docking Software	Reference
Cleomiscosin A	SARS-CoV-2 Main Protease (Mpro)	-8.2	Not Specified	[6][7]
Cleomiscosin A Glucoside (CAG)	TNF-α	-8.433 to -9.401	Not Specified	[2]
Cleomiscosin A Methyl Ether Derivative (9a)	TNF-α	-94.992	Not Specified	[1]
Cleomiscosin A Methyl Ether Derivative (6a)	TNF-α	-69.235	Not Specified	[1]
Cleomiscosin A Methyl Ether Derivative (9a)	IL-6	-92.45	Not Specified	[1]
Cleomiscosin A Methyl Ether Derivative (6a)	IL-6	-81.993	Not Specified	[1]
Cleomiscosin A Methyl Ether Derivative (9a)	IL-1β	-67.462	Not Specified	[1]
Cleomiscosin A Methyl Ether Derivative (6a)	IL-1β	-65.985	Not Specified	[1]

Table 2: In Vitro Inhibitory Activity of Cleomiscosin A Derivatives

Compound	Target/Assay	IC50 Value (µM)	Cell Line	Reference
Furanocoumarinolignan (10d)	TNF-α inhibition	8.5	LPS and oxalate (B1200264) crystal-induced models	[2]
Furanocoumarinolignan (11e)	IL-6 inhibition	13.29	LPS and oxalate crystal-induced models	[2]
Furanocoumarinolignan (11e)	IL-1β inhibition	17.94	LPS and oxalate crystal-induced models	[2]

Signaling Pathways

NF-κB Signaling Pathway in Inflammation

Cleomiscosin A is proposed to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of inflammation, and its inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[4][5]

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Cleomiscosin A: Application Notes for Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignoid found in various medicinal plants, has demonstrated significant biological activities, including anti-inflammatory and antioxidant properties.[1] Accurate and reliable quantification of Cleomiscosin A in plant extracts and pharmaceutical formulations is crucial for quality control, standardization, and further research into its therapeutic potential. This document provides detailed application notes and protocols for the use of Cleomiscosin A as a reference standard in High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and High-Performance Thin-Layer Chromatography (HPTLC).

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the chromatographic analysis of Cleomiscosin A, providing a comparative overview of different analytical techniques.

Table 1: HPLC Method Validation Data for Cleomiscosin A

Parameter	Reported Value	Reference
Linearity Range (µg/mL)	20 - 100	[2][3]
Correlation Coefficient (r²)	> 0.997	[2][3]
Limit of Detection (LOD) (µg/mL)	15	[2][3]
Limit of Quantification (LOQ) (µg/mL)	20	[2][3]
Intraday Precision (% RSD)	3.68	[2][3]
Interday Precision (% RSD)	2.22	[2][3]
Recovery (%)	98.03 - 110.06	[2][3]

Table 2: LC-MS/MS Method Validation Data for Cleomiscosin A

Parameter	Reported Value	Reference
Limit of Detection (LOD) (ng/mL)	1.0	[3][4]
Linearity, Accuracy, Precision	Validated for 6 days	[4]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a validated reverse-phase HPLC method for the quantification of Cleomiscosin A.[2][3]

1.1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• Cleomiscosin A reference standard (≥98% purity).

• Acetonitrile (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Acetic acid (glacial).

• Deionized water.

1.2. Chromatographic Conditions

• Column: Waters Symmetry C18 (250 x 4.6 mm, 5.0 µm particle size).[2][3]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile-methanol (1:2, v/v) and 0.5% acetic acid in water (40:60, v/v).[2][3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 326 nm.[2][3]

• Injection Volume: 20 µL.

1.3. Preparation of Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Cleomiscosin A reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 20 to 100 µg/mL by diluting the stock solution with methanol.

• Sample Preparation:

  • Accurately weigh a known quantity of the powdered plant material or formulation.

  • Extract the material with a suitable solvent (e.g., methanol) using an appropriate extraction technique (e.g., sonication or Soxhlet extraction).

  • Filter the extract through a 0.45 µm syringe filter before injection.

1.4. Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the working standard solutions to construct a calibration curve.

• Inject the sample solutions.

• Identify the Cleomiscosin A peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantify the amount of Cleomiscosin A in the sample using the calibration curve.

Ultra-Performance Liquid Chromatography (UPLC) Protocol

This protocol provides a general UPLC method that can be optimized for the high-throughput analysis of Cleomiscosin A.

2.1. Instrumentation and Materials

• UPLC system with a binary solvent manager, sample manager, column heater, and a PDA or TUV detector.

• Mass spectrometer (optional, for UPLC-MS/MS).

• Data acquisition and processing software.

• Cleomiscosin A reference standard (≥98% purity).

• Acetonitrile (UPLC grade).

• Methanol (UPLC grade).

• Formic acid.

• Deionized water.

2.2. Chromatographic Conditions

• Column: Acquity UPLC HSS T3 C18 (100 x 2.1 mm, 1.8 µm).[5]

• Mobile Phase: Gradient elution with A: 0.1% Formic acid in water and B: 0.1% Formic acid in acetonitrile:methanol (9:1, v/v).[5] A suggested gradient is as follows:

  • 0-1 min: 5% B

  • 1-7 min: 5-20% B

  • 7-12 min: 20-40% B

  • 12-18 min: 40-98% B

  • 18-22 min: 98% B

  • 22-25 min: 98-5% B

• Flow Rate: 0.4 mL/min.[5]

• Column Temperature: 40 °C.

• Detection Wavelength: 326 nm.

• Injection Volume: 2 µL.

2.3. Preparation of Solutions

• Follow the same procedure as described in the HPLC protocol (Section 1.3), using UPLC-grade solvents.

2.4. Analysis

• Follow the same procedure as described in the HPLC protocol (Section 1.4), adapting for the UPLC system.

High-Performance Thin-Layer Chromatography (HPTLC) Protocol

This protocol outlines a method for the identification and quantification of Cleomiscosin A using HPTLC.

3.1. Instrumentation and Materials

• HPTLC system including an automatic sample applicator, developing chamber, TLC scanner, and documentation system.

• HPTLC plates pre-coated with silica (B1680970) gel 60 F254.

• Cleomiscosin A reference standard (≥98% purity).

• Toluene (analytical grade).

• Ethyl acetate (B1210297) (analytical grade).

• Formic acid (analytical grade).

• Methanol (analytical grade).

3.2. Chromatographic Conditions

• Stationary Phase: HPTLC plates silica gel 60 F254 (20 x 10 cm).

• Mobile Phase: Toluene:Ethyl Acetate:Formic Acid (5:4:1, v/v/v).[6]

• Chamber Saturation: 20 minutes.[6]

• Development Distance: 80 mm.[6]

• Application Volume: 5 µL.

• Band Width: 8 mm.

• Detection: Densitometric scanning at 326 nm.[6]

3.3. Preparation of Solutions

• Standard and Sample Solutions: Prepare as described in the HPLC protocol (Section 1.3).

3.4. Analysis

• Apply the standard and sample solutions as bands onto the HPTLC plate using the automatic applicator.

• Develop the plate in the saturated developing chamber until the mobile phase reaches the desired distance.

• Dry the plate in a stream of warm air.

• Scan the plate in the TLC scanner at 326 nm.

• Identify the Cleomiscosin A band in the sample by comparing its Rf value with that of the standard.

• Quantify the amount of Cleomiscosin A using the peak area and a calibration curve.

Visualizations

Experimental Workflow

Caption: General workflow for the chromatographic analysis of Cleomiscosin A.

Hypothesized Signaling Pathway of Cleomiscosin A

Based on its known antioxidant and anti-inflammatory properties, Cleomiscosin A is hypothesized to modulate the Nrf2 and NF-κB signaling pathways.

Caption: Hypothesized modulation of Nrf2 and NF-κB pathways by Cleomiscosin A.

References

• 1. researchgate.net [researchgate.net]
• 2. High-performance liquid chromatographic method for identification and quantification of two isomeric coumarinolignoids-cleomiscosin A and cleomiscosin B-in extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and quantification of two antihepatotoxic coumarinolignoids cleomiscosin A and cleomiscosin B in the seeds of Cleome viscosa using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Investigating the Neuroprotective Potential of Cleomiscosin A In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignan found in several plant species, has demonstrated notable antioxidant and anti-inflammatory properties.[1][2] These characteristics are the foundation for proposing its investigation as a potential neuroprotective agent, as oxidative stress and neuroinflammation are key pathological mechanisms in a variety of neurodegenerative diseases. To date, direct in vitro studies confirming the neuroprotective effects of Cleomiscosin A on neuronal cells are not extensively available in public literature.

Therefore, this document provides a comprehensive set of proposed application notes and detailed protocols to guide researchers in evaluating the neuroprotective potential of Cleomiscosin A using established in vitro models. The methodologies outlined here are based on standard practices for assessing neuroprotection and are informed by the known antioxidant capabilities of Cleomiscosin A.

Proposed In Vitro Models and Assays

To thoroughly assess the neuroprotective effects of Cleomiscosin A, a multi-faceted approach using various neuronal cell lines and primary neuronal cultures is recommended. The following models and assays are proposed to investigate its efficacy against different neurotoxic insults.

1. Cellular Models:

• SH-SY5Y Human Neuroblastoma Cells: A widely used and well-characterized cell line for neurotoxicity and neuroprotection studies. These cells can be differentiated into a more mature neuronal phenotype, making them suitable for modeling various aspects of neuronal function.

• PC12 Pheochromocytoma Cells: Derived from a rat adrenal medulla tumor, these cells differentiate into a sympathetic neuron-like phenotype in the presence of Nerve Growth Factor (NGF). They are a valuable model for studying neuronal differentiation, survival, and protection.

• Primary Cortical Neurons: Isolated from rodent embryos, these cells provide a more physiologically relevant model of the central nervous system. However, they are more challenging to culture and maintain.

2. Neurotoxic Insults:

• Oxidative Stress: Hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) can be used to induce oxidative stress and mimic conditions found in neurodegenerative diseases like Parkinson's disease.

• Excitotoxicity: Glutamate or N-methyl-D-aspartate (NMDA) can be used to induce excitotoxicity, a key mechanism in ischemic stroke and other neurological disorders.

• Neuroinflammation: Lipopolysaccharide (LPS) can be used to stimulate microglial cells in co-culture with neurons to assess the anti-neuroinflammatory potential of Cleomiscosin A.

Data Presentation: Proposed Experimental Outcomes

The following tables are templates for organizing and presenting the quantitative data that would be generated from the proposed experiments.

Table 1: Effect of Cleomiscosin A on Neuronal Cell Viability Following Oxidative Insult

Treatment Group	Concentration (µM)	Cell Viability (% of Control)
Control (Vehicle)	-	100 ± 5.2
H₂O₂ (100 µM)	-	45 ± 3.8
Cleomiscosin A + H₂O₂	1	55 ± 4.1
Cleomiscosin A + H₂O₂	5	72 ± 5.5
Cleomiscosin A + H₂O₂	10	85 ± 4.9
Cleomiscosin A only	10	98 ± 5.0

Table 2: Effect of Cleomiscosin A on Intracellular Reactive Oxygen Species (ROS) Production

Treatment Group	Concentration (µM)	Relative Fluorescence Units (RFU)
Control (Vehicle)	-	1000 ± 150
H₂O₂ (100 µM)	-	8500 ± 620
Cleomiscosin A + H₂O₂	1	6200 ± 450
Cleomiscosin A + H₂O₂	5	3500 ± 310
Cleomiscosin A + H₂O₂	10	1800 ± 200
Cleomiscosin A only	10	1100 ± 160

Table 3: Effect of Cleomiscosin A on Caspase-3 Activity in Apoptotic Neuronal Cells

Treatment Group	Concentration (µM)	Caspase-3 Activity (Fold Change)
Control (Vehicle)	-	1.0 ± 0.1
Staurosporine (1 µM)	-	4.5 ± 0.4
Cleomiscosin A + Staurosporine	1	3.8 ± 0.3
Cleomiscosin A + Staurosporine	5	2.5 ± 0.2
Cleomiscosin A + Staurosporine	10	1.4 ± 0.1
Cleomiscosin A only	10	1.1 ± 0.1

Experimental Protocols

Here are detailed protocols for the key experiments proposed to evaluate the neuroprotective potential of Cleomiscosin A.

Protocol 1: Assessment of Neuroprotection against Oxidative Stress-Induced Cell Death using MTT Assay

Objective: To determine the ability of Cleomiscosin A to protect neuronal cells from cell death induced by an oxidative insult (e.g., H₂O₂).

Materials:

• SH-SY5Y cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Cleomiscosin A (stock solution in DMSO)

• Hydrogen peroxide (H₂O₂)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treat the cells with various concentrations of Cleomiscosin A (e.g., 1, 5, 10 µM) for 2 hours. Include a vehicle control (DMSO).

• Induce oxidative stress by adding H₂O₂ to a final concentration of 100 µM to the wells (except for the control and Cleomiscosin A only groups).

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control group.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFDA Assay

Objective: To quantify the effect of Cleomiscosin A on the intracellular accumulation of ROS induced by an oxidative stressor.

Materials:

• SH-SY5Y cells

• DMEM/F-12 medium (phenol red-free)

• Cleomiscosin A

• H₂O₂

• 2',7'-dichlorofluorescin diacetate (DCFDA)

• 96-well black-walled, clear-bottom plates

• Fluorescence microplate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well black-walled plate at a density of 2 x 10⁴ cells/well and allow them to attach overnight.

• Wash the cells with warm PBS.

• Load the cells with 10 µM DCFDA in serum-free medium for 30 minutes at 37°C.

• Wash the cells twice with PBS.

• Treat the cells with different concentrations of Cleomiscosin A for 1 hour.

• Induce ROS production by adding 100 µM H₂O₂.

• Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm every 5 minutes for 1 hour.

• Express the results as relative fluorescence units (RFU).

Protocol 3: Western Blot Analysis of Nrf2 Pathway Activation

Objective: To investigate if Cleomiscosin A exerts its antioxidant effects by activating the Nrf2 signaling pathway.

Materials:

• SH-SY5Y cells

• Cleomiscosin A

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (Nrf2, Keap1, HO-1, and β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Imaging system

Procedure:

• Seed SH-SY5Y cells in 6-well plates and grow to 80% confluency.

• Treat the cells with Cleomiscosin A (e.g., 10 µM) for different time points (e.g., 0, 1, 3, 6 hours).

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-30 µg) on SDS-PAGE gels and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control (β-actin).

Mandatory Visualizations

Caption: Proposed experimental workflow for assessing the neuroprotective potential of Cleomiscosin A.

Caption: Hypothetical Nrf2-mediated antioxidant signaling pathway of Cleomiscosin A.

Conclusion

While direct experimental evidence for the neuroprotective effects of Cleomiscosin A in neuronal models is currently limited, its established antioxidant and anti-inflammatory properties provide a strong rationale for its investigation. The proposed in vitro models and detailed protocols in this document offer a comprehensive framework for researchers to systematically evaluate the neuroprotective potential of Cleomiscosin A. The successful completion of these studies would provide valuable insights into its mechanism of action and its potential as a therapeutic candidate for neurodegenerative diseases.

References

• 1. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Radical Scavenging Activity of Cleomiscosin A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a coumarinolignan found in various plant species, has garnered significant interest for its diverse biological activities, including its potential as an antioxidant.[1][2][3] This document provides detailed application notes and experimental protocols for investigating the radical scavenging properties of Cleomiscosin A. The information is intended to guide researchers in the systematic evaluation of this compound for its antioxidant efficacy and potential therapeutic applications. The radical scavenging activity of Cleomiscosin A is attributed to its ability to donate a hydrogen atom or an electron to neutralize free radicals.[4]

Data Presentation

The antioxidant capacity of Cleomiscosin A has been evaluated using various in vitro and computational methods. The following tables summarize the available quantitative data to facilitate comparison.

Table 1: In Vitro Radical Scavenging and Antioxidant Activity of Cleomiscosin A

Assay	IC50 Value (µg/mL)	IC50 Value (µM)	Notes	Reference
DPPH Radical Scavenging	43.2 - 58.4	-	Data for Cleomiscosin A & C	[4][5]
ABTS Radical Scavenging	12.8 - 44.3	-	Data for Cleomiscosin A & C	[4][5]
LDL Oxidation Inhibition (Cu2+)	-	13.4	Protection against apoB-100 modification	[6]
LDL Oxidation Inhibition (HOCl)	-	8.1	Protection against apoB-100 modification	[6]

Table 2: Computational Data on the Radical Scavenging Activity of Cleomiscosin A

Environment	Radical	Overall Rate Constant (koverall) M-1s-1	Comparison	Reference
Apolar (gas phase)	HOO•	7.52 x 102 - 6.28 x 104	Weak antioxidant	[1][3][7]
Apolar (pentyl ethanoate)	HOO•	3.47 x 102 - 6.44 x 104	Weak antioxidant	[1][3][7]
Polar	HOO•	4.03 x 107 - 8.66 x 107	Good antioxidant capacity, comparable to ascorbic acid and resveratrol	[1][3][7]

Experimental Protocols

Detailed methodologies for commonly employed antioxidant assays are provided below. These protocols are adapted from established methods and can be used to evaluate the radical scavenging activity of Cleomiscosin A.[8]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle of the reduction of the violet-colored DPPH radical to the stable, light-yellow DPPH-H molecule in the presence of a hydrogen-donating antioxidant.[9]

Materials:

• Cleomiscosin A

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in a dark bottle at 4°C.[8]

• Preparation of Test Solutions:

  • Dissolve Cleomiscosin A and the positive control in methanol to prepare stock solutions (e.g., 1 mg/mL).[8]

  • Prepare a series of dilutions from the stock solutions to be tested.[8]

• Assay:

  • To each well of a 96-well plate, add 100 µL of the test solution at different concentrations.[8]

  • Add 100 µL of the 0.1 mM DPPH solution to each well.[8]

  • Blank: 100 µL of methanol and 100 µL of the test solution.[8]

  • Control: 100 µL of methanol and 100 µL of the DPPH solution.[8]

  • Incubate the plate in the dark at room temperature for 30 minutes.[8]

  • Measure the absorbance at 517 nm using a microplate reader.[8]

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:[8] % Scavenging = [ (Acontrol - Asample) / Acontrol ] x 100 Where Acontrol is the absorbance of the control and Asample is the absorbance of the sample. The IC50 value (the concentration of the test compound required to scavenge 50% of the radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[8] A lower IC50 value indicates higher antioxidant activity.[8]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore. The reduction of the radical cation by the antioxidant leads to a decolorization of the solution, which is measured spectrophotometrically.[5]

Materials:

• Cleomiscosin A

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate buffered saline (PBS) or Ethanol

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[8]

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.[8]

  • Before use, dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[8]

• Preparation of Test Solutions:

  • Prepare stock solutions and serial dilutions of Cleomiscosin A and the positive control as described for the DPPH assay.[8]

• Assay:

  • To each well of a 96-well plate, add 20 µL of the test solution at different concentrations.[8]

  • Add 180 µL of the diluted ABTS•+ solution to each well.[8]

  • Incubate the plate at room temperature for 6 minutes.[8]

  • Measure the absorbance at 734 nm using a microplate reader.[8]

• Calculation: The percentage of radical scavenging activity is calculated using the same formula as for the DPPH assay. The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[8]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for assessing the radical scavenging activity of Cleomiscosin A using in vitro assays.

Caption: Workflow for In Vitro Antioxidant Assays.

Potential Signaling Pathway: Nrf2 Antioxidant Response

The antioxidant effects of many natural compounds, including coumarins, can be mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[8] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[8] While direct evidence for Cleomiscosin A is still emerging, this pathway represents a plausible mechanism for its cellular antioxidant effects.

Caption: Nrf2-Mediated Antioxidant Response Pathway.

References

• 1. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03260H [pubs.rsc.org]
• 3. Computational assessment of the radical scavenging activity of cleomiscosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Computational assessment of the radical scavenging activity of cleomiscosin | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving Cleomiscosin A solubility for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the solubility of Cleomiscosin A for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Cleomiscosin A and why is its solubility a concern?

A1: Cleomiscosin A is a coumarinolignan, a type of natural product, that has demonstrated anti-inflammatory and antioxidant properties.[1][2] Like many natural products, Cleomiscosin A is poorly soluble in aqueous solutions, which can pose a significant challenge for its use in in vitro assays, such as cell-based experiments.[3] Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What are the recommended solvents for dissolving Cleomiscosin A?

A2: Cleomiscosin A is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions.[4] It is also reported to be soluble in chloroform, dichloromethane, ethyl acetate, and acetone.[5] It is slightly soluble in acetonitrile, methanol (B129727), and pyridine.[] One report suggests it is insoluble in water but soluble in a mixture of methanol and chloroform.[3]

Q3: What is the maximum recommended final concentration of DMSO in cell culture medium?

A3: To avoid solvent toxicity in cell-based assays, the final concentration of DMSO in the culture medium should generally be kept low, typically below 0.5% (v/v). However, the optimal concentration may vary depending on the cell line, so it is advisable to perform a vehicle control experiment to assess the impact of the solvent on your specific cells.

Q4: My Cleomiscosin A precipitates when I add it to the cell culture medium. What should I do?

A4: Precipitation upon dilution of a DMSO stock solution into an aqueous medium is a common issue with hydrophobic compounds. Please refer to the Troubleshooting Guide below for a stepwise approach to address this problem.

Troubleshooting Guide

This guide provides solutions to common issues encountered when preparing Cleomiscosin A for in vitro experiments.

Problem	Possible Cause	Suggested Solution
Cleomiscosin A powder will not dissolve in the chosen solvent.	Insufficient solvent volume or low solubility in the selected solvent.	- Increase the solvent volume gradually. - Gentle warming and vortexing or sonication can aid dissolution.[4] - If the compound remains insoluble, consider using a different recommended solvent (see solubility data table below).
Compound precipitates out of solution after dilution in aqueous media (e.g., cell culture medium).	The aqueous environment reduces the solubility of the hydrophobic compound. The final concentration exceeds its aqueous solubility limit.	- Pre-warm the media: Adding the DMSO stock to pre-warmed (37°C) media can sometimes help. - Increase the rate of mixing: Add the stock solution to the media while vortexing to ensure rapid dispersion. - Use a serum-containing medium: For cell culture experiments, diluting the compound in a medium containing fetal bovine serum (FBS) can help to keep it in solution as it may bind to serum proteins like albumin. - Lower the final concentration: If precipitation persists, you may need to work with a lower final concentration of Cleomiscosin A.
Inconsistent or unexpected results in bioassays.	Compound precipitation leading to inaccurate dosing. Degradation of the compound.	- Visually inspect your working solutions for any signs of precipitation before adding them to your assay. - Prepare fresh working solutions for each experiment from a frozen stock solution to minimize degradation. - Aliquot your stock solution to avoid repeated freeze-thaw cycles.

Data Presentation: Solubility of Cleomiscosin A

The following table summarizes the available quantitative solubility data for Cleomiscosin A in common laboratory solvents.

Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Notes
Dimethyl Sulfoxide (DMSO)	1.9	4.92	Sonication is recommended to aid dissolution.[4]
DMSO/Corn oil (1:9)	≥ 2.08	5.38	This formulation is intended for in vivo studies but indicates good solubility in a lipidic vehicle.[7]
Methanol	Slightly Soluble	Not Reported	-
Ethanol	Slightly Soluble	Not Reported	-
Acetonitrile	Slightly Soluble	Not Reported	Heating may improve solubility.
Water	Insoluble	Insoluble	-

Molecular Weight of Cleomiscosin A: 386.36 g/mol []

Experimental Protocols

Protocol 1: Preparation of a 10 mM Cleomiscosin A Stock Solution in DMSO

Materials:

• Cleomiscosin A powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 3.86 mg of Cleomiscosin A (Molecular Weight = 386.36 g/mol ).

• Weigh the compound: Carefully weigh out the calculated amount of Cleomiscosin A into a sterile microcentrifuge tube.

• Add solvent: Add 1 mL of anhydrous DMSO to the tube.

• Dissolve: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. If necessary, place the tube in a sonicator bath for 5-10 minutes to aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell Culture

Materials:

• 10 mM Cleomiscosin A stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)

• Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

• Thaw the stock solution: Thaw an aliquot of the 10 mM Cleomiscosin A stock solution at room temperature.

• Prepare serial dilutions: To achieve the desired final concentrations, prepare serial dilutions of the stock solution in pre-warmed complete cell culture medium.

  • Important: To minimize precipitation, add the DMSO stock solution to the medium while gently vortexing or mixing.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as used for the highest concentration of Cleomiscosin A. This is crucial to differentiate the effects of the compound from those of the solvent.

• Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture wells does not exceed a level that is toxic to the cells (typically <0.5%).

Mandatory Visualizations

Signaling Pathway

Cleomiscosin A has been shown to inhibit the secretion of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α).[1][7] TNF-α is a key activator of the NF-κB signaling pathway, which plays a central role in inflammation. By reducing TNF-α levels, Cleomiscosin A can modulate this pathway.

Caption: Cleomiscosin A inhibits TNF-α-mediated NF-κB signaling.

Experimental Workflow

The following diagram illustrates a typical workflow for preparing Cleomiscosin A for an in vitro cell-based assay.

Caption: Workflow for preparing Cleomiscosin A for in vitro assays.

References

• 1. Cleomiscosin A | CAS:76948-72-6 | Coumarins | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TNF‐α promotes invasive growth through the MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cleomiscosin A | LDL | Antioxidant | TNF | TargetMol [targetmol.com]
• 5. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Cleomiscosin A stability in aqueous solutions and cell culture media.

Welcome to the Technical Support Center for Cleomiscosin A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Cleomiscosin A in aqueous solutions and cell culture media. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant biological pathway information to support your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of Cleomiscosin A in solution?

A1: The stability of Cleomiscosin A, a coumarinolignan, is primarily influenced by pH, temperature, and light exposure. Generally, its stability decreases at higher pH values (alkaline conditions) and elevated temperatures.[1] To ensure optimal stability, it is recommended to store Cleomiscosin A solutions in a cool, dark place and use buffers with a slightly acidic to neutral pH.[1]

Q2: I am observing inconsistent results in my cell-based assays with Cleomiscosin A. Could this be a stability issue?

A2: Yes, inconsistent bioactivity is a strong indicator of compound instability in the experimental medium.[1] Standard cell culture media typically have a pH of around 7.4.[1] Depending on the duration of your experiment and the incubation temperature (e.g., 37°C), significant degradation of Cleomiscosin A can occur. This leads to a decrease in the effective concentration of the compound, resulting in diminished or variable biological effects.[1]

Q3: How should I prepare and store stock solutions of Cleomiscosin A?

A3: For optimal stability, it is highly recommended to prepare fresh solutions of Cleomiscosin A for each experiment.[1] If you need to prepare stock solutions in advance, dissolve Cleomiscosin A in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO).[2][3] Store these stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[2] When preparing working solutions, ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Q4: How can I monitor the stability of Cleomiscosin A in my specific experimental setup?

A4: The most reliable method for monitoring the stability of Cleomiscosin A is by using a stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection.[1] This technique allows you to quantify the amount of intact Cleomiscosin A remaining in your solution over time and to detect the appearance of any degradation products.[1] By analyzing samples at different time points, you can determine the degradation rate under your specific experimental conditions.[1]

Q5: What are the potential degradation products of Cleomiscosin A?

A5: Under hydrolytic stress (acidic or alkaline conditions), coumarinolignans like Cleomiscosin A can undergo degradation. While specific degradation products for Cleomiscosin A are not extensively documented in publicly available literature, analysis of stressed samples by HPLC can reveal the formation of new peaks corresponding to degradation products.[1] Further characterization of these peaks using techniques like mass spectrometry (MS) would be necessary to identify their exact structures.[5][6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpectedly low or inconsistent biological activity	Degradation of Cleomiscosin A in the experimental medium.	Prepare fresh stock solutions of Cleomiscosin A in an appropriate solvent (e.g., DMSO) for each experiment. Minimize the pre-incubation time of Cleomiscosin A in aqueous buffers or cell culture media at 37°C. Conduct a time-course experiment to determine the stability of Cleomiscosin A under your specific assay conditions using HPLC.[1][4]
Precipitation of Cleomiscosin A in aqueous solutions	Poor solubility of Cleomiscosin A in the chosen buffer or medium.	Cleomiscosin A is reported to be slightly soluble in acetonitrile (B52724) and methanol (B129727).[] Ensure the final concentration of the organic solvent used for the stock solution (e.g., DMSO) is kept to a minimum in the final aqueous solution to prevent precipitation. If solubility issues persist, consider using a different solvent system or employing solubilizing agents, after verifying their compatibility with your experimental system.
Appearance of unknown peaks in HPLC chromatograms over time	Formation of degradation products.	This indicates that your analytical method is stability-indicating. These new peaks represent degradation products. Ensure that these peaks are well-resolved from the parent Cleomiscosin A peak for accurate quantification.[1] Mass spectrometry can be used to help identify these degradation products.[5][6]
Variability between different batches of Cleomiscosin A	Differences in purity or handling of the compound.	Always use a well-characterized Cleomiscosin A reference standard with a known purity. Store the solid compound in a well-closed container, protected from light, and at a low temperature (-20°C).[8]

Quantitative Stability Data

Table 1: Hypothetical Stability of Cleomiscosin A in Aqueous Buffers at 37°C

pH	Incubation Time (hours)	% Cleomiscosin A Remaining (Hypothetical)	Appearance of Solution
4.0	24	>95%	Colorless, clear
7.4	24	85 - 90%	Colorless, clear
9.0	24	<70%	Slight yellowing

Table 2: Hypothetical Stability of Cleomiscosin A in Cell Culture Media at 37°C

Cell Culture Medium	Incubation Time (hours)	% Cleomiscosin A Remaining (Hypothetical)	Notes
DMEM (+10% FBS)	24	80 - 85%	Serum proteins may have a slight stabilizing effect.
RPMI-1640 (+10% FBS)	24	80 - 85%	Similar stability profile to DMEM is expected.
Serum-Free Medium	24	75 - 80%	Stability may be slightly lower without serum proteins.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cleomiscosin A Quantification

This protocol outlines a reverse-phase HPLC method for the quantification of Cleomiscosin A and the separation of its potential degradation products.

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 column (e.g., 250 x 4.6 mm, 5.0 µm particle size).[9]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile-methanol (1:2, v/v) and acetic acid-water (0.5:99.5, v/v) in a 40:60 (v/v) ratio.[9]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 326 nm.[9]

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Prepare a stock solution of Cleomiscosin A in methanol or DMSO.

• Dilute the stock solution with the mobile phase to prepare working standards and samples at known concentrations (e.g., in the range of 20-100 µg/mL).[9]

• Inject the standards and samples into the HPLC system.

• Determine the retention time for Cleomiscosin A using a reference standard.

• Monitor for degradation by observing a decrease in the peak area of the parent compound and the appearance of new peaks at different retention times.[1]

Protocol 2: Forced Degradation Study of Cleomiscosin A

This protocol describes the conditions for inducing the degradation of Cleomiscosin A to assess its stability profile.

Preparation of Stock Solution: Prepare a 1 mg/mL solution of Cleomiscosin A in methanol.[1]

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl. Incubate at 60°C for 24 hours. Neutralize a sample with 0.1 N NaOH before HPLC analysis.[1]

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH. Incubate at 60°C for 8 hours. Neutralize a sample with 0.1 N HCl before HPLC analysis.[1]

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for 24 hours.[1]

• Thermal Degradation: Place a solid sample of Cleomiscosin A in a hot air oven at 80°C for 48 hours. Dissolve the sample in the mobile phase for HPLC analysis.[1]

• Photolytic Degradation: Expose a solution of Cleomiscosin A (e.g., 100 µg/mL in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark.[1]

Analysis: Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method described in Protocol 1.

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway Inhibition by Cleomiscosin A

Cleomiscosin A has been reported to exhibit anti-inflammatory activity.[10] While the exact mechanism is still under investigation, related coumarinolignans are known to inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[8] This pathway is a key regulator of inflammation, and its inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Caption: Putative mechanism of Cleomiscosin A inhibiting the NF-κB signaling pathway.

Experimental Workflow for Stability Assessment

The following diagram illustrates a general workflow for assessing the stability of Cleomiscosin A in a given solution.

Caption: General workflow for assessing the stability of Cleomiscosin A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing degradation of Cleomiscosin A during storage and experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Cleomiscosin A during storage and experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of Cleomiscosin A.

Problem	Possible Cause(s)	Suggested Solution(s)
Loss of biological activity in assays	Degradation of Cleomiscosin A in the experimental medium.	- Prepare fresh solutions of Cleomiscosin A for each experiment. - Minimize the incubation time of Cleomiscosin A in the culture medium. - Perform a time-course experiment to assess the stability of Cleomiscosin A under your specific assay conditions using HPLC.
Precipitation of Cleomiscosin A in aqueous solutions	Poor solubility in the chosen buffer or exceeding the solubility limit.	- Ensure the final concentration does not exceed its solubility limit. - Use a co-solvent such as DMSO to maintain solubility, being mindful of its potential effects on your experimental system.
Appearance of unknown peaks in HPLC chromatograms over time	Formation of degradation products.	- This indicates that your analytical method is stability-indicating. - Refer to the potential degradation pathways to hypothesize the identity of the new peaks. - Use the detailed stability-indicating HPLC method to monitor the degradation profile.
Inconsistent experimental results	- Repeated freeze-thaw cycles of stock solutions. - Exposure to light. - Inappropriate storage temperature.	- Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles. - Store all solutions and solid material protected from light. - Adhere strictly to the recommended storage temperatures for both solid and solution forms.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the recommended storage conditions for solid Cleomiscosin A? A1: Solid Cleomiscosin A should be stored in a tightly sealed container under an inert atmosphere at -20°C, protected from light.[1][2]

• Q2: How should I prepare and store stock solutions of Cleomiscosin A? A2: It is recommended to prepare stock solutions in anhydrous DMSO, DMF, or THF. For short-term storage (up to one month), store aliquots at -20°C. For long-term storage (up to six months), store aliquots at -80°C.[3] Always protect solutions from light and avoid repeated freeze-thaw cycles by preparing single-use aliquots.[3]

• Q3: Can I dissolve Cleomiscosin A directly in aqueous buffers? A3: Cleomiscosin A has low solubility in water. It is advisable to first dissolve it in an organic solvent like DMSO and then dilute it with the aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Degradation

• Q4: What are the main factors that can cause Cleomiscosin A to degrade? A4: The primary factors influencing the stability of coumarinolignans like Cleomiscosin A are pH (especially alkaline conditions), elevated temperatures, and exposure to light.[4]

• Q5: I am observing a loss of bioactivity in my cell-based assays. Could this be due to the instability of Cleomiscosin A in my culture medium? A5: Yes, this is a strong possibility. Standard cell culture media typically have a pH of around 7.4. Depending on the duration of your experiment and the incubation temperature (e.g., 37°C), significant degradation of Cleomiscosin A can occur, leading to a reduction in its effective concentration and diminished bioactivity.[4] It is advisable to prepare fresh solutions for each experiment and minimize the time the compound spends in the culture medium before analysis.[4]

• Q6: How can I monitor the stability of Cleomiscosin A in my experimental solutions? A6: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach for monitoring the concentration of Cleomiscosin A and detecting any degradation products. A reverse-phase HPLC system with UV detection is suitable for this purpose. By analyzing samples at different time points, you can quantify the remaining percentage of intact Cleomiscosin A and assess the rate of degradation under your specific experimental conditions.[4]

Summary of Storage Conditions

Form	Solvent	Storage Temperature	Duration	Key Considerations
Solid	N/A	-20°C	Long-term	Store under an inert atmosphere, protected from light.[1][2]
Stock Solution	DMSO, DMF, THF	-20°C	Up to 1 month	Protect from light; use single-use aliquots to avoid freeze-thaw cycles.[3]
Stock Solution	DMSO, DMF, THF	-80°C	Up to 6 months	Protect from light; use single-use aliquots to avoid freeze-thaw cycles.[3]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a reverse-phase HPLC method for the quantification of Cleomiscosin A and the separation of its potential degradation products.

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Prepare a stock solution of Cleomiscosin A in methanol (B129727) or DMSO.

• Dilute the stock solution with the mobile phase to prepare working standards and samples.

• Inject the samples and standards into the HPLC system.

• The retention time for Cleomiscosin A should be determined using a reference standard.

• Degradation is observed by a decrease in the peak area of the parent compound and the appearance of new peaks at different retention times.

Protocol 2: Forced Degradation Studies

This protocol describes the conditions for inducing the degradation of Cleomiscosin A to assess its stability profile.

Preparation of Stock Solution: Prepare a 1 mg/mL solution of Cleomiscosin A in methanol.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize a sample with 0.1 N NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH.

  • Incubate at 60°C for 8 hours.

  • Neutralize a sample with 0.1 N HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂).

  • Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation:

  • Place a solid sample of Cleomiscosin A in a hot air oven at 80°C for 48 hours.

  • Dissolve the sample in the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Cleomiscosin A (e.g., 100 µg/mL in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be kept in the dark.

Analysis: Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method described in Protocol 1.

Visualizations

Caption: Potential degradation pathways of Cleomiscosin A under various stress conditions.

Caption: Workflow for assessing the stability of Cleomiscosin A.

Caption: Decision tree for troubleshooting Cleomiscosin A experimental issues.

References

• 1. Oxidative Transformations of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preformulation Studies: A Versatile Tool in Formulation Design [ouci.dntb.gov.ua]
• 4. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing extraction yield of Cleomiscosin A from plant material.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the extraction yield of Cleomiscosin A from plant material. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: From which plant sources can Cleomiscosin A be isolated?

A1: Cleomiscosin A has been isolated from several plant species. The most commonly cited sources include the seeds of Cleome viscosa (also known as wild or dog mustard)[1], and other plants such as Soulamea paniculata, Simaba multiflora, and Matayba arborescens.

Q2: What are the primary methods for extracting Cleomiscosin A from plant material?

A2: The primary methods for extracting Cleomiscosin A are conventional solvent extraction techniques, including Soxhlet extraction and maceration.[2][3] More modern and efficient methods like Ultrasound-Assisted Extraction (UAE) can also be employed to potentially increase yield and reduce extraction time.[4][5]

Q3: Which solvents are most effective for extracting Cleomiscosin A?

A3: Polar solvents are generally effective for extracting coumarinolignans like Cleomiscosin A. Methanol (B129727) has been shown to be effective for extracting cleomiscosins.[3][6] Other solvents such as ethanol, ethyl acetate (B1210297), and chloroform (B151607) have also been used.[7] The choice of solvent will significantly impact the extraction yield and the impurity profile of the crude extract.

Q4: How can Cleomiscosin A be purified from the crude extract?

A4: Purification of Cleomiscosin A from the crude extract is typically a multi-step process. A common approach involves initial fractionation using column chromatography with silica (B1680970) gel.[6][8][9] The mobile phase often consists of a gradient of non-polar and polar solvents, such as hexane (B92381) and ethyl acetate or chloroform and methanol.[3][8] For final purification to achieve high purity, preparative High-Performance Liquid Chromatography (HPLC) is often employed, typically using a reverse-phase C18 column with a mobile phase gradient of acetonitrile (B52724) and water, often with a small amount of acid like formic acid.[3][6]

Q5: How is the quantity of Cleomiscosin A in an extract measured?

A5: The most common and accurate method for quantifying Cleomiscosin A is High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD). A validated method exists for the simultaneous quantification of Cleomiscosin A and its isomer, Cleomiscosin B, in extracts of Cleome viscosa seeds. This method uses a C18 column and a specific isocratic mobile phase, with detection at 326 nm.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield of Crude Extract	Incomplete cell wall disruption: The plant material may not be ground finely enough, preventing efficient solvent penetration.	Ensure the plant material is pulverized into a fine, consistent powder to maximize the surface area for extraction.[6]
Inefficient solvent: The polarity of the extraction solvent may not be optimal for Cleomiscosin A.	Experiment with solvents of varying polarities. Methanol is often a good starting point. Consider sequential extraction with solvents of increasing polarity.[6]
Insufficient extraction time or temperature: The duration of the extraction or the temperature may be inadequate for complete extraction.	Increase the extraction time or temperature. However, be mindful of the potential for thermal degradation of Cleomiscosin A.[6]
Low Purity of Cleomiscosin A in Crude Extract	Co-extraction of impurities: The chosen solvent may be extracting a large number of other compounds with similar solubility to Cleomiscosin A.	Consider a defatting step with a non-polar solvent like hexane prior to the main extraction, especially when working with seeds.[6] Liquid-liquid partitioning of the crude extract can also help to remove impurities.[6]
Poor Separation during Column Chromatography	Inappropriate mobile phase: The polarity of the solvent system may not be suitable for separating Cleomiscosin A from other compounds.	Optimize the mobile phase gradient. Start with a non-polar solvent and gradually increase the polarity. Use Thin Layer Chromatography (TLC) to guide the selection of the solvent system.[3]
Column overloading: Too much crude extract has been loaded onto the column, leading to broad and overlapping peaks.	Reduce the amount of crude extract loaded onto the column. For larger quantities, use a column with a larger diameter.[6]
Difficulty in Final Purification by Preparative HPLC	Co-eluting isomers: Cleomiscosin A and its isomer, Cleomiscosin B, can be difficult to separate.	Optimize the HPLC mobile phase composition and gradient. A shallow gradient can improve the resolution of closely eluting compounds.[6]
Peak tailing: Secondary interactions between Cleomiscosin A and the stationary phase can cause asymmetrical peaks.	Add a small amount of a competing base to the mobile phase or adjust the pH to suppress silanol (B1196071) interactions.[6]
High backpressure: This can be caused by blockages in the system or precipitation of the sample on the column.	Ensure the sample is fully dissolved in the mobile phase before injection. Filter all samples and mobile phases. If a blockage is suspected, systematically check and clean the system components.[6]
Degradation of Cleomiscosin A	Exposure to harsh conditions: Cleomiscosin A, like many natural products, may be sensitive to high temperatures, extreme pH, and light.	Use lower extraction temperatures when possible. During solvent evaporation, use a rotary evaporator under reduced pressure to minimize heat exposure. Store extracts and purified compounds in a cool, dark place.[6] For long-term storage, refrigeration or freezing is recommended.[6]

Data Presentation

Note: Specific quantitative yield data for Cleomiscosin A is limited in the available literature. The following table presents data for the extraction of its isomer, Cleomiscosin B, from Cleome viscosa, which can serve as a valuable reference for optimizing Cleomiscosin A extraction.

Table 1: Percentage Yield of Cleomiscosin B from Cleome viscosa using Different Solvents (Soxhlet Extraction)

Solvent	Plant Part	Percentage Yield (w/w)
Methanol	Whole Plant	18.6%
Aqueous	Whole Plant	18.0%
Ethyl Acetate	Whole Plant	2.0%
n-Hexane	Whole Plant	0.6%
Methanol	Leaves	46.11%

Data is indicative and yields can vary based on the specific plant material and extraction conditions.

Experimental Protocols

Protocol 1: Soxhlet Extraction of Cleomiscosin A from Cleome viscosa Seeds

This protocol is adapted from established methods for the extraction of cleomiscosins.[2][3]

1. Plant Material Preparation:

• Obtain dried seeds of Cleome viscosa.

• Grind the seeds into a coarse powder using a mechanical grinder to increase the surface area for extraction.[3]

2. Defatting (Optional but Recommended):

• Place the powdered seeds in a thimble and perform a Soxhlet extraction with n-hexane for 6-8 hours to remove non-polar compounds and lipids.[6]

• Discard the hexane extract and air-dry the defatted seed powder.

3. Methanol Extraction:

• Place the defatted seed powder in a clean Soxhlet thimble.

• Extract with methanol in a Soxhlet apparatus for approximately 72 hours, or until the solvent in the siphon arm runs clear.[2]

• After extraction, concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Lyophilize the concentrated extract to obtain a dry powder.[2]

Protocol 2: Purification of Cleomiscosin A

This protocol outlines a general procedure for the purification of Cleomiscosin A from the crude methanolic extract.[3][6][8]

1. Silica Gel Column Chromatography (Initial Purification):

• Prepare a silica gel (60-120 mesh) column using a suitable non-polar solvent like hexane.[6]

• Dissolve the crude methanolic extract in a minimal amount of a suitable solvent (e.g., chloroform or a mixture of hexane and ethyl acetate) and adsorb it onto a small amount of silica gel.

• After the solvent has evaporated, load the dried silica gel with the adsorbed extract onto the top of the column.

• Elute the column with a gradient of solvents, starting with a non-polar solvent system (e.g., n-hexane:ethyl acetate, 9:1) and gradually increasing the polarity (e.g., to 100% ethyl acetate, followed by ethyl acetate:methanol mixtures).[6]

• Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing Cleomiscosin A.

• Pool the fractions containing Cleomiscosin A and concentrate them under reduced pressure.

2. Preparative HPLC (Final Purification):

• Further purify the enriched fraction using a preparative reverse-phase HPLC system with a C18 column.[6]

• A suitable mobile phase is a gradient of acetonitrile and water containing 0.1% formic acid.[6]

• The gradient can be optimized, for example, starting with a lower concentration of acetonitrile and gradually increasing it.

• Monitor the elution at 326 nm and collect the peak corresponding to Cleomiscosin A.

• Concentrate the collected fraction to dryness to obtain pure Cleomiscosin A.[6]

Mandatory Visualizations

Caption: A general experimental workflow for the extraction and purification of Cleomiscosin A.

Caption: Proposed mechanism of Cleomiscosin A in the inhibition of the NF-κB signaling pathway.

Caption: A simplified diagram of the proposed apoptotic pathway induced by Cleomiscosin A in cancer cells.

References

• 1. phcogj.com [phcogj.com]
• 2. mail.greenpharmacy.info [mail.greenpharmacy.info]
• 3. benchchem.com [benchchem.com]
• 4. Ultrasonic-Assisted Efficient Extraction of Coumarins from Peucedanum decursivum (Miq.) Maxim Using Deep Eutectic Solvents Combined with an Enzyme Pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Calycosin Induces Gastric Cancer Cell Apoptosis via the ROS-Mediated MAPK/STAT3/NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. column-chromatography.com [column-chromatography.com]

Challenges in the purification of Cleomiscosin A from crude extracts.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of Cleomiscosin A from crude extracts.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Cleomiscosin A from crude plant extracts?

A1: The purification of Cleomiscosin A is often complicated by several factors inherent to natural product chemistry. These include its low concentration within the plant matrix, the presence of a complex mixture of other phytochemicals such as pigments and lipids, and the potential for co-elution of structurally similar compounds, like its isomer Cleomiscosin B.[1][2] Additionally, Cleomiscosin A can be susceptible to degradation under harsh extraction and purification conditions, such as high temperatures or extreme pH.[2]

Q2: Which plant sources are typically used for the extraction of Cleomiscosin A?

A2: Cleomiscosin A is a coumarinolignoid that has been isolated from various plant species. Notably, it is found in Cleome viscosa seeds, which are a primary source for this compound and its isomer, Cleomiscosin B.[1][3] It has also been reported in other plants like Macaranga adenantha and Erycibe obtusifolia.[4][5]

Q3: What analytical techniques are recommended for the identification and quantification of Cleomiscosin A?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for both identifying and quantifying Cleomiscosin A.[3] A reverse-phase HPLC system with a C18 column and UV detection at approximately 326 nm is typically employed.[1][3] For unambiguous identification, especially when dealing with complex mixtures, coupling HPLC with mass spectrometry (HPLC-MS) is highly recommended.[6]

Q4: What are the expected yields of Cleomiscosin A from crude extracts?

A4: The yield of Cleomiscosin A can vary significantly depending on the plant source, the extraction method, and the purification protocol. While specific yields for Cleomiscosin A are not always reported independently, yields for a combination of cleomiscosins can be in the range of grams of purified compound per kilogram of dried plant material.[1] Optimization of each step is crucial for maximizing the final yield.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Cleomiscosin A.

Problem 1: Low Yield of Cleomiscosin A in the Crude Extract

• Possible Cause 1: Inefficient Extraction Solvent.

  • Suggested Solution: The choice of solvent is critical for efficient extraction. Methanol (B129727) has been shown to be effective for extracting cleomiscosins.[1][7] Consider performing a sequential extraction with solvents of increasing polarity to optimize the extraction process.

• Possible Cause 2: Insufficient Extraction Time or Temperature.

  • Suggested Solution: Increase the extraction time and/or temperature. However, it is important to monitor for potential degradation of Cleomiscosin A, as it can be sensitive to high temperatures.[1][2]

• Possible Cause 3: Improperly Prepared Plant Material.

  • Suggested Solution: Ensure the plant material is properly dried and finely ground to maximize the surface area for extraction.[1][7]

Problem 2: Poor Resolution and Co-elution of Impurities during Chromatography

• Possible Cause 1: Column Overloading.

  • Suggested Solution: Reduce the amount of crude extract loaded onto the column.[1] For larger scale purifications, consider using a column with a larger diameter.[1]

• Possible Cause 2: Inappropriate Mobile Phase.

  • Suggested Solution: Optimize the mobile phase composition and gradient. For reverse-phase HPLC, a gradient of acetonitrile (B52724) and water with a small amount of acid (e.g., 0.1% formic acid) is often effective.[1] Methodical adjustment of the mobile phase composition is key to achieving good separation.[2]

• Possible Cause 3: Co-eluting Isomers.

  • Suggested Solution: Cleomiscosin A and its isomer, Cleomiscosin B, can be challenging to separate. A high-resolution HPLC column and a finely tuned isocratic or shallow gradient elution may be necessary to resolve these two compounds.[3]

Problem 3: Degradation of Cleomiscosin A During Purification

• Possible Cause 1: Exposure to High Temperatures.

  • Suggested Solution: Avoid high temperatures during solvent evaporation.[8] Use a rotary evaporator at a controlled, low temperature.

• Possible Cause 2: Unfavorable pH Conditions.

  • Suggested Solution: Cleomiscosin A may be susceptible to degradation under acidic or basic conditions. Ensure that the pH of all solvents and buffers used during the purification process is within a stable range for the compound.[2][8]

Data Presentation

Table 1: Comparison of Extraction Solvents for Cleomiscosins from Cleome viscosa

Solvent System	Extraction Method	Plant Part	Percentage Yield (w/w)	Reference
Methanol	Soxhlet	Whole Plant	18.6%	[7]
Aqueous	Soxhlet	Whole Plant	18.0%	[7]
Ethyl Acetate	Soxhlet	Whole Plant	2.0%	[7]
n-Hexane	Soxhlet	Whole Plant	0.6%	[7]
Methanol	Soxhlet	Leaves	46.11%	[7]

Note: Higher polarity solvents like methanol and water generally result in a higher extraction yield.[7]

Experimental Protocols

Protocol 1: Extraction of Cleomiscosin A from Cleome viscosa Seeds

• Plant Material Preparation: Obtain dried seeds of Cleome viscosa. Grind the seeds into a fine powder.[1]

• Defatting: Extract the powdered seeds with a non-polar solvent like hexane (B92381) using a Soxhlet apparatus to remove oils and fats. Continue until the solvent runs clear. Discard the hexane extract and air-dry the defatted seed powder.[1]

• Methanolic Extraction: Extract the defatted powder with methanol at room temperature for 24-48 hours with stirring. Filter the extract and repeat the extraction process twice more on the residue.[1]

• Concentration: Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a viscous crude extract.[1]

Protocol 2: Purification of Cleomiscosin A

• Liquid-Liquid Partitioning: Suspend the crude methanolic extract in water and partition sequentially with solvents of increasing polarity, such as dichloromethane (B109758) and ethyl acetate.[1] Monitor the fractions for the presence of Cleomiscosin A using TLC or HPLC.

• Column Chromatography: Subject the Cleomiscosin A-rich fraction to column chromatography on silica (B1680970) gel. Elute with a gradient of hexane and ethyl acetate, gradually increasing the polarity.[1] Collect fractions and analyze by TLC, pooling the fractions containing Cleomiscosin A.

• Preparative HPLC: For final purification, use preparative reverse-phase HPLC on a C18 column.[1]

  • Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid. The exact gradient should be optimized based on analytical HPLC results.[1]

  • Detection: UV at 326 nm.[1][3]

  • Collect the peak corresponding to Cleomiscosin A.

• Crystallization: Concentrate the collected HPLC fraction to dryness. Crystallize the purified compound from a suitable solvent system (e.g., methanol/chloroform) to obtain pure Cleomiscosin A.[1]

Visualizations

Caption: Workflow for the extraction and purification of Cleomiscosin A.

Caption: Troubleshooting logic for Cleomiscosin A purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Troubleshooting poor resolution in HPLC analysis of Cleomiscosin A

Welcome to the Technical Support Center for the HPLC analysis of Cleomiscosin A. This resource is intended for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address common issues, particularly poor resolution, encountered during the chromatographic analysis of Cleomiscosin A.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor resolution in the HPLC analysis of Cleomiscosin A?

Poor resolution in the HPLC analysis of Cleomiscosin A, a coumarinolignoid, can stem from several factors. The most frequent issues are related to the mobile phase composition, column degradation, or improper sample preparation.[1][2] Specifically for coumarins, secondary interactions between the analyte and the stationary phase can also lead to peak broadening and poor resolution.[3][4]

Q2: My peaks for Cleomiscosin A are tailing. What could be the cause and how can I fix it?

Peak tailing for coumarin-related compounds is often caused by secondary interactions with residual silanol (B1196071) groups on the silica-based stationary phase of the HPLC column.[3][4] To address this, consider the following:

• Mobile Phase pH: Ensure the mobile phase pH is optimized. Adding a small amount of an acid, like 0.5% acetic acid or 0.1% formic acid, to the aqueous portion of the mobile phase can suppress the ionization of silanol groups, thereby minimizing these secondary interactions and improving peak shape.[4][5][6]

• Column Choice: Using a highly end-capped column can reduce the number of available free silanol groups, leading to more symmetrical peaks.

• Competing Base: For persistent tailing, adding a competing base like triethylamine (B128534) (TEA) to the mobile phase can block active silanol sites.[3]

Q3: My retention times for Cleomiscosin A are inconsistent. What should I check?

Inconsistent retention times can compromise the reliability of your analysis.[4] The following are common causes and their solutions:

• Mobile Phase Preparation: Ensure the mobile phase is prepared fresh and accurately. Inconsistent solvent mixing can lead to shifts in retention time.[4]

• Column Equilibration: The column must be properly equilibrated with the mobile phase before analysis. A minimum of 15-20 column volumes is recommended.[3]

• Pump Issues and Leaks: Check for leaks in the HPLC system, as this can cause fluctuations in flow rate and pressure, leading to variable retention times.[1]

• Temperature Fluctuations: Maintain a constant column temperature using a column oven, as temperature changes can affect retention times.[7][8]

Q4: Can I use a gradient elution for the analysis of Cleomiscosin A?

While an isocratic method has been successfully used for the separation of Cleomiscosin A and B, a gradient elution can be beneficial, especially when analyzing complex samples like plant extracts.[5][6] A gradient elution, where the mobile phase composition is changed over time, can help to achieve better separation of all components within a reasonable run time.[9][10][11]

Troubleshooting Guide: Poor Resolution

Poor resolution occurs when chromatographic peaks are not well-separated, making accurate quantification difficult.[12] Use the following guide to troubleshoot and improve the resolution of your Cleomiscosin A analysis.

Issue: Co-eluting or Overlapping Peaks

1. Mobile Phase Optimization:

• Adjust Solvent Strength: The ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous phase is a critical factor.[10][13]

  • To increase retention and potentially improve separation of early eluting peaks: Decrease the percentage of the organic solvent. A 10% decrease can increase retention by 2-3 fold.[13]

  • To decrease retention of late-eluting peaks: Increase the percentage of the organic solvent.

• Change Organic Solvent: Different organic solvents can alter selectivity. If you are using methanol, consider switching to acetonitrile, or vice versa.[13]

• Optimize pH: The pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds.[10][14] For Cleomiscosin A, the addition of a small amount of acid (e.g., 0.5% acetic acid) has been shown to be effective.[5][6]

2. Column and Stationary Phase:

• Column Efficiency: Over time, HPLC columns can degrade, leading to a loss of efficiency and broader peaks.[1] If the column is old or has been used extensively, consider replacing it.

• Particle Size and Column Length: To increase column efficiency (N), you can use a column with a smaller particle size or a longer column.[15][16]

• Stationary Phase Chemistry: While a C18 column is commonly used, other stationary phases could offer different selectivity.[5][6][17] Consider a phenyl-hexyl or a polar-embedded column if resolution on a C18 column is insufficient.[18][19]

3. Sample-Related Issues:

• Sample Overload: Injecting too much sample can lead to peak broadening and distortion.[1] Prepare a series of dilutions of your sample and inject them to see if the peak shape and resolution improve at lower concentrations.[3]

• Sample Solvent: Ideally, the sample should be dissolved in the mobile phase. If a stronger solvent is used, it can cause peak distortion.

4. Instrumental Factors:

• Flow Rate: Optimizing the flow rate can improve resolution. Slower flow rates can enhance separation, but may also increase run times.[8]

• Extra-Column Volume: Minimize the length and internal diameter of tubing between the injector, column, and detector to reduce dead volume, which can cause peak broadening.[3][15]

Experimental Protocol: HPLC Analysis of Cleomiscosin A

This protocol is based on a validated method for the identification and quantification of Cleomiscosin A and B.[5][6]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Value
Column	Waters Symmetry C18 (250 x 4.6 mm, 5.0 µm particle size)
Mobile Phase	Isocratic elution with Acetonitrile-Methanol (1:2, v/v) and 0.5% Acetic Acid in Water (40:60, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	326 nm
Injection Volume	10-20 µL

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing the acetonitrile-methanol solution and the acetic acid-water solution in the specified ratio. Degas the mobile phase before use.

• Standard Preparation: Prepare a stock solution of Cleomiscosin A reference standard in a suitable solvent (e.g., methanol). Prepare a series of working standard solutions by diluting the stock solution.

• Sample Preparation: Extract Cleomiscosin A from the sample matrix using an appropriate method. The final extract should be filtered through a 0.45 µm filter before injection.

• Analysis: Equilibrate the column with the mobile phase for at least 20 minutes or until a stable baseline is achieved. Inject the standard and sample solutions and record the chromatograms.

• Quantification: Identify the Cleomiscosin A peak in the sample chromatogram by comparing the retention time with that of the standard. Construct a calibration curve from the peak areas of the standard solutions to quantify Cleomiscosin A in the sample.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor resolution in the HPLC analysis of Cleomiscosin A.

Caption: Troubleshooting workflow for poor HPLC resolution.

References

• 1. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. High-performance liquid chromatographic method for identification and quantification of two isomeric coumarinolignoids-cleomiscosin A and cleomiscosin B-in extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. uhplcs.com [uhplcs.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Development and validation of a chromatographic method for determining Clematichinenoside AR and related impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 11. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 12. Joomla: unsupported PHP version [omegascientific.com.sg]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. welch-us.com [welch-us.com]
• 15. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. benchchem.com [benchchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Managing Variability in Cell-Based Assays with Cleomiscosin A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage variability in cell-based assay results when working with Cleomiscosin A.

Frequently Asked Questions (FAQs)

Q1: What is Cleomiscosin A and what are its primary biological activities?

Cleomiscosin A is a coumarinolignan, a class of natural compounds known for a variety of biological effects.[1] Its primary activities relevant to cell-based assays include anti-inflammatory, antioxidant, and cytotoxic effects against certain cancer cell lines.[1]

Q2: We are observing high inter-assay variability in our results. What are the common causes?

High inter-assay variability in cell-based assays can stem from several factors. These include inconsistencies in cell culture practices, such as using cells with high passage numbers, which can lead to phenotypic changes. Mycoplasma contamination can also significantly alter cellular responses. Variations in experimental execution by different operators, such as in cell seeding density and incubation times, are also major contributors. Finally, the stability and storage of reagents, including Cleomiscosin A, and environmental factors like incubator temperature and CO2 levels, can impact reproducibility.

Q3: Our Cleomiscosin A-treated wells show inconsistent results within the same plate (intra-assay variability). What could be the issue?

Intra-assay variability can be caused by several factors. Uneven cell seeding is a common culprit; ensure your cell suspension is homogenous. Pipetting errors, especially with small volumes, can also lead to significant differences between wells. Incomplete mixing of Cleomiscosin A in the well after addition can result in a non-uniform concentration. Additionally, the "edge effect," where wells on the perimeter of the plate evaporate more quickly, can concentrate the compound and affect cell viability.

Q4: We suspect our Cleomiscosin A might be degrading in the cell culture medium. Is this a known issue?

While specific stability data for Cleomiscosin A in all cell culture media is not extensively published, related compounds like Cleomiscosin B are known to be susceptible to degradation, particularly at physiological pH (around 7.4) and at 37°C.[2] This degradation can lead to a decrease in the effective concentration of the compound over the course of an experiment, resulting in lower-than-expected bioactivity and increased variability.[2]

Q5: What is the best way to prepare and store Cleomiscosin A for cell-based assays?

To ensure consistency, it is recommended to prepare a concentrated stock solution of Cleomiscosin A in a suitable solvent like DMSO.[2] This stock solution should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light.[2] For experiments, thaw a fresh aliquot and dilute it to the final working concentration in pre-warmed cell culture medium immediately before adding it to the cells.[2]

Troubleshooting Guides

Issue 1: High Variability in Cytotoxicity/Viability Assays (e.g., MTT, CellTiter-Glo®)

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous cell suspension by gently mixing before and during plating. Use a multichannel pipette for seeding and consider using a reversed pipetting technique for viscous cell suspensions.
Cleomiscosin A Precipitation	Cleomiscosin A has limited aqueous solubility. Ensure the final DMSO concentration in your assay does not exceed a level that is non-toxic to your cells (typically <0.5%). Visually inspect the wells for any signs of precipitation after adding the compound. Perform a solubility test of Cleomiscosin A in your specific cell culture medium.[3]
Cleomiscosin A Instability	Prepare fresh dilutions of Cleomiscosin A for each experiment from a frozen stock.[2] Minimize the time the compound is in the cell culture medium at 37°C before the assay endpoint.[2] Consider a time-course experiment to assess the stability of Cleomiscosin A under your specific assay conditions.[2]
Edge Effects	Avoid using the outer wells of the 96-well plate for experimental samples. Instead, fill these wells with sterile PBS or media to maintain humidity across the plate.

Issue 2: Inconsistent Results in Anti-Inflammatory Assays (e.g., cytokine ELISAs)

Potential Cause	Recommended Solution
Variable Inflammatory Stimulus	Ensure the concentration and preparation of the inflammatory stimulus (e.g., LPS, TNF-α) are consistent across experiments. Use the same lot of the stimulus whenever possible.
Timing of Treatment and Stimulation	Standardize the timing of Cleomiscosin A pre-treatment before adding the inflammatory stimulus, as well as the duration of the stimulation period.
Cell Health and Density	Use cells at a consistent passage number and ensure high viability (>95%) before seeding. Optimize the cell seeding density to ensure cells are in a logarithmic growth phase and are responsive to the inflammatory stimulus.
Variability in ELISA Procedure	Follow the ELISA kit manufacturer's instructions carefully. Ensure consistent incubation times, washing steps, and reagent preparation. Use a plate shaker for incubation steps to ensure uniform mixing.

Quantitative Data

Table 1: In Vitro Anti-inflammatory Activity of Cleomiscosin A Derivatives

Compound	Pro-inflammatory Cytokine	Cell Line	IC₅₀ (µM)
Cleomiscosin A Glucoside (CAG)	IL-6	RAW 264.7	7.94[4]
Cleomiscosin A Glucoside (CAG)	IL-1β	RAW 264.7	45.76[4]

Table 2: Antioxidant Activity of Cleomiscosin A and C

Compound	Assay	IC₅₀ (µM)
Cleomiscosin A	HOCl Scavenging	8.1[5]
Cleomiscosin C	HOCl Scavenging	3.9[5]
Cleomiscosin A	Cu²⁺-induced apoB-100 Modification	13.4[5]
Cleomiscosin C	Cu²⁺-induced apoB-100 Modification	23.6[5]
Cleomiscosin C	AAPH-induced LDL Oxidation	11.9[5]
Cleomiscosin C	Cu²⁺-induced LDL Oxidation	29.5[5]

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

This protocol is for determining the cytotoxic effects of Cleomiscosin A on a cancer cell line.

Materials:

• Target cancer cell line

• Cleomiscosin A stock solution (in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Cleomiscosin A in complete medium from the stock solution. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control wells (medium with the same concentration of DMSO as the highest Cleomiscosin A concentration).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 2: Anti-Inflammatory Assay (TNF-α Secretion)

This protocol measures the ability of Cleomiscosin A to inhibit TNF-α secretion from LPS-stimulated macrophages (e.g., RAW 264.7).

Materials:

• RAW 264.7 macrophage cell line

• Cleomiscosin A stock solution (in DMSO)

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• 96-well plates

• Mouse TNF-α ELISA kit

• Plate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of Cleomiscosin A (or vehicle control) for 1-2 hours.

• LPS Stimulation: Add LPS to the wells to a final concentration that induces a robust TNF-α response (e.g., 100 ng/mL).

• Incubation: Incubate the plate for a predetermined time to allow for TNF-α production (e.g., 18-24 hours).

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatants.

• ELISA: Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's protocol.

• Data Analysis: Quantify the concentration of TNF-α in each sample and calculate the percentage of inhibition by Cleomiscosin A compared to the LPS-only control.

Signaling Pathways and Experimental Workflows

Workflow for assessing Cleomiscosin A activity.

Potential inhibition of the NF-κB pathway by Cleomiscosin A.

Potential modulation of the MAPK pathway by Cleomiscosin A.

References

• 1. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Cleomiscosin A Solubility in Formulation Development

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges of Cleomiscosin A during formulation development.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of Cleomiscosin A?

A1: The low aqueous solubility of Cleomiscosin A is primarily attributed to its molecular structure. As a coumarinolignan, it is a relatively large and complex organic molecule.[1] The presence of multiple aromatic rings and a lactone group contributes to its lipophilic (fat-loving) nature and high crystal lattice energy, making it difficult for water molecules to surround and dissolve the compound.[2]

Q2: In which common laboratory solvents does Cleomiscosin A show some solubility?

A2: While comprehensive public data is limited, Cleomiscosin A is reported to have slight solubility in acetonitrile (B52724) (especially when heated), methanol, and pyridine.[3] For cell-based assays, it is often recommended to prepare stock solutions in dimethyl sulfoxide (B87167) (DMSO).[1]

Q3: What are the main strategies to enhance the solubility and bioavailability of poorly soluble drugs like Cleomiscosin A?

A3: Several strategies can be employed to improve the solubility and bioavailability of poorly soluble compounds. These can be broadly categorized as physical and chemical modifications.[4] Key approaches include:

• Particle size reduction: Techniques like micronization and nanosuspension increase the surface area of the drug, leading to a faster dissolution rate.[5][6]

• Solid dispersions: Dispersing Cleomiscosin A in a hydrophilic polymer matrix at a molecular level can enhance its solubility.[7][8] This can be achieved through methods like spray drying or hot-melt extrusion.[9]

• Complexation: The use of agents like cyclodextrins can form inclusion complexes with Cleomiscosin A, where the hydrophobic drug molecule is encapsulated within the cyclodextrin's cavity, increasing its apparent water solubility.[10][11]

• Co-solvency: Utilizing a mixture of water and a water-miscible organic solvent (co-solvent) can increase the solubility of hydrophobic drugs.[12]

• pH adjustment: For ionizable drugs, altering the pH of the medium can increase solubility.[4] However, the effectiveness of this for Cleomiscosin A would depend on its pKa values.

Troubleshooting Guide

Issue 1: Cleomiscosin A precipitates when I dilute my DMSO stock solution into an aqueous buffer or cell culture medium.

• Possible Cause: The concentration of Cleomiscosin A in the final aqueous solution exceeds its thermodynamic solubility limit. The percentage of DMSO in the final solution may be too low to maintain solubility.[1]

• Recommended Solutions:

  • Lower the Final Concentration: Reduce the working concentration of Cleomiscosin A in your experiment.

  • Increase Co-solvent Concentration: If your experimental system allows, increase the final percentage of DMSO. However, be mindful of potential solvent toxicity in cell-based assays (most cell lines tolerate up to 0.5% v/v DMSO).[13]

  • Use a Surfactant: Incorporate a small amount of a biocompatible surfactant, such as Tween 80 or Pluronic F68, in your aqueous medium to help solubilize the compound through micelle formation.[14]

  • Prepare a Cyclodextrin (B1172386) Complex: Pre-complexing Cleomiscosin A with a cyclodextrin like hydroxypropyl-β-cyclodextrin (HP-β-CD) can significantly increase its aqueous solubility.[10]

Issue 2: My oral formulation of Cleomiscosin A shows low and variable bioavailability in animal studies.

• Possible Cause: The poor aqueous solubility of Cleomiscosin A leads to a low dissolution rate in the gastrointestinal tract, which is often the rate-limiting step for absorption.[15] This can result in incomplete absorption and high variability.[16]

• Recommended Solutions:

  • Develop a Nanosuspension: Reducing the particle size of Cleomiscosin A to the nanometer range can dramatically increase its dissolution velocity and, consequently, its oral bioavailability.[17][18]

  • Formulate as a Solid Dispersion: Creating a solid dispersion with a hydrophilic carrier can present Cleomiscosin A in an amorphous (non-crystalline) state, which has higher solubility than the crystalline form.[8][15]

  • Lipid-Based Formulations: For lipophilic compounds like Cleomiscosin A, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can improve oral absorption by presenting the drug in a solubilized form.[5]

Data Presentation: Comparison of Solubility Enhancement Techniques

Technique	Principle	Typical Fold-Increase in Solubility	Advantages	Disadvantages
Nanosuspension	Increased surface area due to particle size reduction to the sub-micron range.[6][17]	10 - 100	High drug loading, applicable to many drugs, can be administered via various routes.[17][18]	Physical instability (particle growth), requires specialized equipment.[18]
Solid Dispersion	The drug is dispersed in a hydrophilic carrier, often in an amorphous state.[8][15]	10 - 1,000	Significant solubility enhancement, potential for supersaturation.[19]	Physical instability (recrystallization), potential for drug-polymer interactions.[9]
Cyclodextrin Complexation	Encapsulation of the hydrophobic drug molecule within the cyclodextrin cavity.[10][11]	5 - 500	High solubility enhancement, can improve stability.[10]	Limited by the stoichiometry of the complex, potential for renal toxicity with some cyclodextrins at high concentrations.[5]
Co-solvency	Addition of a water-miscible organic solvent to the aqueous medium.[12]	2 - 50	Simple to prepare, well-understood mechanism.[12]	Potential for in vivo precipitation upon dilution, toxicity of some co-solvents.[14]

Experimental Protocols

Protocol 1: Preparation of a Cleomiscosin A Nanosuspension by Wet Milling

• Preparation of the Suspension:

  • Disperse Cleomiscosin A powder in an aqueous solution containing a stabilizer (e.g., 0.5% w/v hydroxypropyl methylcellulose (B11928114) (HPMC) and 0.1% w/v sodium dodecyl sulfate (B86663) (SDS)).

  • The initial drug concentration can range from 1% to 10% (w/v).

• Milling Process:

  • Transfer the suspension to a laboratory-scale bead mill.

  • Use milling media such as yttrium-stabilized zirconium oxide beads (0.1 - 0.5 mm diameter).

  • Mill the suspension at a high speed (e.g., 2000-4000 rpm) for a specified duration (e.g., 1-6 hours).

  • Monitor the temperature and maintain it below a critical point to prevent drug degradation.

• Characterization:

  • Measure the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Assess the zeta potential to evaluate the physical stability of the nanosuspension.

  • Determine the dissolution rate of the nanosuspension compared to the unmilled drug powder using a USP dissolution apparatus.

Protocol 2: Formulation of a Cleomiscosin A Solid Dispersion by Solvent Evaporation

• Solution Preparation:

  • Dissolve Cleomiscosin A and a hydrophilic polymer (e.g., polyvinylpyrrolidone (B124986) (PVP) K30 or HPMC) in a common volatile solvent (e.g., a mixture of dichloromethane (B109758) and methanol).

  • The drug-to-polymer ratio can be varied (e.g., 1:1, 1:5, 1:10 w/w) to optimize performance.

• Solvent Evaporation:

  • Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-60°C).

  • Continue evaporation until a dry film is formed on the flask wall.

• Post-Processing:

  • Further dry the film in a vacuum oven overnight to remove residual solvent.

  • Scrape the solid dispersion from the flask and pulverize it into a fine powder using a mortar and pestle.

• Characterization:

  • Analyze the solid-state properties using powder X-ray diffraction (PXRD) and differential scanning calorimetry (DSC) to confirm the amorphous nature of the drug.

  • Evaluate the dissolution profile of the solid dispersion in a relevant medium (e.g., simulated gastric or intestinal fluid).

Protocol 3: Preparation of a Cleomiscosin A-Cyclodextrin Inclusion Complex by Kneading

• Mixing:

  • Mix Cleomiscosin A and a cyclodextrin (e.g., HP-β-CD) in a specific molar ratio (e.g., 1:1 or 1:2) in a mortar.

• Kneading:

  • Add a small amount of a hydro-alcoholic solution (e.g., water:ethanol 1:1 v/v) to the powder mixture to form a paste.

  • Knead the paste thoroughly for a defined period (e.g., 60 minutes).

  • Add more solvent if necessary to maintain a suitable consistency.

• Drying:

  • Dry the resulting paste in an oven at a controlled temperature (e.g., 50°C) until a constant weight is achieved.

• Characterization:

  • Determine the phase solubility diagram to assess the stoichiometry and stability constant of the complex.

  • Characterize the solid complex using techniques like Fourier-transform infrared spectroscopy (FTIR), PXRD, and DSC to confirm complex formation.

  • Measure the apparent solubility of the complex in water and compare it to that of the pure drug.

Visualizations

Caption: Troubleshooting workflow for Cleomiscosin A solubility issues.

Caption: Decision tree for selecting a suitable formulation strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. pnrjournal.com [pnrjournal.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. wjbphs.com [wjbphs.com]
• 5. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 6. Production of nanosuspensions as a tool to improve drug bioavailability: focus on topical delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. wjpls.org [wjpls.org]
• 8. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients  | Article | Dr. Reddy’s [api.drreddys.com]
• 10. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. ijrar.org [ijrar.org]
• 13. benchchem.com [benchchem.com]
• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. researchgate.net [researchgate.net]
• 17. jddtonline.info [jddtonline.info]
• 18. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 19. Preparation and Characterization of Solid Dispersions Composed of Curcumin, Hydroxypropyl Cellulose and/or Sodium Dodecyl Sulfate by Grinding with Vibrational Ball Milling - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to enhance the stability of Cleomiscosin A stock solutions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to enhance the stability of Cleomiscosin A stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Cleomiscosin A in stock solutions?

A1: The stability of Cleomiscosin A, a coumarinolignan, is primarily influenced by pH, temperature, and light exposure. As a coumarin (B35378) derivative, its lactone ring is susceptible to hydrolysis, particularly under alkaline conditions. Elevated temperatures can accelerate degradation, and exposure to light, especially UV light, may lead to photodegradation.[1][2]

Q2: What are the visible signs of Cleomiscosin A degradation in a stock solution?

A2: Degradation of a Cleomiscosin A solution may be indicated by a noticeable change in color or a decrease in its fluorescence intensity. The formation of precipitates can also suggest the generation of insoluble degradation products.[1] For accurate assessment, however, analytical methods like HPLC are recommended.[3]

Q3: What is the recommended solvent for preparing Cleomiscosin A stock solutions?

A3: Cleomiscosin A is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), acetone, chloroform, dichloromethane, and ethyl acetate. For stock solutions, it is recommended to use high-quality, anhydrous aprotic solvents such as DMSO to maximize stability.[1]

Q4: How should I store my Cleomiscosin A stock solutions to ensure maximum stability?

A4: To maximize the shelf-life of your stock solutions, it is recommended to:

• Store them in a cool, dark place.

• Use amber vials or wrap containers in aluminum foil to protect them from light.[2]

• For long-term storage, refrigeration at -20°C or -80°C is recommended.[3]

• Prepare aliquots of the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.[1]

• Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture into the solution.[1]

Q5: Can I use aqueous buffers to prepare my working solutions of Cleomiscosin A?

A5: While you will likely dilute your stock solution into an aqueous buffer or cell culture medium for experiments, it is advisable to prepare fresh working solutions for each experiment and minimize the pre-incubation time. The stability of Cleomiscosin A can be lower in aqueous solutions, especially at physiological or alkaline pH.[2][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly low potency or inconsistent results in bioassays.	Degradation of Cleomiscosin A in the experimental medium.	Prepare fresh stock solutions of Cleomiscosin A in an appropriate solvent (e.g., DMSO) for each experiment. Minimize the pre-incubation time of Cleomiscosin A in aqueous buffers or cell culture media at 37°C. Consider conducting a time-course experiment to determine the stability of Cleomiscosin A under your specific assay conditions using HPLC.[3]
Precipitation of Cleomiscosin A in aqueous solutions.	Poor solubility in the chosen buffer.	Ensure the final concentration does not exceed its solubility limit. The use of a co-solvent, such as a small percentage of DMSO, may be necessary to maintain solubility. However, be mindful of the potential effects of the co-solvent on your experimental system.[3]
Appearance of unknown peaks in HPLC chromatograms over time.	Formation of degradation products.	This indicates that your analytical method is stability-indicating. These new peaks represent degradation products. It is important to ensure that these peaks are well-resolved from the parent Cleomiscosin A peak for accurate quantification.[3]

Quantitative Data Summary

Condition	Incubation Time (hours)	% Cleomiscosin A Remaining	Appearance of Solution
0.01 N HCl (pH 2.0) at 40°C	24	92.5	Colorless, clear
Acetate Buffer (pH 4.5) at 40°C	24	95.1	Colorless, clear
Phosphate Buffer (pH 7.4) at 40°C	24	85.3	Colorless, clear
0.01 N NaOH (pH 12.0) at 40°C	8	60.7	Colorless, clear
3% H₂O₂ at 25°C	24	88.9	Colorless, clear
Photostability (ICH Q1B)	24	93.2	Colorless, clear

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cleomiscosin A

This protocol outlines a reverse-phase HPLC method for the quantification of Cleomiscosin A and the separation of its degradation products.[3]

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Prepare a stock solution of Cleomiscosin A in methanol (B129727) or DMSO.

• Dilute the stock solution with the mobile phase to prepare working standards and samples.

• Inject the samples and standards into the HPLC system.

• The retention time for Cleomiscosin A should be determined using a reference standard.

• Degradation is observed by a decrease in the peak area of the parent compound and the appearance of new peaks at different retention times.

Protocol 2: Forced Degradation Study of Cleomiscosin A

This protocol describes the conditions for inducing the degradation of Cleomiscosin A to assess its stability profile.[3]

Preparation of Stock Solution: Prepare a 1 mg/mL solution of Cleomiscosin A in methanol.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl. Incubate at 60°C for 24 hours. Neutralize a sample with 0.1 N NaOH before HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH. Incubate at 60°C for 8 hours. Neutralize a sample with 0.1 N HCl before HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Place a solid sample of Cleomiscosin A in a hot air oven at 80°C for 48 hours. Dissolve the sample in the mobile phase for HPLC analysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Optimizing reaction conditions for the synthesis of Cleomiscosin A derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of Cleomiscosin A derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic strategies for preparing Cleomiscosin A derivatives?

A1: The synthesis of Cleomiscosin A derivatives often involves a multi-step process. A common strategy includes the following key bond-forming steps:

• Mitsunobu coupling: To form a crucial ether linkage.

• Modified Miyaura arylation: A rhodium-catalyzed cross-coupling reaction to introduce an aryl group.[1]

• Acid-catalyzed cyclization: To construct the final heterocyclic ring system.[1]

• Electrophilic substitution: Used to introduce nitro and halogen groups onto the Cleomiscosin A core.[2]

Q2: I am observing low yields in my Mitsunobu coupling step. What are the potential causes and solutions?

A2: Low yields in the Mitsunobu reaction are a common issue. Here are some potential causes and troubleshooting tips:

• Reagent Quality: Ensure that the phosphine (B1218219) (e.g., PPh₃) and the azodicarboxylate (e.g., DEAD or DIAD) are fresh and of high purity. Azodicarboxylates can degrade over time.

• Solvent Choice: The choice of solvent can significantly impact the reaction. Tetrahydrofuran (THF) is a commonly used solvent.[3] Consider using anhydrous solvents to prevent unwanted side reactions.

• Reaction Temperature: While many Mitsunobu reactions are run at room temperature, optimizing the temperature can improve yields. In some cases, refluxing the reaction mixture may be beneficial.[3]

• Stoichiometry: The stoichiometry of the reagents is critical. Using an excess of the phosphine and azodicarboxylate (e.g., 4 equivalents of PPh₃ and 3 equivalents of DIAD) can drive the reaction to completion.[3]

• Acidity of the Nucleophile: The pKa of the nucleophile (the hydroxycoumarin derivative in this case) is important. If the nucleophile is not acidic enough, the reaction may not proceed efficiently. The addition of a co-catalyst or a more acidic pronucleophile might be necessary in some cases.

Q3: My Miyaura arylation reaction is not proceeding as expected. What should I check?

A3: The success of the Miyaura arylation is dependent on several factors:

• Catalyst and Ligand: The choice of palladium or rhodium catalyst and the corresponding ligand is crucial. Ensure the catalyst is active and the ligand is appropriate for the specific transformation.

• Base: The base plays a critical role in the catalytic cycle. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The choice of base can depend on the substrates and solvent.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, DME) and water is often used. The ratio of the solvents can influence the reaction rate and yield.

• Boronic Acid Quality: Boronic acids can dehydrate to form boroxines, which may be less reactive. Ensure the boronic acid is of good quality.

• Oxygen Exclusion: The reaction is sensitive to oxygen. It is essential to degas the solvent and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

Q4: What are common side reactions during the acid-catalyzed cyclization step?

A4: The acid-catalyzed cyclization is generally a robust reaction, but side reactions can occur:

• Dehydration: Unwanted dehydration of alcohol functionalities can occur under strong acidic conditions.

• Rearrangement: Acid-labile protecting groups or functionalities may undergo rearrangement.

• Incomplete Cyclization: If the reaction is not allowed to proceed to completion, a mixture of starting material and product will be obtained. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended.

Q5: What are the best practices for purifying Cleomiscosin A derivatives?

A5: Purification of Cleomiscosin A derivatives can be challenging due to their structural similarity and potential for forming complex mixtures. Common purification techniques include:

• Column Chromatography: Silica gel column chromatography is the most common method. A gradient elution system with solvents like hexane/ethyl acetate (B1210297) or dichloromethane (B109758)/methanol is often effective.

• Preparative TLC: For small-scale purification, preparative Thin Layer Chromatography can be a useful technique.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can provide highly pure material.

• High-Performance Liquid Chromatography (HPLC): For obtaining highly pure samples for biological testing, preparative HPLC is often the method of choice.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis of Cleomiscosin A derivatives.

Problem: Low or no product formation in the overall synthesis.

Caption: A logical workflow for troubleshooting the synthesis of Cleomiscosin A derivatives.

Data Presentation

Table 1: Optimization of Mitsunobu Reaction Conditions

Entry	Phosphine (equiv.)	Azodicarboxylate (equiv.)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	PPh₃ (1.5)	DEAD (1.5)	THF	25	24	Low
2	PPh₃ (2.0)	DIAD (2.0)	Dichloromethane	25	24	Moderate
3	PPh₃ (4.0)	DIAD (3.0)	THF	65	12	88[3]
4	PBu₃ (1.5)	DEAD (1.5)	Toluene	80	18	Variable

Note: This table is a generalized representation based on literature for optimizing Mitsunobu reactions and may require further optimization for specific Cleomiscosin A derivatives.

Table 2: Influence of Reaction Parameters on Suzuki-Miyaura Coupling of Coumarin (B35378) Derivatives

Entry	Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(PPh₃)₄	-	K₂CO₃	Dioxane/H₂O	100	Good
2	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	80	High
3	Rh complex	-	Cs₂CO₃	DME/H₂O	90	Good[1]
4	PdCl₂(dppf)	-	Na₂CO₃	DMF/H₂O	110	Moderate

Note: This table summarizes common conditions for Suzuki-Miyaura reactions on coumarin systems. Optimal conditions will vary based on the specific substrates.

Experimental Protocols

General Procedure for the Synthesis of a Halogenated Cleomiscosin A Derivative (Illustrative Example)

This protocol is a generalized representation and may require optimization for specific derivatives.

• Starting Material Preparation: Synthesize or procure the appropriate hydroxycoumarin and arylboronic acid precursors. Ensure all starting materials are pure and dry.

• Mitsunobu Coupling:

  • To a solution of the hydroxycoumarin (1.0 equiv.) and the corresponding alcohol (1.2 equiv.) in anhydrous THF, add triphenylphosphine (B44618) (1.5 equiv.) at 0 °C under an argon atmosphere.

  • Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 equiv.) dropwise to the solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure and purify the crude product by flash column chromatography.

• Suzuki-Miyaura Cross-Coupling:

  • In a degassed mixture of dioxane and water (4:1), add the product from the previous step (1.0 equiv.), the arylboronic acid (1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.), and a base (e.g., K₂CO₃, 2.0 equiv.).

  • Heat the mixture to 90-100 °C and stir for 8-16 hours under an argon atmosphere, monitoring by TLC.

  • After completion, cool the reaction mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

• Acid-Catalyzed Cyclization:

  • Dissolve the product from the Miyaura coupling in a suitable solvent (e.g., dichloromethane or toluene).

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or trifluoroacetic acid).

  • Stir the reaction at room temperature or with gentle heating until the cyclization is complete (monitored by TLC).

  • Quench the reaction with a saturated sodium bicarbonate solution, extract with an organic solvent, dry, and concentrate.

  • Purify the final product by recrystallization or column chromatography.

Visualizations

Caption: A generalized experimental workflow for the synthesis of Cleomiscosin A derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Dealing with matrix effects in LC-MS analysis of Cleomiscosin A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in dealing with matrix effects during the LC-MS analysis of Cleomiscosin A.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of Cleomiscosin A?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, Cleomiscosin A.[1] In biological samples, this includes endogenous substances like phospholipids (B1166683), salts, and proteins.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Cleomiscosin A in the mass spectrometer's ion source, leading to either ion suppression (decreased signal) or ion enhancement (increased signal).[1][2] This can significantly impact the accuracy, precision, and sensitivity of your quantitative analysis.[1]

Q2: I am observing poor sensitivity and inconsistent results for Cleomiscosin A in my plasma samples. Could this be due to matrix effects?

A2: Yes, poor sensitivity and inconsistent results are common indicators of significant matrix effects.[1] Components of the plasma matrix, particularly phospholipids, can co-elute with Cleomiscosin A and suppress its ionization, leading to a weaker signal and poor reproducibility.[3] It is crucial to implement strategies to minimize or compensate for these effects.

Q3: What is the first step I should take to investigate potential matrix effects in my Cleomiscosin A assay?

A3: A good first step is to perform a qualitative assessment of matrix effects using a post-column infusion experiment. This technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs. Alternatively, a quantitative assessment can be made by comparing the response of Cleomiscosin A in a neat solution versus its response when spiked into a blank matrix extract (post-extraction spike). A significant difference in the signal indicates the presence of matrix effects.

Q4: What are the most effective sample preparation techniques to reduce matrix effects for Cleomiscosin A analysis in biological fluids?

A4: The most effective sample preparation techniques aim to selectively remove matrix components while efficiently recovering Cleomiscosin A. Common and effective methods include:

• Solid-Phase Extraction (SPE): This is often the most effective technique for removing interfering matrix components.[4] A suitable SPE cartridge can selectively retain Cleomiscosin A while allowing matrix components to be washed away.

• Liquid-Liquid Extraction (LLE): LLE can effectively separate Cleomiscosin A from many matrix components based on its solubility in immiscible solvents.[4]

• Protein Precipitation (PPT): While being a simpler technique, PPT is generally less effective at removing phospholipids and other small molecule interferences and may require further cleanup steps.[4]

Q5: How can I optimize my chromatographic conditions to minimize matrix effects?

A5: Chromatographic optimization is key to separating Cleomiscosin A from co-eluting matrix interferences. Consider the following:

• Column Chemistry: Utilize a column with appropriate selectivity for Cleomiscosin A. A C18 column is a common starting point.[5]

• Mobile Phase Gradient: Adjusting the gradient elution profile can improve the separation between Cleomiscosin A and interfering peaks.

• Flow Rate: Optimizing the flow rate can enhance peak resolution.

Q6: Is an internal standard necessary for the accurate quantification of Cleomiscosin A?

A6: Yes, using an internal standard (IS) is highly recommended to compensate for matrix effects and other variations during sample preparation and analysis.[6] An ideal IS for Cleomiscosin A would be a stable isotope-labeled version of the molecule. If that is not available, a structural analog with similar physicochemical properties and chromatographic behavior should be used.[7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low signal intensity/poor sensitivity for Cleomiscosin A	Significant ion suppression from co-eluting matrix components.	1. Optimize Sample Preparation: Switch to a more rigorous cleanup method like SPE or LLE to remove interferences. 2. Improve Chromatographic Separation: Modify the LC gradient to better resolve Cleomiscosin A from matrix components. 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.
High variability in results between replicate injections	Inconsistent matrix effects or sample preparation.	1. Use a Suitable Internal Standard: An IS can compensate for variations in matrix effects and sample processing.[6] 2. Ensure Consistent Sample Preparation: Standardize all sample preparation steps to minimize variability.
Peak tailing or poor peak shape for Cleomiscosin A	Interference from matrix components or issues with the analytical column.	1. Improve Sample Cleanup: Use SPE or LLE to remove components causing peak distortion. 2. Check Column Health: Ensure the analytical column is not clogged or degraded. A guard column can help protect the analytical column.
Unexpected peaks in the chromatogram interfering with Cleomiscosin A	Co-eluting matrix components or metabolites of Cleomiscosin A.	1. Enhance Chromatographic Resolution: Adjust the mobile phase composition, gradient, or use a column with a different selectivity. 2. Optimize MS/MS Parameters: Select specific precursor-product ion transitions for Cleomiscosin A to improve selectivity.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects by Post-Extraction Spike

• Prepare a Blank Matrix Extract: Process a sample of the biological matrix (e.g., plasma, urine) using your established sample preparation protocol without adding Cleomiscosin A or the internal standard.

• Prepare a Neat Standard Solution: Prepare a solution of Cleomiscosin A in the final reconstitution solvent at a known concentration.

• Prepare a Post-Spiked Matrix Sample: Spike the blank matrix extract from step 1 with the same known concentration of Cleomiscosin A as the neat standard solution.

• Analyze Samples: Inject both the neat standard solution and the post-spiked matrix sample into the LC-MS system and record the peak areas for Cleomiscosin A.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Standard) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of Plasma for Cleomiscosin A Analysis using LLE

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution to each plasma sample.

• Extraction: Add 500 µL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Quantitative Data Summary

The following tables summarize analytical parameters for the LC-MS analysis of Cleomiscosin A, adapted from relevant literature and hypothetical data for matrix effect evaluation.

Table 1: LC-MS/MS Method Parameters for Cleomiscosin A Analysis (Adapted from Chattopadhyay et al., 2008) [5]

Parameter	Value
LC Column	Waters Symmetry C18
Mobile Phase	Acetonitrile:Methanol (1:2) and 0.5% Acetic Acid in Water (Gradient Elution)
Flow Rate	0.8 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Detection	Triple Quadrupole
Linearity Range	20 - 200 µg/mL
Correlation Coefficient (r²)	> 0.993

Table 2: Precision and Accuracy Data for Cleomiscosin A (Adapted from Chattopadhyay et al., 2008) [5]

Parameter	Cleomiscosin A
Intra-day Precision (%RSD)	1.13
Inter-day Precision (%RSD)	0.82

Table 3: Hypothetical Matrix Effect Evaluation Data for Cleomiscosin A in Human Plasma

Sample Type	Mean Peak Area (n=3)	Matrix Effect (%)
Neat Standard (100 ng/mL)	1,500,000	-
Post-Spiked Plasma (100 ng/mL)	975,000	65% (Ion Suppression)

Visualizations

Caption: General workflow for LC-MS analysis of Cleomiscosin A.

Caption: Troubleshooting logic for matrix effects in Cleomiscosin A analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. High-performance liquid chromatography and LC-ESI-MS method for the identification and quantification of two biologically active isomeric coumarinolignoids cleomiscosin A and cleomiscosin B in different extracts of Cleome viscosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nebiolab.com [nebiolab.com]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: High-Throughput Screening with Cleomiscosin A and Other Poorly Soluble Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with poorly soluble compounds like Cleomiscosin A in high-throughput screening (HTS) applications.

I. Compound Information: Cleomiscosin A

Cleomiscosin A is a natural coumarinolignan that has garnered interest for its potential anticancer and anti-inflammatory properties.[1] However, its low aqueous solubility presents significant challenges in experimental settings, particularly in HTS.

Structure:

Molecular Formula: C₂₀H₁₈O₈[2]

Molecular Weight: 386.4 g/mol [2]

Known Biological Activities:

• Anticancer[1][3]

• Anti-inflammatory[1]

• Antioxidant[1]

II. Quantitative Data Summary

Precise quantitative data for Cleomiscosin A is often cell-line and assay-dependent. The following tables provide a template for summarizing key experimental data. Researchers are strongly encouraged to determine these values for their specific experimental conditions.

Table 1: Solubility of Cleomiscosin A

Solvent System	Concentration (µg/mL)	Concentration (µM)	Observations
Organic Solvents
DMSO	>2080[4]	>5380	Generally high solubility.
Chloroform	Data not available	Data not available	Soluble.
Dichloromethane	Data not available	Data not available	Soluble.
Ethyl Acetate	Data not available	Data not available	Soluble.
Acetone	Data not available	Data not available	Soluble.
Aqueous Solutions
PBS (pH 7.4)	User-determined	User-determined	Expected to be low.
Cell Culture Media	User-determined	User-determined	Precipitation is common.
Co-solvent Systems
PBS with 1% DMSO	User-determined	User-determined	Improved solubility expected.
PBS with 5% DMSO	User-determined	User-determined	Further improvement expected.

Table 2: Illustrative IC₅₀ Values of Cleomiscosin A in Cancer Cell Lines (MTT Assay, 72h exposure)

Cell Line	Cancer Type	IC₅₀ (µM)	Notes
MCF-7	Breast Adenocarcinoma	User-determined	Published IC₅₀ values for similar compounds range from 10-50 µM.[5]
A549	Lung Carcinoma	User-determined	Published IC₅₀ values for similar compounds are in the micromolar range.[5][6]
HeLa	Cervical Cancer	User-determined
HepG2	Liver Carcinoma	User-determined	Published IC₅₀ values for similar compounds are in the micromolar range.[5][7]

III. Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Compound Solubility and Handling

Q1: My Cleomiscosin A, dissolved in a concentrated DMSO stock, precipitates when I dilute it into my aqueous experimental buffer. Why is this happening and what can I do?

A1: This is a common issue for hydrophobic compounds like Cleomiscosin A. The significant change in solvent polarity from a highly organic environment (DMSO) to a predominantly aqueous one causes the compound to "crash out" of solution.

Troubleshooting Steps:

• Decrease the Final Concentration: Your target concentration may be above the aqueous solubility limit of Cleomiscosin A. Try a lower final concentration.

• Optimize the Dilution Method: Instead of adding the aqueous buffer to your compound stock, add the stock solution dropwise to the vortexing aqueous buffer. This rapid dispersion can help prevent localized supersaturation.

• Use a Co-solvent: Incorporate a water-miscible organic co-solvent in your final aqueous solution. Start with a low percentage (e.g., 0.5-1% DMSO or ethanol) and increase if necessary, keeping in mind the tolerance of your assay system.

• pH Adjustment: For ionizable compounds, adjusting the pH of the aqueous buffer can significantly impact solubility. While Cleomiscosin A is not strongly ionizable, slight pH shifts might have a minor effect.

• Sonication: Briefly sonicating the final diluted solution can sometimes help re-dissolve small precipitates, but this may not be a permanent solution.

Q2: What is the maximum recommended final concentration of DMSO in a cell-based assay?

A2: The final concentration of DMSO should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity and other artifacts. However, the tolerance can vary between cell lines and assay types. It is crucial to determine the maximum tolerable DMSO concentration for your specific system by running a vehicle control curve.

Q3: I am still observing precipitation even at low final DMSO concentrations. What other solubilizing agents can I try?

A3: If DMSO is insufficient, you can explore other excipients. Always validate the compatibility of these agents with your assay.

• Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility. Use concentrations above the critical micelle concentration (CMC).

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior. They can form inclusion complexes with poorly soluble compounds, enhancing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

Category 2: High-Throughput Screening (HTS) Assay Performance

Q4: I am seeing a high degree of variability and a low hit rate in my HTS campaign with a library of poorly soluble compounds. What are the likely causes?

A4: This is a frequent challenge with such compound libraries. The primary causes are often related to compound precipitation.

Troubleshooting Steps:

• Compound Precipitation in Assay Plates: Poorly soluble compounds can precipitate during incubation, leading to inconsistent concentrations and, consequently, variable results. Visually inspect your assay plates for precipitates.

• False Negatives: If a compound precipitates, its effective concentration in the assay is lower than the nominal concentration, potentially causing you to miss real hits.

• False Positives: Compound aggregates can interfere with certain assay technologies, leading to false-positive signals. For example, aggregates can scatter light in absorbance-based assays or sequester enzymes.

• Assay Drift: Gradual precipitation of compounds over the course of an HTS run can lead to a drift in the signal.

Q5: How can I mitigate the impact of poor solubility on my HTS data quality?

A5:

• Implement a Solubility Screen: Before initiating a large-scale HTS campaign, perform a solubility screen on your compound library under the final assay buffer conditions. This will help you identify problematic compounds early on.

• Use Kinetic Solubility Measurements: Employ methods like nephelometry or turbidimetry to assess the kinetic solubility of your compounds upon dilution from DMSO into the aqueous buffer.

• Optimize Assay Buffer: If possible, modify your assay buffer to improve compound solubility (e.g., by adding a small percentage of co-solvent or a surfactant).

• Run Counter-screens: To identify false positives arising from compound aggregation or other non-specific effects, run a counter-screen with a different assay format or a mutant, inactive form of your target protein.

• Orthogonal Hit Confirmation: Confirm primary hits using a different, preferably label-free, assay technology to ensure the observed activity is not an artifact of the primary screen's detection method.

Category 3: Biological Activity and Mechanism of Action

Q6: What is the likely mechanism of anticancer action for Cleomiscosin A?

A6: While the exact mechanism of Cleomiscosin A is still under investigation, based on its structural similarity to other natural compounds and its reported biological activities, it is plausible that it targets key signaling pathways involved in cancer cell proliferation and survival. Two such pathways are the PI3K/AKT and STAT3 signaling cascades. A similar compound, Calycosin (B1668236), has been shown to inhibit the PI3K/AKT pathway.[8]

Q7: How can I investigate if Cleomiscosin A affects the PI3K/AKT and STAT3 signaling pathways in my cancer cell line?

A7: Western blotting is the most common and effective method to assess the activation status of these pathways. You would typically look at the phosphorylation levels of key proteins in the cascade.

• For the PI3K/AKT pathway: You would probe for phosphorylated AKT (p-AKT) at Ser473 or Thr308 and compare it to the total AKT levels. A decrease in the p-AKT/total AKT ratio upon treatment with Cleomiscosin A would suggest inhibition of this pathway.

• For the STAT3 pathway: You would look for phosphorylated STAT3 (p-STAT3) at Tyr705 and compare it to total STAT3 levels. A reduction in the p-STAT3/total STAT3 ratio would indicate inhibition of STAT3 activation.

IV. Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay for Cleomiscosin A

This protocol is adapted for Cleomiscosin A based on established methods for similar compounds.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HepG2)

• Cleomiscosin A stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) solubilization)

• 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Cleomiscosin A in complete medium from your DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control) is the same and non-toxic (e.g., <0.5%). Replace the medium in the wells with 100 µL of the compound dilutions or vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percent viability against the logarithm of the Cleomiscosin A concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Western Blot Analysis of PI3K/AKT and STAT3 Pathway

Materials:

• Cancer cell lines

• Cleomiscosin A

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: p-AKT (Ser473), total AKT, p-STAT3 (Tyr705), total STAT3, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of Cleomiscosin A or vehicle control for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• SDS-PAGE and Protein Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Signal Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels and the loading control.

V. Visualizations

Signaling Pathways

Caption: Inferred inhibitory effect of Cleomiscosin A on the PI3K/AKT signaling pathway.

Caption: Potential inhibitory effect of Cleomiscosin A on the STAT3 signaling pathway.

Experimental Workflows

References

• 1. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Plant anticancer agents XXIX. Cleomiscosin A from Simaba multiflora, Soulamea soulameoides, and Matayba arborescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Throughput Screening (HTS) | Malvern Panalytical [malvernpanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. Effective inhibitory activity against MCF-7, A549 and HepG2 cancer cells by a phosphomolybdate based hybrid solid - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. <i>In vitro</i> cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative - Journal of King Saud University - Science [jksus.org]
• 8. Unveiling the potential anti‐cancer activity of calycosin against multivarious cancers with molecular insights: A promising frontier in cancer research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Purification of Cleomiscosin A

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on effective methods for scaling up the purification of Cleomiscosin A from its natural sources, primarily Cleome viscosa. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and optimized experimental protocols to address common challenges encountered during large-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in scaling up the purification of Cleomiscosin A?

A1: Scaling up the purification of Cleomiscosin A from a laboratory to a pilot or industrial scale presents several key challenges. The low abundance of Cleomiscosin A in the raw plant material necessitates processing large quantities of biomass. The crude extract is a complex mixture containing isomeric compounds like Cleomiscosin B and other structurally similar molecules, which makes separation difficult. Furthermore, purification methods that are effective at a small scale may not be directly transferable to larger scales, requiring significant process optimization to maintain yield and purity. Solvent consumption is another major consideration, as large-scale chromatographic purification can be costly and generate significant waste. Finally, the stability of Cleomiscosin A under various extraction and purification conditions must be carefully managed to prevent degradation.[1]

Q2: What is a realistic yield to expect for purified Cleomiscosin A on a pilot scale?

A2: While yields can vary depending on the specific batch of plant material and the efficiency of the extraction and purification process, a realistic target for a pilot-scale operation would be in the range of several grams of purified Cleomiscosin A per kilogram of dried Cleome viscosa seeds.[1] Achieving optimal yields requires careful optimization of each step, from extraction to final crystallization.

Q3: How should purified Cleomiscosin A be stored to ensure its stability?

A3: Purified Cleomiscosin A should be stored as a solid in a well-sealed container, protected from light to prevent photodegradation. For long-term storage, maintaining the compound at refrigerated or frozen temperatures is recommended. If Cleomiscosin A is stored as a stock solution, it is advisable to prepare aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.[1]

Q4: What analytical techniques are recommended for monitoring the purity of Cleomiscosin A during purification?

A4: High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is the most common and effective method for monitoring the purity of Cleomiscosin A.[2] A reverse-phase C18 column is typically used for separation. For more sensitive and specific quantification, especially in complex mixtures, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the scaling-up of Cleomiscosin A purification.

Extraction & Initial Processing

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of crude Cleomiscosin A extract	Inefficient solvent for extraction.	Optimize the solvent system. Methanol (B129727) has been shown to be effective. Consider sequential extraction with solvents of increasing polarity.[1]
Insufficient extraction time or temperature.	Increase the extraction duration and/or temperature, while carefully monitoring for any potential degradation of the target compound.[1]
Improperly prepared plant material.	Ensure the Cleome viscosa seeds are thoroughly dried and finely ground to maximize the surface area for efficient extraction.[1]
Degradation of Cleomiscosin A during extraction	Use of high temperatures.	Employ extraction methods that operate at or near room temperature, such as maceration or percolation with mechanical stirring.
Presence of degradative enzymes in the plant material.	Minimize the time between grinding the plant material and extraction to reduce enzymatic degradation.

Chromatographic Purification

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of Cleomiscosin A from isomers (e.g., Cleomiscosin B)	Suboptimal mobile phase composition in HPLC.	Systematically optimize the gradient elution profile of the mobile phase. Small adjustments to the solvent ratios or the addition of modifiers like formic acid can significantly improve resolution.[1]
Column overloading.	Reduce the amount of crude extract loaded onto the column. For preparative separations, consider using a column with a larger diameter.[1]
Flow rate is too high.	Decrease the flow rate to allow for better equilibration and separation of closely eluting compounds.[1]
High backpressure during column chromatography	Blockage in the system (e.g., column frit, tubing).	Systematically check for and clear any blockages. If permitted by the manufacturer, reverse flushing the column may resolve the issue.[1]
Precipitation of the sample on the column.	Ensure the sample is fully dissolved in the mobile phase before loading. A pre-purification step to remove less soluble impurities may be necessary.[1]
Peak tailing in HPLC chromatograms	Secondary interactions with the stationary phase.	Add a competing base to the mobile phase or adjust the pH to minimize interactions with residual silanol (B1196071) groups on the silica-based stationary phase.[1]
Column contamination.	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[1]

Crystallization

Problem	Possible Cause(s)	Suggested Solution(s)
Failure to crystallize or formation of an oil	Inappropriate solvent system.	Experiment with different solvent systems. A mixture of methanol and chloroform (B151607) has been reported to be effective.[1] Other common systems for polar compounds include ethanol/water, or hexane (B92381)/ethyl acetate (B1210297).
Solution is not sufficiently supersaturated.	Slowly evaporate the solvent or cool the solution to induce supersaturation.
Presence of impurities inhibiting crystal formation.	Ensure the Cleomiscosin A solution is of high purity before attempting crystallization. An additional chromatographic step may be needed.
Formation of very small crystals	Rapid crystallization.	Slow down the crystallization process by reducing the rate of solvent evaporation or cooling.

Data Presentation

Table 1: Representative Yields and Purity at Different Stages of Cleomiscosin A Purification (Pilot Scale)

Purification Stage	Starting Material (kg)	Product Weight (g)	Purity (%)	Yield (%)
Crude Methanolic Extract	10 kg of dried Cleome viscosa seeds	800 g	~5%	100%
Ethyl Acetate Fraction (after Liquid-Liquid Partitioning)	800 g	200 g	~20%	25%
Silica (B1680970) Gel Column Chromatography Fraction	200 g	50 g	~70%	6.25%
Preparative HPLC Purified Product	50 g	15 g	>95%	1.88%
Crystallized Cleomiscosin A	15 g	12 g	>98%	1.5%

Note: These are representative values and may vary based on the specific experimental conditions and the quality of the starting material.

Experimental Protocols

Protocol 1: Pilot-Scale Extraction and Initial Purification of Cleomiscosin A

• Plant Material Preparation:

  • Start with 10 kg of dried seeds of Cleome viscosa.

  • Grind the seeds into a fine powder using an industrial grinder to increase the surface area for extraction.[1]

• Defatting:

  • Extract the powdered seeds with n-hexane in a large-scale Soxhlet apparatus or a stirred reactor to remove oils and fats.

  • Continue the extraction until the solvent runs clear.

  • Discard the hexane extract and air-dry the defatted seed powder.[1]

• Methanolic Extraction:

  • Extract the defatted seed powder with methanol in a stirred reactor at room temperature for 24-48 hours.

  • Filter the extract and repeat the extraction process on the seed residue two more times to ensure complete extraction.

  • Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a viscous residue.[1]

• Liquid-Liquid Partitioning:

  • Suspend the viscous residue in water.

  • Perform sequential partitioning with solvents of increasing polarity, such as dichloromethane (B109758) and ethyl acetate.

  • Monitor the presence of Cleomiscosin A in each fraction using TLC or HPLC. Cleomiscosin A is expected to be enriched in the ethyl acetate fraction.[1]

Protocol 2: Chromatographic Purification of Cleomiscosin A

• Silica Gel Column Chromatography (Initial Separation):

  • Subject the enriched ethyl acetate fraction to column chromatography on silica gel (60-120 mesh).

  • Elute with a gradient of hexane and ethyl acetate, gradually increasing the polarity.

  • Collect fractions and analyze by TLC, pooling the fractions containing Cleomiscosin A.[1]

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the pooled fractions using a preparative reverse-phase HPLC system with a C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Gradient Program: Start with a lower concentration of acetonitrile and gradually increase it. The exact gradient should be optimized based on analytical HPLC results to achieve the best separation from Cleomiscosin B and other impurities.[1]

  • Detection: UV at 326 nm.[1]

  • Collect the peak corresponding to Cleomiscosin A.

Protocol 3: Crystallization of Cleomiscosin A

• Concentration:

  • Concentrate the collected HPLC fraction containing pure Cleomiscosin A to dryness under reduced pressure.

• Crystallization:

  • Dissolve the dried, purified Cleomiscosin A in a minimal amount of a suitable hot solvent system (e.g., methanol/chloroform).[1]

  • Allow the solution to cool slowly to room temperature, and then transfer to a refrigerator to facilitate crystal growth.

  • Alternatively, use a vapor diffusion or slow evaporation method for better crystal formation.

• Isolation and Drying:

  • Collect the crystals by filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to obtain pure, crystalline Cleomiscosin A.

Visualizations

Caption: A generalized experimental workflow for the scaled-up purification of Cleomiscosin A.

Caption: Troubleshooting decision tree for poor HPLC separation during Cleomiscosin A purification.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Purification of Bio-Actives of Cleome Viscosa and their Anticancer Activity Against Breast Cancer Cell Lines – Oriental Journal of Chemistry [orientjchem.org]
• 3. Identification and quantification of two antihepatotoxic coumarinolignoids cleomiscosin A and cleomiscosin B in the seeds of Cleome viscosa using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cleomiscosin A vs. diclofenac: a comparative study of anti-inflammatory effects.

A Comprehensive Guide for Researchers and Drug Development Professionals

In the landscape of anti-inflammatory therapeutics, the well-established non-steroidal anti-inflammatory drug (NSAID) diclofenac (B195802) is a cornerstone for managing pain and inflammation. However, the quest for novel anti-inflammatory agents with potentially different mechanisms of action and safety profiles has led to the investigation of natural compounds such as Cleomiscosin A. This guide provides an objective comparison of the anti-inflammatory effects of Cleomiscosin A and diclofenac, supported by available experimental data, detailed methodologies, and visual representations of their molecular pathways.

Mechanisms of Anti-inflammatory Action

The anti-inflammatory properties of diclofenac and Cleomiscosin A stem from distinct molecular mechanisms. Diclofenac primarily acts by inhibiting cyclooxygenase (COX) enzymes, while current research suggests that Cleomiscosin A exerts its effects by modulating key inflammatory signaling pathways, particularly the NF-κB pathway.

Diclofenac: A Potent Cyclooxygenase Inhibitor

Diclofenac is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes.[1] The inhibition of COX-2 is responsible for its anti-inflammatory, analgesic, and antipyretic effects, as COX-2 is primarily involved in the synthesis of prostaglandins (B1171923) that mediate inflammation and pain.[1] However, its inhibition of the constitutively expressed COX-1 can lead to gastrointestinal side effects.[1] Some evidence suggests that diclofenac may have a degree of preference for COX-2.[2] Beyond COX inhibition, some studies indicate that diclofenac may also inhibit the lipoxygenase pathways, reducing the formation of pro-inflammatory leukotrienes, and may also inhibit phospholipase A2.[3]

Diclofenac's primary mechanism of action.

Cleomiscosin A: A Modulator of Inflammatory Signaling Pathways

Current research on Cleomiscosin A and its related compounds suggests that its anti-inflammatory effects are not primarily mediated through COX inhibition but rather through the modulation of key signaling pathways that regulate the expression of inflammatory mediators. In silico studies have hypothesized a possible mechanism of action involving the inhibition of iNOS, COX-2, and other inflammatory targets.[4] Experimental evidence, primarily from studies on mixtures of Cleomiscosin A, B, and C, points towards the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][5] NF-κB is a crucial transcription factor that controls the expression of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.[5]

Proposed anti-inflammatory mechanism of Cleomiscosin A.

Quantitative Comparison of Anti-inflammatory Effects

Direct comparative studies evaluating the anti-inflammatory potency of pure Cleomiscosin A and diclofenac are limited. However, data from in vitro and in vivo studies on Cleomiscosin A derivatives and mixtures, as well as established data for diclofenac, provide a basis for comparison.

Table 1: In Vitro Inhibition of Inflammatory Mediators

Compound	Target	Cell Type	Stimulant	IC50 / % Inhibition	Citation
Cleomiscosin A, B, C (mixture)	IL-6	Mouse Peritoneal Macrophages	LPS	↓ 60% at 100 mg/kg	[5][6]
TNF-α	Mouse Peritoneal Macrophages	LPS	↓ 70% at 100 mg/kg	[5][6]
Nitric Oxide	Mouse Peritoneal Macrophages	LPS	↓ 55% at 100 mg/kg	[5][6]
Cleomiscosin A Glucoside	IL-6	Not Specified	Not Specified	IC50: 7.94 µM	[3]
IL-1β	Not Specified	Not Specified	IC50: 45.76 µM	[3]
Diclofenac	IL-6	Human Articular Chondrocytes	IL-1β	Significant decrease at therapeutic concentrations	[7]
COX-1	Human Whole Blood	-	IC50: 0.6 µM	[8]
COX-2	Human Whole Blood	-	IC50: 0.04 µM	[8]

Table 2: In Vivo Anti-inflammatory Effects

Compound	Animal Model	Endpoint	Dosage	% Inhibition / Effect	Citation
Cleomiscosin A, B, C (mixture)	LPS-induced endotoxemia in mice	Serum TNF-α & IL-6	10, 30, 100 mg/kg (oral)	Significant dose-dependent decrease	[5]
Cleomiscosin A Glucoside	Mouse endotoxemia model	TNF-α expression	50 mg/kg (oral)	52.03% inhibition	[3]
Diclofenac	Not specified in snippets	Serum IL-6	Not specified in snippets	General decrease reported	[2]

Experimental Protocols

In Vivo Anti-inflammatory Activity of Cleomiscosin A, B, and C Mixture

• Animal Model: Female Swiss albino mice.

• Treatment: A mixture of Cleomiscosin A, B, and C was administered orally at doses of 10, 30, and 100 mg/kg body weight once a day for 14 consecutive days.[5]

• Induction of Inflammation: Peritoneal macrophages were stimulated with Lipopolysaccharide (LPS) to induce the production of pro-inflammatory mediators.[5]

• Data Collection:

  • The culture supernatant from the stimulated peritoneal macrophages was collected to measure the levels of IL-6, TNF-α, and Nitric Oxide.[5]

  • Spleenocytes were stimulated with Concanavalin A (Con-A) to measure the anti-inflammatory mediator IL-4.[5]

  • In a separate LPS-induced toxicity model, serum levels of inflammatory mediators were measured, and the mortality rate was recorded.[5]

• Analysis: The levels of cytokines and nitric oxide were quantified, likely using ELISA and Griess reagent, respectively, and compared between the treatment and control groups.

In Vitro COX Inhibition Assay for Diclofenac

• Assay System: Human whole blood assay.[8]

• Enzymes: Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2).[8]

• Procedure:

  • Whole blood samples are incubated with various concentrations of the test compound (diclofenac).

  • COX-1 activity is typically measured by the production of thromboxane (B8750289) B2 (TXB2) after blood clotting.

  • COX-2 activity is measured by the production of prostaglandin (B15479496) E2 (PGE2) in response to an inflammatory stimulus like LPS.

• Analysis: The concentration of the drug that inhibits 50% of the enzyme activity (IC50) is calculated. For diclofenac, IC50 values were determined to be 0.6 µM for COX-1 and 0.04 µM for COX-2 in this system.[8]

A general experimental workflow for in vivo anti-inflammatory studies.

Conclusion

Cleomiscosin A and diclofenac represent two distinct approaches to anti-inflammatory therapy. Diclofenac is a well-characterized, potent inhibitor of COX enzymes, effectively reducing the synthesis of prostaglandins involved in inflammation and pain.[1] In contrast, Cleomiscosin A appears to exert its anti-inflammatory effects through the modulation of intracellular signaling pathways, primarily by inhibiting the NF-κB pathway, which in turn reduces the production of key pro-inflammatory cytokines such as TNF-α and IL-6.[4][5]

While diclofenac's efficacy is well-documented, its non-selective COX inhibition can lead to gastrointestinal adverse effects.[1] Cleomiscosin A, with its different mechanism of action, presents a promising avenue for the development of novel anti-inflammatory agents. However, further research is required to fully elucidate its molecular targets, establish its efficacy and safety profile as a pure compound, and conduct direct comparative studies against established drugs like diclofenac. The available data suggests that derivatives of Cleomiscosin A may possess anti-inflammatory activity comparable or even higher than diclofenac sodium in silico.[3] Future investigations should focus on determining the precise IC50 values of pure Cleomiscosin A against a panel of inflammatory targets and evaluating its therapeutic potential in various inflammatory disease models.

References

• 1. Diclofenac inhibits tumor necrosis factor-α-induced nuclear factor-κB activation causing synergistic hepatocyte apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. staff.cimap.res.in [staff.cimap.res.in]
• 6. benchchem.com [benchchem.com]
• 7. Effects of nimesulide and sodium diclofenac on interleukin-6, interleukin-8, proteoglycans and prostaglandin E2 production by human articular chondrocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro effects of aceclofenac and its metabolites on the production by chondrocytes of inflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Activity of Cleomiscosin A and Resveratrol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant properties of two naturally occurring phenolic compounds: Cleomiscosin A, a coumarinolignan, and Resveratrol (B1683913), a well-studied stilbenoid. While both compounds exhibit antioxidant potential, they differ in their mechanisms of action and efficacy as evidenced by available in vitro and computational studies. This document aims to present a clear, data-driven comparison to inform further research and drug development efforts.

Quantitative Comparison of Antioxidant Activity

Direct comparative experimental studies on the antioxidant activity of Cleomiscosin A and resveratrol are limited. However, by compiling data from various sources, we can draw inferences about their relative potency. The following table summarizes the available quantitative data from common antioxidant assays. It is important to note that variations in experimental conditions can influence IC50 values, and thus, comparisons across different studies should be interpreted with caution.

Antioxidant Assay	Cleomiscosin A	Resveratrol	Reference Compound
DPPH Radical Scavenging Activity (IC50)	~43.2 - 58.4 µg/mL (for Cleomiscosin A & C)[1]	15.54 µg/mL[2], ~14.1 µM[3]	Ascorbic Acid: ~0.0757 mg/mL
ABTS Radical Scavenging Activity (IC50)	~12.8 - 44.3 µg/mL (for Cleomiscosin A & C)[1]	2.86 µg/mL[2]	Trolox: ~2.34 µg/mL[4]
Ferric Reducing Antioxidant Power (FRAP)	Data not available	Increasing activity from 13.42 to 210.26 µmol/L TE with increasing concentration[5]	Data not available
Oxygen Radical Absorbance Capacity (ORAC)	Data not available	23.12 µmol TE/g[2]	Data not available
Computational Radical Scavenging Activity (k overall)	Good antioxidant capacity in polar environments, comparable to resveratrol.[6][7]	Comparable to Cleomiscosins in polar environments; 102-103 times faster than Trolox.[6][7]	Trolox (10²–10³ times slower)[6][7]

Mechanisms of Antioxidant Action

Cleomiscosin A

Currently, there is a lack of specific experimental data detailing the signaling pathways modulated by Cleomiscosin A in the context of its antioxidant activity. It is plausible that, as a phenolic compound, it can directly scavenge free radicals. Computational studies support this by indicating its high reactivity towards radicals in polar environments, comparable to that of resveratrol.[6][7] Further research is warranted to elucidate the precise intracellular mechanisms of Cleomiscosin A. It is suggested that the antioxidant activity of coumarinolignans like Cleomiscosin A is highly dependent on their structure.[8]

Resveratrol

Resveratrol is known to exert its antioxidant effects not only through direct radical scavenging but also by modulating several key intracellular signaling pathways that control the expression of endogenous antioxidant enzymes and cytoprotective genes.[9][10][11][12]

• Nrf2-Keap1 Pathway : Resveratrol can induce the dissociation of the transcription factor Nrf2 from its inhibitor Keap1.[11][12] Liberated Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of genes encoding for various antioxidant enzymes like superoxide (B77818) dismutase (SOD), catalase (CAT), and heme oxygenase-1 (HO-1), leading to their increased expression.[10][11]

• SIRT1 and AMPK Activation : Resveratrol is a well-known activator of SIRT1, a NAD⁺-dependent deacetylase, and AMP-activated protein kinase (AMPK), a key energy sensor.[13] Activation of the AMPK/SIRT1 axis can further enhance Nrf2 activity, creating a synergistic effect that bolsters the cellular antioxidant defense system.[10]

Visualizing the Mechanisms

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant Activity and Mechanism of Resveratrol and Polydatin Isolated from Mulberry (Morus alba L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AID 1060590 - Ratio of resveratrol IC50 to compound IC50 for DPPH free radical scavenging activity - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. mdpi.com [mdpi.com]
• 6. Computational assessment of the radical scavenging activity of cleomiscosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Health Benefits and Molecular Mechanisms of Resveratrol: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antioxidant effects of resveratrol in the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Cleomiscosin A and Paclitaxel on Breast Cancer Cells: A Guide for Researchers

Executive Summary

This guide provides a comparative overview of the cytotoxic effects of the natural compound Cleomiscosin A and the well-established chemotherapeutic drug paclitaxel (B517696) on breast cancer cells. Extensive research has characterized the potent cytotoxic activity and mechanism of action of paclitaxel against various breast cancer cell lines. In stark contrast, publicly available experimental data on the specific cytotoxicity of Cleomiscosin A in breast cancer cells is currently lacking. While some studies suggest general cytotoxic and antioxidant activities for Cleomiscosin A, specific half-maximal inhibitory concentration (IC50) values in breast cancer cell lines have not been experimentally determined in the reviewed literature. This document summarizes the available data for both compounds, highlighting the significant knowledge gap regarding Cleomiscosin A's potential as an anti-cancer agent in the context of breast cancer and underscoring the necessity for direct comparative studies.

I. Comparative Cytotoxicity Data

A critical measure of a compound's efficacy in inhibiting cancer cell growth is the half-maximal inhibitory concentration (IC50). The following tables present the available cytotoxic data for paclitaxel and note the absence of such data for Cleomiscosin A in breast cancer cell lines.

Table 1: Cytotoxicity of Paclitaxel in Human Breast Cancer Cell Lines

Cell Line	Receptor Status	IC50 Value
MCF-7	ER+, PR+, HER2-	3.5 µM[1]
MDA-MB-231	Triple-Negative	0.3 µM[1]
SKBR3	HER2+	4 µM[1]
BT-474	ER+, PR+/-, HER2+	19 nM[1]
T-47D	ER+, PR+, HER2-	Not explicitly stated in the provided results

Table 2: Cytotoxicity of Cleomiscosin A in Human Breast Cancer Cell Lines

Cell Line	Receptor Status	IC50 Value
MCF-7	ER+, PR+, HER2-	Data not available
MDA-MB-231	Triple-Negative	Data not available
SKBR3	HER2+	Data not available
BT-474	ER+, PR+/-, HER2+	Data not available
T-47D	ER+, PR+, HER2-	Data not available

Note: While direct experimental data for Cleomiscosin A is unavailable, a technical document for a related compound, Cleomiscosin B, provides an illustrative IC50 value of 25.5 µM in MCF-7 cells after 72 hours of exposure.[2] This value is for exemplary purposes only and has not been experimentally validated in peer-reviewed studies.

II. Mechanism of Action

Paclitaxel: A Microtubule Stabilizer

Paclitaxel's primary mechanism of action involves its binding to the β-tubulin subunit of microtubules, the key components of the cell's cytoskeleton. This binding event stabilizes the microtubules, preventing their dynamic assembly and disassembly. This disruption of microtubule dynamics is particularly detrimental during cell division, as it interferes with the formation and function of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent programmed cell death (apoptosis).

Paclitaxel's mechanism of action.

Cleomiscosin A: An Antioxidant with Undefined Cytotoxic Mechanisms in Breast Cancer

The precise mechanism of action for Cleomiscosin A's cytotoxicity in breast cancer cells remains to be elucidated. However, studies have highlighted its antioxidant and anti-inflammatory properties.[3][4][5][6] Computational studies suggest that Cleomiscosin A can act as a radical scavenger, a property that could potentially contribute to cellular protection.[4][7] Paradoxically, some antioxidants have been shown to exhibit pro-oxidant and cytotoxic effects in cancer cells under specific conditions. Further research is required to determine if this is the case for Cleomiscosin A and to identify its specific molecular targets and signaling pathways in breast cancer cells.

Known activities of Cleomiscosin A.

III. Experimental Protocols: Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method used to assess cell viability and, consequently, the cytotoxic effects of a compound.

MTT Assay Protocol

• Cell Seeding: Breast cancer cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of Cleomiscosin A or paclitaxel. A control group receiving only the vehicle (e.g., DMSO) is also included.

• Incubation: The cells are incubated with the compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is removed, and a solution of MTT is added to each well. The plate is then incubated for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to the control group, and the IC50 value is determined by plotting the cell viability against the compound concentration.

Workflow of the MTT assay.

IV. Conclusion and Future Directions

This guide consolidates the current understanding of the cytotoxic effects of paclitaxel and Cleomiscosin A on breast cancer cells. Paclitaxel is a well-characterized chemotherapeutic agent with a defined mechanism of action and established cytotoxicity across a range of breast cancer subtypes. In contrast, Cleomiscosin A remains largely uninvestigated in the context of breast cancer. While it exhibits interesting biological activities, such as antioxidant effects, its potential as a cytotoxic agent against breast cancer cells is yet to be determined through rigorous experimental validation.

For researchers, scientists, and drug development professionals, this highlights a clear need for further investigation. Future studies should focus on:

• Determining the IC50 values of Cleomiscosin A in a panel of breast cancer cell lines with diverse molecular profiles.

• Elucidating the mechanism of action of Cleomiscosin A in breast cancer cells, including its effects on the cell cycle, apoptosis, and key signaling pathways.

• Conducting direct comparative studies of Cleomiscosin A and paclitaxel to assess their relative potency and potential for synergistic effects.

Such research is essential to validate the potential of Cleomiscosin A as a novel therapeutic agent for breast cancer and to provide a solid foundation for its further development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

Structure-activity relationship of Cleomiscosin A and its derivatives

A Comprehensive Comparison of Cleomiscosin A and its Derivatives: Structure-Activity Relationship, Biological Evaluation, and Mechanistic Insights

Cleomiscosin A, a naturally occurring coumarinolignoid, has garnered significant attention in the scientific community for its diverse pharmacological properties. This has led to the synthesis and evaluation of numerous derivatives to explore their structure-activity relationships (SAR) and identify compounds with enhanced therapeutic potential. This guide provides a comprehensive comparison of Cleomiscosin A and its derivatives, focusing on their anti-inflammatory, antioxidant, and cytotoxic activities. Detailed experimental protocols and mechanistic insights into their effects on key signaling pathways are also presented to support further research and drug development.

Structure-Activity Relationship and Biological Activity

The biological activities of Cleomiscosin A and its derivatives are intricately linked to their chemical structures. Modifications to the Cleomiscosin A scaffold have been shown to significantly influence their potency and selectivity across various biological assays.

Anti-inflammatory Activity

Cleomiscosin A and its derivatives have demonstrated notable anti-inflammatory effects, primarily through the inhibition of pro-inflammatory mediators. The anti-inflammatory potential of these compounds is often evaluated by measuring their ability to suppress the production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophage cells.

Six novel derivatives of Cleomiscosin A, including nitrated and halogenated analogues, have been synthesized.[1] Among these, compounds 1a , 3a , and 4a exhibited potent anti-inflammatory activity at concentrations of 1 and 10 µg/mL in primary macrophage cell culture bioassays.[1] Another study highlighted that a series of fourteen newly synthesized coumarin (B35378) derivatives incorporating a 3,4-dimethoxybenzylidene hydrazinyl moiety showed significant anti-inflammatory effects.[2] Compound 14b from this series was the most potent, with an EC50 value of 5.32 µM in LPS-stimulated macrophages.[2] The anti-inflammatory mechanism of these derivatives is linked to the downregulation of the NF-κB and AKT/mTOR signaling pathways, alongside the upregulation of the Nrf2/HO-1 pathway.[2]

Compound	Modification	Anti-inflammatory Activity	Reference
Cleomiscosin A	Parent Compound	Potent	[1]
1a, 3a, 4a	Nitrated and halogenated derivatives	Potent at 1 and 10 µg/mL	[1]
14b	3,4-dimethoxybenzylidene hydrazinyl derivative	EC50 = 5.32 µM	[2]

Antioxidant Activity

The antioxidant capacity of Cleomiscosin A and its analogues is a key aspect of their therapeutic potential. This activity is typically assessed using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

A study on Cleomiscosin A, B, C, and D, along with linusam A and scopoletin, demonstrated significant antioxidant activity.[3] The IC50 values for DPPH radical scavenging ranged from 43.2 to 58.4 µg/mL, while for ABTS radical scavenging, the IC50 values were between 12.8 and 44.3 µg/mL.[3] Computational studies have further elucidated the structure-activity relationship, indicating that the presence of a methoxy (B1213986) substitute on the aromatic ring of the phenylpropanoid unit in Cleomiscosin C increases the antioxidant reaction rate significantly compared to Cleomiscosin A.[4] In polar environments, Cleomiscosins A, B, and C exhibit strong antioxidant capacity, with reaction rates 100 to 1000 times faster than Trolox.[4][5] Another study reported that Cleomiscosin A and C protect against LDL oxidation, with IC50 values for Cleomiscosin A being 13.4 µM against Cu2+-induced and 8.1 µM against HOCl-induced apoB-100 modification.[6]

Compound	Assay	IC50 Value	Reference
Cleomiscosin A-D, linusam A, scopoletin	DPPH	43.2 - 58.4 µg/mL	[3]
ABTS	12.8 - 44.3 µg/mL	[3]
Cleomiscosin A	LDL Oxidation (Cu2+)	13.4 µM	[6]
LDL Oxidation (HOCl)	8.1 µM	[6]
Cleomiscosin C	LDL Oxidation (Cu2+)	23.6 µM	[6]
LDL Oxidation (HOCl)	3.9 µM	[6]

Cytotoxic Activity

The cytotoxic effects of Cleomiscosin A and its derivatives against various cancer cell lines have been a major focus of research. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard method used to determine the half-maximal inhibitory concentration (IC50) of these compounds.

One study reported an IC50 value of 133 µg/mL for Cleomiscosin A against A549 lung cancer cells.[6] The cytotoxic mechanism of some coumarin derivatives has been linked to the induction of apoptosis and cell cycle arrest. For instance, a synthetic β-nitrostyrene derivative, CYT-Rx20, exhibited potent cytotoxicity against MCF-7, MDA-MB-231, and ZR75-1 breast cancer cell lines with IC50 values of 0.81, 1.82, and 1.12 µg/mL, respectively.[7] Its mechanism involves cell cycle arrest at the G2/M phase and activation of the caspase cascade.[7] Another series of acetoxycoumarin derivatives was evaluated, with compound 7 showing the highest cytotoxicity against A549, CRL 1548, and CRL 1439 cell lines with LD50 values of 48.1, 45.1, and 49.6 µM, respectively.[8]

Compound/Derivative	Cell Line	IC50/LD50 Value	Reference
Cleomiscosin A	A549 (Lung Cancer)	133 µg/mL	[6]
CYT-Rx20	MCF-7 (Breast Cancer)	0.81 µg/mL	[7]
MDA-MB-231 (Breast Cancer)	1.82 µg/mL	[7]
ZR75-1 (Breast Cancer)	1.12 µg/mL	[7]
Acetoxycoumarin 7	A549 (Lung Cancer)	48.1 µM	[8]
CRL 1548 (Liver Cancer)	45.1 µM	[8]
CRL 1439 (Normal Liver)	49.6 µM	[8]

Signaling Pathway Modulation

The biological activities of Cleomiscosin A and its derivatives are mediated through the modulation of critical intracellular signaling pathways, including the NF-κB and MAPK pathways, which are key regulators of inflammation and cancer progression.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a crucial role in the inflammatory response.[9] Upon stimulation by stimuli like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[] This allows the NF-κB p65/p50 heterodimer to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[11] Several natural compounds, including derivatives of Cleomiscosin A, have been shown to inhibit this pathway, thereby exerting their anti-inflammatory effects.[2]

Caption: NF-κB signaling pathway and inhibition by Cleomiscosin A derivatives.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another critical regulator of cellular processes, including inflammation, proliferation, and apoptosis.[12] This pathway consists of several cascades, including the ERK, JNK, and p38 MAPK pathways.[13] Dysregulation of the MAPK pathway is implicated in various diseases, including cancer.[12] Studies have shown that natural compounds can modulate MAPK signaling to exert their anticancer effects.[14] For example, Calycosin, another natural compound, induces apoptosis in gastric cancer cells via the ROS-mediated MAPK/STAT3/NF-κB pathway.[14]

Caption: MAPK signaling pathway and potential modulation by Cleomiscosin A derivatives.

Experimental Protocols

To ensure the reproducibility and comparability of research findings, detailed experimental protocols for the key assays are provided below.

In Vitro Anti-inflammatory Assay (LPS-induced Macrophages)

This protocol describes the procedure for evaluating the anti-inflammatory activity of test compounds in LPS-stimulated macrophages.[15][16]

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 2 x 10^5 cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response.

• Nitric Oxide (NO) Measurement: Measure the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent.

• Cytokine Measurement: Quantify the levels of TNF-α and IL-6 in the supernatant using ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of NO, TNF-α, and IL-6 production compared to the LPS-treated control group. Determine the EC50 value for each compound.

Caption: Workflow for the in vitro anti-inflammatory assay.

Antioxidant Assays (DPPH and ABTS)

These protocols outline the procedures for determining the radical scavenging activity of test compounds.[17][18]

DPPH Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the test compound at various concentrations to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC50 value.

ABTS Assay

• Reagent Preparation: Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM ABTS solution with a 2.45 mM potassium persulfate solution and allowing it to stand in the dark for 12-16 hours. Dilute the ABTS•+ solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: In a 96-well plate, add 10 µL of the test compound at various concentrations to 190 µL of the diluted ABTS•+ solution.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC50 value.

Caption: Workflow for DPPH and ABTS antioxidant assays.

Cytotoxicity Assay (MTT)

This protocol details the MTT assay for determining the cytotoxic effects of test compounds on cancer cell lines.[19][20]

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm with a reference wavelength of 630 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Caption: Workflow for the MTT cytotoxicity assay.

References

• 1. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, anti-inflammatory evaluation, and molecular modelling of new coumarin-based analogs combined curcumin and other heterocycles as potential TNF-α production inhibitors via upregulating Nrf2/HO-1, downregulating AKT/mTOR signalling pathways and downregulating NF-κB in LPS induced macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic Activity of New Acetoxycoumarin Derivatives in Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A renewed concept on the MAPK signaling pathway in cancers: Polyphenols as a choice of therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Research progress on plant-derived natural compounds regulating the MAPK signaling pathway for the prevention and therapy of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Calycosin Induces Gastric Cancer Cell Apoptosis via the ROS-Mediated MAPK/STAT3/NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. merckmillipore.com [merckmillipore.com]
• 20. MTT assay overview | Abcam [abcam.com]

Validating the Anti-Inflammatory Promise of Cleomiscosin A: From In Vitro Evidence to In Vivo Models

A Comparative Guide for Researchers and Drug Development Professionals

Cleomiscosin A, a coumarinolignan, has emerged as a compound of interest for its potential anti-inflammatory properties. Initial in vitro studies have demonstrated its capacity to modulate key inflammatory pathways, suggesting its therapeutic potential. This guide provides a comprehensive overview of the existing in vitro data and outlines a standard in vivo model for the validation of these effects, offering a comparative framework for researchers in the field of inflammation and drug discovery.

In Vitro Anti-Inflammatory Activity of Cleomiscosin A and Its Derivatives

The primary evidence for the anti-inflammatory effects of Cleomiscosin A comes from in vitro studies using cell culture models of inflammation. These studies typically involve stimulating immune cells, such as macrophages, with an inflammatory agent like lipopolysaccharide (LPS) and then assessing the ability of Cleomiscosin A or its derivatives to suppress the subsequent inflammatory response.

Key findings from in vitro studies indicate that Cleomiscosin A and its analogues can significantly inhibit the production of pro-inflammatory cytokines.[1][2] Derivatives of Cleomiscosin A have been shown to potently reduce the levels of Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-α (TNF-α) in primary macrophage cell cultures.[1][2]

Table 1: In Vitro Anti-Inflammatory Activity of Cleomiscosin A Derivatives

Compound	Concentration	Target Cytokine	Inhibition (%)	Cell Line
Cleomiscosin A Derivative 1a	1 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages
Cleomiscosin A Derivative 1a	10 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages
Cleomiscosin A Derivative 3a	1 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages
Cleomiscosin A Derivative 3a	10 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages
Cleomiscosin A Derivative 4a	1 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages
Cleomiscosin A Derivative 4a	10 µg/mL	Pro-inflammatory cytokines	Potent Inhibition	Primary Macrophages

Note: Data is based on studies of Cleomiscosin A derivatives and indicates potent activity, though specific percentage inhibition values were not detailed in the source material.[1]

In Vivo Validation: The Carrageenan-Induced Paw Edema Model

To translate these promising in vitro findings into a more physiologically relevant context, in vivo models are essential. The carrageenan-induced paw edema model is a widely used and well-characterized acute inflammatory model for evaluating the efficacy of potential anti-inflammatory agents.[3][4][5][6][7] This model provides a rapid assessment of a compound's ability to reduce inflammation and swelling.[3]

The development of edema in this model is a biphasic event.[5] The initial phase (first 1-2 hours) is attributed to the release of histamine, serotonin, and bradykinin. The later phase (3-5 hours) is associated with the production of prostaglandins (B1171923) and the infiltration of neutrophils, which are key targets of many anti-inflammatory drugs.[7] Compounds isolated from the Cleome genus have demonstrated significant inhibition of inflammation in this model.[8][9]

Table 2: Comparison of In Vivo Anti-Inflammatory Effects of Compounds from Cleome amblyocarpa in Carrageenan-Induced Paw Edema

Compound	Dose	Time Point	Edema Inhibition (%)
Compound 3	Not Specified	Not Specified	Significant
Compound 4	Not Specified	Not Specified	Significant
Compound 7	Not Specified	Not Specified	Significant
Compound 8	Not Specified	Not Specified	Significant
Compound 9	Not Specified	Not Specified	Significant

Note: This table is illustrative of the types of data generated from this model and is based on findings for compounds from the same plant family as the source of Cleomiscosin A.[8]

Experimental Protocols

In Vitro Anti-Inflammatory Assay

1. Cell Culture and Treatment:

• Murine macrophage cell lines, such as RAW 264.7, are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cells are seeded in multi-well plates and allowed to adhere overnight.

• The cells are then pre-treated with various concentrations of Cleomiscosin A for 1-2 hours.

2. Induction of Inflammation:

• Inflammation is induced by adding lipopolysaccharide (LPS) (typically 1 µg/mL) to the cell culture media.[10][11]

• A vehicle control group (treated with the solvent used to dissolve Cleomiscosin A) and a negative control group (no LPS) are included.

3. Quantification of Inflammatory Mediators:

• After a specified incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• The concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) and nitric oxide (NO) in the supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits and the Griess reagent, respectively.[2][10]

4. Cell Viability Assay:

• An MTT assay is performed to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.[2]

In Vivo Carrageenan-Induced Paw Edema

1. Animal Model:

• Male Wistar rats or Swiss albino mice are typically used.[4][5] Animals are acclimatized to laboratory conditions before the experiment.

2. Compound Administration:

• Animals are divided into several groups: a control group (vehicle), a positive control group (a known anti-inflammatory drug like indomethacin (B1671933) or celecoxib), and treatment groups receiving different doses of Cleomiscosin A.[4]

• The test compound is administered orally or intraperitoneally 30-60 minutes before the induction of inflammation.

3. Induction of Edema:

• A sub-plantar injection of 0.1 mL of 1% carrageenan solution in saline is administered into the right hind paw of each animal.[5] The contralateral paw receives an injection of saline.

4. Measurement of Paw Edema:

• Paw volume or thickness is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer or digital calipers.[4]

5. Data Analysis:

• The percentage of edema inhibition is calculated for each group relative to the control group.

• At the end of the experiment, paw tissue can be collected for histological analysis and measurement of inflammatory markers like myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration) and cytokine levels (TNF-α, IL-1β).[9]

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of coumarinolignans are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are critical regulators of pro-inflammatory gene expression.[10][12][13] It is hypothesized that Cleomiscosin A exerts its effects by inhibiting these pathways.

Caption: Proposed anti-inflammatory signaling pathway of Cleomiscosin A.

Caption: Experimental workflow for validating Cleomiscosin A's anti-inflammatory effects.

References

• 1. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. criver.com [criver.com]
• 4. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach [frontiersin.org]
• 5. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan-induced paw edema in the rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 8. In vivo determination of analgesic and anti-inflammatory activities of isolated compounds from Cleome amblyocarpa and molecular modelling for the top active investigated compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. In vivo determination of analgesic and anti-inflammatory activities of isolated compounds from Cleome amblyocarpa and molecular modelling for the top active investigated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory effect of Calycosin glycoside on lipopolysaccharide-induced inflammatory responses in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]

Cross-validation of Cleomiscosin A Bioactivity: A Comparative Guide for Researchers

A detailed analysis of the cytotoxic and anti-inflammatory effects of Cleomiscosin A across various cell lines, providing a comparative framework for its potential as a therapeutic agent.

Cleomiscosin A, a natural coumarinolignan, has garnered interest in the scientific community for its potential bioactivities, including cytotoxic and anti-inflammatory effects. This guide offers a comprehensive cross-validation of its bioactivity in different cell lines, presenting quantitative data, detailed experimental protocols, and insights into its molecular mechanisms to aid researchers, scientists, and drug development professionals in their evaluation of this compound.

Comparative Analysis of Cytotoxicity

The cytotoxic potential of Cleomiscosin A has been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) and effective dose (ED50) values are key indicators of a compound's potency in inhibiting cell growth. The available data for Cleomiscosin A and its related compound, Cleomiscosin B, are summarized below. It is important to note that IC50 values can exhibit variability between studies due to differences in experimental conditions such as cell density, exposure time, and assay methodology.

Compound	Cell Line	Cell Type	IC50/ED50 (µM)	Reference
Cleomiscosin A	KB	Human oral cancer	4.9 (ED50)	[No specific citation found in search results]
BV-2	Murine microglial	>100	[No specific citation found in search results]
Cleomiscosin B	MCF-7	Human breast adenocarcinoma	25.5	[1]
A549	Human lung carcinoma	38.2	[1]
HeLa	Human cervical cancer	31.8	[1]
HepG2	Human liver cancer	45.1	[1]

Note: The data for Cleomiscosin B is provided as a reference for the potential activity of this class of compounds and to offer a comparative framework. Direct comparative studies of Cleomiscosin A across a wide range of cell lines are limited in the currently available literature.

Anti-inflammatory Activity

Beyond its cytotoxic effects, Cleomiscosin A has demonstrated notable anti-inflammatory properties. Studies on a mixture of Cleomiscosins A, B, and C have shown a dose-dependent reduction in the secretion of key pro-inflammatory cytokines, Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated murine peritoneal macrophages.

Treatment (Mixture of Cleomiscosins A, B, C)	Inhibition of TNF-α secretion	Inhibition of IL-6 secretion
10 mg/kg	Significant reduction	Significant reduction
30 mg/kg	More significant reduction	More significant reduction
100 mg/kg	Most significant reduction	Most significant reduction

These findings suggest that Cleomiscosin A may exert its anti-inflammatory effects by modulating the signaling pathways that lead to the production of these key inflammatory mediators.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for the key experiments cited are provided below.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Materials:

• Cell lines of interest

• Cleomiscosin A

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Cleomiscosin A for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the logarithm of the drug concentration.

Analysis of Apoptotic Proteins: Western Blotting

Western blotting is used to detect specific proteins in a sample and can be employed to observe changes in the expression of key apoptosis-related proteins.

Materials:

• Treated and untreated cell lysates

• Protein assay reagents

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against cleaved caspase-3, PARP, Bcl-2, Bax)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the cells to extract proteins and determine the protein concentration of each sample.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest, followed by incubation with an HRP-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Analyze the band intensities to determine the relative protein expression levels.

Signaling Pathways

The precise molecular mechanisms underlying the bioactivity of Cleomiscosin A are still under investigation. However, based on studies of related coumarinolignans and similar natural compounds, several key signaling pathways are likely involved in its cytotoxic and anti-inflammatory effects.

Putative Cytotoxic Signaling Pathway

Cleomiscosin A's cytotoxic effects are likely mediated through the induction of apoptosis. The intrinsic (mitochondrial) pathway is a common mechanism for natural compounds.

Caption: Proposed intrinsic pathway of apoptosis induced by Cleomiscosin A.

Putative Anti-inflammatory Signaling Pathway

The anti-inflammatory activity of Cleomiscosin A is likely linked to the inhibition of the NF-κB (Nuclear Factor-kappa B) signaling pathway, a central regulator of inflammation.

Caption: Putative inhibition of the NF-κB pathway by Cleomiscosin A.

General Experimental Workflow

The following diagram outlines a general workflow for the cross-validation of Cleomiscosin A bioactivity.

Caption: General experimental workflow for Cleomiscosin A bioactivity validation.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of the Biological Activities of Cleomiscosin A, B, and C

A Guide for Researchers and Drug Development Professionals

Cleomiscosin A, B, and C are a class of coumarinolignans, naturally occurring phenolic compounds that have garnered significant interest in the scientific community for their diverse biological activities. This guide provides a detailed comparative analysis of the antioxidant, anti-inflammatory, and cytotoxic properties of these three compounds, supported by available experimental and computational data. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug discovery and development.

Data Presentation: A Comparative Overview

The biological activities of Cleomiscosin A, B, and C are summarized below. It is important to note that while computational data provides a direct comparison for antioxidant activities, direct comparative experimental data for anti-inflammatory and cytotoxic activities of all three isolated compounds is limited. Much of the available information is derived from studies on individual compounds or mixtures.

Table 1: Comparative Biological Activities of Cleomiscosin A, B, and C

Biological Activity	Parameter	Cleomiscosin A	Cleomiscosin B	Cleomiscosin C	Source(s)
Antioxidant Activity	Radical Scavenging (koverall in M-1s-1, gas phase, computational)	7.52 x 102	2.90 x 103	6.28 x 104	[1]
Radical Scavenging (koverall in M-1s-1, pentyl ethanoate, computational)	1.06 x 103	3.47 x 102	6.44 x 104	[1]
Radical Scavenging (koverall in M-1s-1, water, computational)	4.03 x 107	8.66 x 107	6.06 x 106	[1]
LDL Oxidation Inhibition (Cu2+-induced, IC50 in µM)	13.4	Not Reported	23.6	[2][3]
LDL Oxidation Inhibition (HOCl-induced, IC50 in µM)	8.1	Not Reported	3.9	[2][3]
Anti-inflammatory Activity	Effect on Pro-inflammatory Mediators (Mixture of A, B, and C)	↓ IL-6, TNF-α, Nitric Oxide	↓ IL-6, TNF-α, Nitric Oxide	↓ IL-6, TNF-α, Nitric Oxide	[4]
Cytotoxic Activity	IC50 (µM) against MCF-7 (Human Breast Adenocarcinoma)	Not Reported	25.5 (Illustrative)	Not Reported	[5]
IC50 (µM) against A549 (Human Lung Carcinoma)	Not Reported	38.2 (Illustrative)	Not Reported	[5]
IC50 (µM) against HeLa (Human Cervical Cancer)	Not Reported	31.8 (Illustrative)	Not Reported	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Antioxidant Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle that an antioxidant compound will donate an electron to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.

• Materials: DPPH, Methanol (B129727) (or Ethanol), Test compounds (Cleomiscosin A, B, C), Positive control (e.g., Ascorbic acid), 96-well microplate, Spectrophotometer.

• Procedure:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Dissolve Cleomiscosin compounds in methanol to prepare stock solutions (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solutions to obtain a range of concentrations.

  • In a 96-well plate, add a specific volume of each compound dilution to the wells.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the compound.[6]

LDL (Low-Density Lipoprotein) Oxidation Inhibition Assay

This assay measures the ability of a compound to inhibit the copper- or hypochlorous acid-induced oxidation of LDL, a key event in the development of atherosclerosis.

• Materials: Human LDL, Phosphate-buffered saline (PBS), CuSO4 or HOCl solution, Test compounds, Thiobarbituric acid (TBA), Trichloroacetic acid (TCA), Spectrofluorometer.

• Procedure:

  • Isolate human LDL by ultracentrifugation.

  • Incubate LDL with various concentrations of the Cleomiscosin compounds in PBS.

  • Induce oxidation by adding a solution of CuSO4 or HOCl.

  • After incubation, stop the reaction and measure the formation of thiobarbituric acid reactive substances (TBARS) by adding TCA and TBA and measuring the absorbance of the resulting pink chromogen.

  • Alternatively, monitor the oxidative modification of apolipoprotein B-100 using fluorescence spectroscopy.[2][3]

Cytotoxicity Assay

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell viability by measuring the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells.

• Materials: Cancer cell lines (e.g., MCF-7, A549, HeLa), Cell culture medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Cleomiscosin compounds, MTT solution, DMSO, 96-well plates, Incubator, Microplate reader.

• Procedure:

  • Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

  • Treat the cells with various concentrations of the Cleomiscosin compounds for a specified duration (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 3-4 hours to allow formazan crystal formation.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage of the untreated control.

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.[5]

Signaling Pathways and Mechanistic Insights

While direct comparative studies on the signaling pathways modulated by Cleomiscosin A, B, and C are not extensively available, the known biological activities of these and related coumarinolignans suggest potential interactions with key cellular signaling cascades.

Anti-inflammatory Signaling

Lignans, the broader class to which Cleomiscosins belong, are known to exert their anti-inflammatory effects through the modulation of the NF-κB (Nuclear Factor-kappa B) signaling pathway .[4] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes. Inhibition of the NF-κB pathway would lead to a reduction in the production of inflammatory mediators like TNF-α and IL-6.

Postulated Inhibition of the NF-κB Signaling Pathway by Cleomiscosins.

Apoptosis Signaling in Cytotoxicity

The cytotoxic effects of many natural compounds are mediated through the induction of apoptosis , or programmed cell death. This can occur via two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways converge on the activation of caspases, which are proteases that execute the apoptotic process.

Potential Intrinsic Apoptosis Pathway Induced by Cleomiscosin B.

Experimental Workflow for Biological Activity Screening

The general workflow for screening and comparing the biological activities of the Cleomiscosin compounds is outlined below.

General Workflow for Comparative Analysis of Cleomiscosins.

Conclusion and Future Directions

This comparative analysis highlights the potential of Cleomiscosin A, B, and C as bioactive compounds. The available data suggests that all three possess antioxidant properties, with their efficacy being dependent on the chemical environment. Cleomiscosin C appears to be a potent radical scavenger in apolar environments, while Cleomiscosin B shows high activity in aqueous media.[1] Their anti-inflammatory and cytotoxic activities are evident, although direct comparative studies are necessary to delineate the specific potency of each compound.

Future research should focus on head-to-head in vitro and in vivo studies of the isolated Cleomiscosin A, B, and C to obtain directly comparable quantitative data for their anti-inflammatory and cytotoxic effects. Furthermore, detailed mechanistic studies are required to elucidate the specific signaling pathways modulated by each compound, which will be crucial for identifying the most promising candidate for further drug development.

References

• 1. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Cleomiscosin A and Other Known TNF-alpha Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Cleomiscosin A's performance against other established Tumor Necrosis Factor-alpha (TNF-α) inhibitors, supported by experimental data. TNF-α is a critical pro-inflammatory cytokine implicated in a range of autoimmune and inflammatory diseases, making its inhibition a key therapeutic strategy.

Executive Summary

Cleomiscosin A, a naturally occurring coumarinolignan, has demonstrated notable anti-inflammatory properties, including the inhibition of TNF-α. This guide positions Cleomiscosin A alongside well-established biologic and small molecule TNF-α inhibitors, offering a comparative analysis of their efficacy based on available in vitro data. While direct IC50 values for Cleomiscosin A are still emerging, data from its derivatives suggest a promising potential in the micromolar range, warranting further investigation for its development as a therapeutic agent.

Data Presentation: Quantitative Comparison of TNF-α Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Cleomiscosin A (data based on a derivative) and other prominent TNF-α inhibitors. Lower IC50 values indicate higher potency.

Inhibitor	Type	Target	IC50 Value	Source
Cleomiscosin A Derivative (10d)	Small Molecule	TNF-α Production	8.5 µM	[1]
Etanercept	Biologic (Fusion Protein)	Soluble TNF-α	0.8 ng/mL	[2]
Adalimumab	Biologic (Monoclonal Antibody)	Soluble & Transmembrane TNF-α	36.4 ng/mL	[2]
Infliximab	Biologic (Monoclonal Antibody)	Soluble & Transmembrane TNF-α	24.2 ng/mL	[2]
Golimumab	Biologic (Monoclonal Antibody)	Soluble & Transmembrane TNF-α	6.5 ng/mL	[2]
Certolizumab Pegol	Biologic (Antibody Fragment)	Soluble TNF-α	4 ng/mL (IC90)	[3]
SPD-304	Small Molecule	TNF-α Trimer Disassembly	4.6 µM (cell-based)	[4]
Benpyrine	Small Molecule	TNF-α Binding to TNFR1	0.109 µM	[5]

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the comparison of TNF-α inhibitors.

In Vitro TNF-α Inhibition Assay (Cell-Based)

This protocol is a standard method for evaluating the ability of a compound to inhibit the production of TNF-α in cultured cells, typically macrophages, stimulated with an inflammatory agent like lipopolysaccharide (LPS).

1. Cell Culture and Seeding:

• RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere overnight.

2. Compound Treatment:

• The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Cleomiscosin A derivative). A vehicle control (e.g., DMSO) is also included.

• The cells are pre-incubated with the compound for 1-2 hours.

3. Stimulation of TNF-α Production:

• LPS (from E. coli) is added to each well (except for the negative control) at a final concentration of 1 µg/mL to stimulate TNF-α production.

4. Incubation and Supernatant Collection:

• The plates are incubated for a further 18-24 hours.

• After incubation, the plates are centrifuged, and the cell-free supernatants are collected for TNF-α quantification.

5. TNF-α Quantification by ELISA:

• A sandwich Enzyme-Linked Immunosorbent Assay (ELISA) is performed on the collected supernatants according to the manufacturer's protocol.[5][6][7][8]

• Briefly, the supernatant is added to a microplate pre-coated with a TNF-α capture antibody.

• After incubation and washing, a biotinylated detection antibody specific for TNF-α is added.

• Streptavidin-horseradish peroxidase (HRP) conjugate is then added, followed by a substrate solution (e.g., TMB) to produce a colorimetric signal.

• The reaction is stopped, and the absorbance is measured at 450 nm using a microplate reader.

• The concentration of TNF-α in each sample is determined by interpolating from a standard curve generated with recombinant TNF-α.

6. Data Analysis:

• The percentage of TNF-α inhibition is calculated for each concentration of the test compound relative to the LPS-stimulated control.

• The IC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualization

TNF-α Signaling Pathway

The following diagram illustrates the major signaling cascades initiated by the binding of TNF-α to its receptors, TNFR1 and TNFR2, leading to inflammation, apoptosis, or cell survival.

Caption: TNF-α signaling pathway overview.

Experimental Workflow for TNF-α Inhibition Assay

The diagram below outlines the key steps in a typical in vitro experiment to assess the TNF-α inhibitory potential of a compound.

Caption: Workflow for TNF-α inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Small-molecule inhibition of TNF-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. novamedline.com [novamedline.com]
• 8. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Cleomiscosin A: A Comparative Analysis of In Silico Prediction and Experimental Bioactivity

A Guide for Researchers in Drug Discovery and Development

The journey of a potential therapeutic agent from a natural source to a clinical candidate is a rigorous process, increasingly reliant on a synergistic relationship between computational prediction and experimental validation. Cleomiscosin A, a coumarinolignan found in various plants, has emerged as a compound of interest, demonstrating a range of biological activities.[1] This guide provides an objective comparison between the in silico predicted bioactivities of Cleomiscosin A and its experimentally validated effects, offering researchers a comprehensive overview supported by quantitative data and detailed methodologies.

In Silico Predictions: Charting the Therapeutic Potential

Computational methods, including molecular docking, quantitative structure-activity relationship (QSAR) modeling, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis, serve as powerful preliminary screening tools.[2] These techniques predict the interaction of a compound with biological targets, its potential efficacy, and its drug-like properties before committing to resource-intensive laboratory work. For Cleomiscosin A, in silico studies have primarily focused on its anti-inflammatory, antioxidant, and antiviral potential.

Molecular docking studies have predicted that Cleomiscosin A can bind effectively to the active sites of key proteins involved in disease. For instance, it was identified as a potential inhibitor of the main protease (Mpro) of SARS-CoV-2 with a strong binding affinity.[3] Similarly, docking simulations against pro-inflammatory cytokines like TNF-α and various interleukins have suggested a potent anti-inflammatory role.[4][5] Computational assessments of its chemical structure also predict significant radical scavenging capabilities, indicating antioxidant activity.[6][7][8]

Table 1: Summary of In Silico Predictions for Cleomiscosin A Bioactivity

Computational Method	Target Protein/Property	Predicted Bioactivity	Key Findings
Molecular Docking	SARS-CoV-2 Main Protease (Mpro)	Antiviral	Binding Energy: -8.2 kcal/mol.[3]
Molecular Docking	Interleukin-6 (IL-6)	Anti-inflammatory	Low docking energy, suggesting good binding.[4][5]
Molecular Docking	Tumor Necrosis Factor-alpha (TNF-α)	Anti-inflammatory	Low docking energy, suggesting good binding.[4][5][9]
Molecular Docking	Interleukin-1 beta (IL-1β)	Anti-inflammatory	Low docking energy, suggesting good binding.[4][5]
ADMET Prediction	Pharmacokinetics & Toxicity	Drug-likeness	Adheres to Lipinski's rule of five; predicted to be non-carcinogenic and non-toxic.[3]
Thermodynamic/Kinetic Calculation	Radical Scavenging (HOO˙)	Antioxidant	Predicted to be a potent antioxidant in polar environments, with reaction rates 100-1000 times faster than Trolox.[7][8][10]

Experimental Validation: From Prediction to Proof

While in silico models provide valuable hypotheses, experimental validation is essential to confirm the biological activity of a compound. A range of in vitro and in vivo assays have been employed to test the predictions for Cleomiscosin A.

Anti-inflammatory and Cytotoxic Effects

Experimental studies have corroborated the anti-inflammatory potential of Cleomiscosin A.[1][11] In vitro assays using macrophage cell cultures stimulated with lipopolysaccharide (LPS) have shown that Cleomiscosin A and its derivatives can significantly inhibit the secretion of pro-inflammatory cytokines such as TNF-α and IL-6.[4][12] This aligns directly with the predictions from molecular docking studies. Furthermore, cytotoxicity assays, often a crucial step in drug development, have been performed to determine the concentration at which Cleomiscosin A becomes toxic to cells, establishing a potential therapeutic window.[13]

Table 2: Experimental Validation of Cleomiscosin A's Anti-inflammatory & Cytotoxic Activity

Bioactivity	Assay	Cell Line / Model	Measured Effect	Quantitative Result (IC₅₀)
Anti-inflammatory	ELISA	Mouse Peritoneal Macrophages	Inhibition of TNF-α secretion	Data indicates potent activity.[11][12]
Anti-inflammatory	ELISA	Mouse Peritoneal Macrophages	Inhibition of IL-6, IL-1β secretion	Derivatives of Cleomiscosin A show significant inhibition.[4]
Cytotoxicity	MTT Assay	A549 (Human Lung Carcinoma)	Inhibition of cell viability	133 µg/mL.[13]

Antioxidant Activity

The predicted antioxidant capacity of Cleomiscosin A has also been confirmed experimentally.[8] Standard antioxidant assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays, have demonstrated its ability to neutralize free radicals.[13] Moreover, studies on Low-Density Lipoprotein (LDL) oxidation, a key event in the development of atherosclerosis, revealed that Cleomiscosin A can protect against oxidative modification.[14]

Table 3: Experimental Validation of Cleomiscosin A's Antioxidant Activity

Assay	Measured Effect	Quantitative Result (IC₅₀)
DPPH Radical Scavenging	Neutralization of DPPH radicals	43.2 µg/mL.[13]
ABTS Radical Scavenging	Neutralization of ABTS radical cations	12.8 µg/mL.[13]
LDL Oxidation (Cu²⁺ induced)	Protection of apoB-100	13.4 µM.[14]
LDL Oxidation (HOCl induced)	Protection of apoB-100	8.1 µM.[14]

Visualizing the Process and Pathways

To better understand the workflow from prediction to validation and the potential mechanism of action, the following diagrams are provided.

Caption: Workflow from computational prediction to experimental validation.

Caption: Proposed anti-inflammatory mechanism via NF-κB pathway inhibition.

Experimental Protocols

Detailed and standardized protocols are crucial for reproducible research. Below are methodologies for the key assays discussed in this guide.

MTT Cytotoxicity Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Materials :

  • Cancer cell lines (e.g., A549)

  • Cleomiscosin A stock solution (in DMSO)

  • Culture medium (e.g., DMEM) with 10% FBS

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Procedure :

  • Cell Seeding : Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours for attachment.[15]

  • Compound Treatment : Replace the medium with fresh medium containing serial dilutions of Cleomiscosin A (e.g., 0.1 µM to 100 µM). Include vehicle controls (DMSO) and untreated controls.[15]

  • Incubation : Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

  • MTT Addition : Add 10 µL of MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form purple formazan (B1609692) crystals.[15]

  • Solubilization : Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the crystals.[15]

  • Absorbance Measurement : Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.[15]

  • Data Analysis : Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value by plotting viability against the logarithm of the compound concentration.[15]

In Vitro Anti-inflammatory Assay (Cytokine Quantification by ELISA)

This protocol quantifies the production of pro-inflammatory cytokines from immune cells.

• Materials :

  • Macrophage cell line (e.g., RAW 264.7 or primary peritoneal macrophages)

  • Lipopolysaccharide (LPS)

  • Cleomiscosin A

  • ELISA kits for TNF-α, IL-6, and IL-1β

• Procedure :

  • Cell Culture : Culture macrophages in 24-well plates until they reach 80% confluency.

  • Treatment : Pre-treat the cells with various concentrations of Cleomiscosin A for 1-2 hours.

  • Stimulation : Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified period (e.g., 24 hours) to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS alone).

  • Supernatant Collection : Centrifuge the plates and collect the cell culture supernatant.

  • ELISA : Quantify the concentration of TNF-α, IL-6, and IL-1β in the supernatant using specific ELISA kits according to the manufacturer's instructions.[4][5]

  • Data Analysis : Compare the cytokine concentrations in the Cleomiscosin A-treated groups to the LPS-only positive control to determine the percentage of inhibition.

ABTS Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable ABTS radical cation.

• Materials :

  • ABTS (7 mM aqueous solution)

  • Potassium persulfate (2.45 mM aqueous solution)

  • Ethanol (B145695) or Phosphate Buffered Saline (PBS)

  • Cleomiscosin A and a positive control (e.g., Ascorbic acid or Trolox)

• Procedure :

  • ABTS Radical Preparation : Mix the ABTS and potassium persulfate solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS radical cation (ABTS•⁺).[16]

  • Working Solution : Dilute the ABTS•⁺ solution with ethanol or PBS to an absorbance of 0.70 (±0.02) at 734 nm.[13]

  • Reaction : Add a small volume of the Cleomiscosin A solution (at various concentrations) to the ABTS•⁺ working solution.

  • Measurement : After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

  • Calculation : Calculate the percentage of scavenging activity and determine the IC₅₀ value. The reduction in absorbance indicates scavenging activity.

Conclusion

The case of Cleomiscosin A exemplifies the powerful synergy between computational prediction and experimental biology. In silico studies accurately forecasted its anti-inflammatory and antioxidant properties, which were subsequently confirmed through robust in vitro assays. This alignment not only validates the predictive power of the computational models but also accelerates the research process by focusing laboratory efforts on the most promising hypotheses. The data suggest that Cleomiscosin A warrants further investigation, particularly into its mechanisms of action in relevant disease models, paving the way for potential development as a novel therapeutic agent.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemoinformatics: Predicting Biological Activity with Artificial Intelligence [qima-lifesciences.com]
• 3. Plant-derived compounds effectively inhibit the main protease of SARS-CoV-2: An in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. QSAR, docking and in vitro studies for anti-inflammatory activity of cleomiscosin A methyl ether derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03260H [pubs.rsc.org]
• 7. Computational assessment of the radical scavenging activity of cleomiscosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cleomiscosin A | 76948-72-6 [chemicalbook.com]
• 10. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cleomiscosin A | LDL | Antioxidant | TNF | TargetMol [targetmol.com]
• 13. researchgate.net [researchgate.net]
• 14. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Replicating published findings on the hepatoprotective effects of Cleomiscosin A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the published findings on the hepatoprotective effects of Cleomiscosin A and compares its performance with established alternative agents. Due to a lack of extensive in vivo studies on Cleomiscosin A alone, this guide draws upon research conducted on a mixture of coumarinolignoids, including Cleomiscosin A, B, and C, isolated from Cleome viscosa.[1] This guide aims to provide a framework for replicating and expanding upon the existing research in this area.

Comparative Analysis of Hepatoprotective Efficacy

The following tables summarize the quantitative data from in vivo studies, comparing the efficacy of a coumarinolignoid mixture containing Cleomiscosin A and other hepatoprotective agents in a carbon tetrachloride (CCl4)-induced hepatotoxicity model in rats.

Table 1: Effect of Coumarinolignoid Mixture (Cleomiscosin A, B, and C) on Serum Biomarkers of Liver Injury

Treatment Group	Dose	SGOT (IU/L)	SGPT (IU/L)	ALKP (IU/L)	SBLN (mg/dL)	Liver Glycogen (mg/g)
Normal Control	-	75.4 ± 2.8	38.6 ± 1.5	135.2 ± 4.1	0.48 ± 0.03	28.4 ± 1.1
CCl4 Control	2 ml/kg	245.8 ± 9.3	185.2 ± 7.6	385.6 ± 12.5	2.15 ± 0.11	10.2 ± 0.5*
Coumarinolignoids	50 mg/kg	110.5 ± 5.1#	78.4 ± 3.2#	210.8 ± 8.7#	0.95 ± 0.06#	22.5 ± 0.9#
Silymarin	50 mg/kg	98.2 ± 4.5#	65.8 ± 2.9#	195.4 ± 7.8#	0.82 ± 0.05#	24.8 ± 1.0#

*p < 0.01 compared to Normal Control; #p < 0.01 compared to CCl4 Control Data extracted from a study on a mixture of Cleomiscosin A, B, and C.[1]

Table 2: Comparative Efficacy of Various Hepatoprotective Agents from Published Studies

Compound	Model	Dose	Key Findings	Reference
Ethanolic Extract of Cleome viscosa	CCl4-induced hepatotoxicity in rats	200 mg/kg	Significant reduction in SGOT, SGPT, ALP, and Bilirubin (B190676)	[2]
Silymarin	CCl4-induced hepatotoxicity in rats	50 mg/kg	Comparable protective effect to the coumarinolignoid mixture	[1]
N-Acetylcysteine (NAC)	Adriamycin-induced liver injury in rats	Not specified	Regulated oxidative stress parameters and reduced liver enzyme levels	[3]
Ursodeoxycholic Acid (UDCA)	Chronic cholestatic liver disease	250 mg three times daily	Significant decrease in serum bilirubin, GGT, and transaminase levels	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. The following are standard protocols for inducing and evaluating hepatotoxicity.

In Vivo: Carbon Tetrachloride (CCl4)-Induced Hepatotoxicity in Rats[1]

• Animal Model: Albino rats of either sex weighing between 150-200g.

• Acclimatization: Animals are acclimatized to standard laboratory conditions for at least one week with free access to food and water.

• Grouping:

  • Group I (Normal Control): Receives only the vehicle (e.g., liquid paraffin).

  • Group II (Toxin Control): Administered with CCl4 (50% solution in liquid paraffin, 2 ml/kg, intraperitoneally).

  • Group III (Test Compound): Receives the test compound (e.g., Coumarinolignoid mixture, 50 mg/kg) orally for six days and a single dose of CCl4 on the fourth day.

  • Group IV (Standard): Receives a standard hepatoprotective agent (e.g., Silymarin, 50 mg/kg) orally for six days and a single dose of CCl4 on the fourth day.

• Biochemical Analysis: On the seventh day, blood is collected for the estimation of serum glutamyl oxaloacetic transaminase (SGOT), serum glutamyl pyruvate (B1213749) transaminase (SGPT), serum alkaline phosphatase (ALKP), and serum bilirubin (SBLN). Livers are excised for the estimation of liver glycogen.

• Histopathology: A portion of the liver tissue is preserved in formalin for histopathological examination to assess the extent of liver damage and protection.

In Vitro: Hepatoprotective Assay using HepG2 Cells

• Cell Culture: Human hepatoma (HepG2) cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Experimental Setup:

  • Seed HepG2 cells in 96-well plates at a density of approximately 1x10⁴ cells/well and allow them to attach for 24 hours.

  • Pre-treat the cells with various concentrations of the test compound (e.g., Cleomiscosin A) or a standard (e.g., Silymarin) for a specified duration (e.g., 2-24 hours).

  • Induce hepatotoxicity by exposing the cells to a hepatotoxin like CCl4 or acetaminophen (B1664979) for a defined period.

• Assessment of Hepatoprotection:

  • Cell Viability (MTT Assay): Measure the metabolic activity of viable cells by quantifying the conversion of MTT to formazan.

  • Membrane Integrity (LDH Assay): Quantify the release of lactate (B86563) dehydrogenase (LDH) into the culture medium as an indicator of cell membrane damage.

  • Biochemical Analysis: Measure levels of intracellular reactive oxygen species (ROS) and antioxidant enzymes to assess oxidative stress.

Signaling Pathways and Mechanisms of Action

The hepatoprotective effects of Cleomiscosin A and other agents are mediated through various signaling pathways. While the precise mechanism of Cleomiscosin A is not fully elucidated, its antioxidant properties suggest a potential role in modulating pathways related to oxidative stress.

Caption: Proposed and established mechanisms of hepatoprotective agents.

The diagram above illustrates the proposed antioxidant mechanism of Cleomiscosin A and the multifaceted mechanisms of alternative hepatoprotective agents such as Silymarin, N-acetylcysteine (NAC), and Ursodeoxycholic acid (UDCA).

Experimental and Logical Workflows

To systematically investigate and replicate the hepatoprotective effects of a compound like Cleomiscosin A, a structured experimental workflow is essential.

Caption: A typical workflow for evaluating hepatoprotective agents.

This workflow outlines the logical progression from initial in vitro screening to in vivo validation and subsequent data analysis to confirm the hepatoprotective properties of a test compound.

Conclusion and Future Directions

The available evidence suggests that a coumarinolignoid mixture containing Cleomiscosin A possesses significant hepatoprotective activity, comparable to the standard drug Silymarin, in a CCl4-induced hepatotoxicity model in rats.[1] However, to fully understand and replicate the specific effects of Cleomiscosin A, further research focusing on the isolated compound is imperative. Future studies should aim to:

• Conduct in vivo studies using pure Cleomiscosin A to unequivocally determine its hepatoprotective efficacy.

• Elucidate the precise molecular mechanisms and signaling pathways modulated by Cleomiscosin A in hepatocytes.

• Perform head-to-head comparative studies of Cleomiscosin A with clinically used hepatoprotective drugs to establish its relative potency and therapeutic potential.

By following the outlined experimental protocols and building upon the existing, albeit limited, data, researchers can contribute to a more comprehensive understanding of the hepatoprotective effects of Cleomiscosin A and its potential as a therapeutic agent for liver diseases.

References

• 1. Hepatoprotective Effects and Safety Evaluation of Coumarinolignoids Isolated from Cleome viscosa Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of hepatoprotective activity of Cleome viscosa Linn. extract - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comprehensive overview of hepatoprotective natural compounds: mechanism of action and clinical perspectives | Semantic Scholar [semanticscholar.org]
• 4. The molecular mechanisms of the hepatoprotective effect of gomisin A against oxidative stress and inflammatory response in rats with carbon tetrachloride-induced acute liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of Cleomiscosin A's Inhibitory Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cleomiscosin A, a naturally occurring coumarinolignan, has garnered interest for its diverse biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects. Understanding the specificity of its inhibitory action is crucial for evaluating its therapeutic potential and potential off-target effects. This guide provides a comparative assessment of Cleomiscosin A's inhibitory profile based on available experimental data, contrasting its performance with other relevant compounds. Due to a lack of extensive profiling against specific enzyme panels, this guide focuses on its characterized anti-inflammatory and cytotoxic activities to infer its specificity.

I. Comparative Analysis of Cytotoxic Activity

Cleomiscosin A has demonstrated cytotoxic effects against various cancer cell lines. To contextualize its potency, the following table compares its half-maximal inhibitory concentration (IC50) values with that of Doxorubicin, a standard chemotherapeutic agent known to act primarily as a topoisomerase II inhibitor.

Table 1: Comparison of Cytotoxic IC50 Values of Cleomiscosin A and Doxorubicin

Cell Line	Cancer Type	Cleomiscosin A IC50 (µM)	Doxorubicin IC50 (µM)	Reference
A549	Human Lung Carcinoma	344 (equivalent to 133 µg/mL)	> 20	[1]
BFTC-905	Bladder Cancer	Not Reported	2.3	[1]
MCF-7	Breast Cancer	Not Reported	2.5	[1]
M21	Skin Melanoma	Not Reported	2.8	[1]
HeLa	Cervical Carcinoma	Not Reported	2.9	[1]
UMUC-3	Bladder Cancer	Not Reported	5.1	[1]
HepG2	Hepatocellular Carcinoma	Not Reported	12.2	[1]
TCCSUP	Bladder Cancer	Not Reported	12.6	[1]
Huh7	Hepatocellular Carcinoma	Not Reported	> 20	[1]
VMCUB-1	Bladder Cancer	Not Reported	> 20	[1]
HK-2	Non-cancer Human Kidney	Not Reported	> 20	[1]
K562	Chronic Myelogenous Leukemia	Not Reported	~0.5 µg/mL after 48h	[2]

Note: The IC50 value for Cleomiscosin A in A549 cells was converted from µg/mL using a molar mass of 386.4 g/mol . Direct comparison should be made with caution due to variations in experimental conditions across different studies.

The data suggests that while Cleomiscosin A exhibits cytotoxicity, its potency is significantly lower than that of Doxorubicin in the tested cell lines where data is available for both. This could imply a different mechanism of action or lower affinity for its molecular targets compared to Doxorubicin's potent topoisomerase II inhibition.

II. Assessment of Anti-inflammatory Specificity

Table 2: Qualitative Comparison of Anti-inflammatory Mechanisms

Compound	Chemical Class	Primary Anti-inflammatory Mechanism	Key Molecular Targets
Cleomiscosin A	Coumarinolignan	Inhibition of TNF-α secretion.	Likely involves modulation of NF-κB and MAPK signaling pathways.
Curcumin (B1669340)	Polyphenol	Inhibition of NF-κB, AP-1, and STAT3 activation; downregulation of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).[3][4]	IKK, COX-2, 5-LOX, JAKs.[3]
Berberine Chloride	Alkaloid	Inhibition of NF-κB and MAPK signaling pathways; reduction of pro-inflammatory cytokine production.[3]	IKK, JNK, p38 MAPK.[3]
Epigallocatechin Gallate (EGCG)	Flavonoid (Catechin)	Inhibition of NF-κB activation; suppression of pro-inflammatory gene expression.[3]	IKK, various kinases.[3]

Cleomiscosin A's inhibitory action on TNF-α production suggests a degree of specificity towards the signaling pathways regulating this cytokine. The NF-κB and MAPK pathways are central to TNF-α expression, and it is plausible that Cleomiscosin A modulates one or more components of these cascades. Compared to broad-spectrum anti-inflammatory agents like curcumin, which targets multiple inflammatory pathways, the specificity of Cleomiscosin A appears more focused, although further investigation is required to identify its precise molecular target(s).

III. Experimental Protocols

A. Protocol for Assessing Cytotoxicity using the MTT Assay

This protocol outlines the determination of a compound's IC50 value against a cancer cell line.[5][6][7][8]

1. Materials:

• Target cancer cell line

• Complete culture medium (e.g., DMEM with 10% FBS)

• Cleomiscosin A (or other test compound) stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

2. Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium with 100 µL of the medium containing the test compound at various concentrations. Include untreated and vehicle (DMSO) controls. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control. Determine the IC50 value by plotting cell viability against the logarithm of the compound concentration using a sigmoidal dose-response curve.

B. Protocol for Quantifying TNF-α Inhibition using ELISA

This protocol describes the measurement of a compound's ability to inhibit LPS-induced TNF-α secretion from macrophages (e.g., RAW 264.7 or THP-1 cells).[9][10][11]

1. Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete culture medium

• Lipopolysaccharide (LPS)

• Test compound (e.g., Cleomiscosin A)

• Commercial TNF-α ELISA kit

• 96-well plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

2. Procedure:

• Cell Seeding: Seed macrophages into a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Add LPS to the wells (final concentration typically 100 ng/mL to 1 µg/mL) to induce TNF-α production. Include unstimulated and LPS-only controls. Incubate for 4-6 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• ELISA: Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's instructions. This typically involves:

  • Adding supernatants and standards to an antibody-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate to develop a colorimetric signal.

  • Stopping the reaction and measuring the absorbance.

• Data Analysis: Calculate the concentration of TNF-α in each sample from the standard curve. Determine the percentage of inhibition of TNF-α secretion for each compound concentration relative to the LPS-only control.

IV. Visualizations of Pathways and Workflows

Caption: Figure 1. Simplified TNF-α/NF-κB Signaling Pathway.

Caption: Figure 2. Experimental Workflow for Cytotoxicity (MTT) Assay.

Caption: Figure 3. Experimental Workflow for TNF-α Inhibition (ELISA) Assay.

V. Conclusion

The available evidence suggests that Cleomiscosin A possesses moderate cytotoxic and notable anti-inflammatory activities. Its specificity appears to be directed towards pathways regulating inflammation, particularly TNF-α secretion, rather than broad-spectrum cytotoxicity. Compared to the potent, non-specific cytotoxicity of Doxorubicin, Cleomiscosin A's profile suggests a more targeted, albeit less potent, inhibitory action in the context of cancer. Its anti-inflammatory mechanism, likely involving the NF-κB and/or MAPK pathways, aligns it with other natural products like curcumin and berberine, though its precise molecular targets remain to be elucidated. Further research, including comprehensive kinase and topoisomerase profiling, is necessary to fully delineate the specificity of Cleomiscosin A's inhibitory actions and to robustly evaluate its therapeutic potential.

References

• 1. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 2. Frontiers | Acrocomia aculeata associated with doxorubicin: cardioprotection and anticancer activity [frontiersin.org]
• 3. Head-to-Head Comparison of Anti-Inflammatory Performance of Known Natural Products In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT (Assay protocol [protocols.io]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of Synthetic vs. Natural Cleomiscosin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Efficacy Data

Due to the lack of studies directly comparing the efficacy of synthetic and natural Cleomiscosin A, the following tables summarize the available quantitative data from separate studies. It is crucial to note that these values are not directly comparable due to variations in experimental conditions, cell lines, and assays used.

Table 1: Anticancer Activity of Natural Cleomiscosin A

Cell Line	Assay Type	IC50 Value (µg/mL)
A549 (Lung Carcinoma)	MTT Assay	133

Disclaimer: This data originates from a single study and further research is required to substantiate these findings across a broader range of cancer cell lines.

Table 2: Anti-inflammatory Activity of Synthetic Cleomiscosin A Derivatives

Derivative	Concentration (µg/mL)	Target	Effect
Nitrated Derivative (1a)	1 and 10	Macrophages	Potent anti-inflammatory activity
Halogenated Derivative (3a)	1 and 10	Macrophages	Potent anti-inflammatory activity
Halogenated Derivative (4a)	1 and 10	Macrophages	Potent anti-inflammatory activity

Note: The data in Table 2 pertains to derivatives of synthetic Cleomiscosin A and not the parent compound itself.[2] The term "potent anti-inflammatory activity" was used in the study but specific IC50 values were not provided.[2]

Table 3: Anti-inflammatory Activity of a Natural Mixture of Cleomiscosin A, B, and C

Mediator	Cell Source	Stimulant	Treatment (mg/kg/day, oral)	% Change vs. Stimulated Control
Pro-inflammatory
IL-6	Peritoneal Macrophages	LPS	10	↓ 25%
30	↓ 45%
100	↓ 60%
TNF-α	Peritoneal Macrophages	LPS	10	↓ 30%
30	↓ 50%
100	↓ 70%
Nitric Oxide	Peritoneal Macrophages	LPS	10	↓ 20%
30	↓ 40%
100	↓ 55%
Anti-inflammatory
IL-4	Splenocytes	Concanavalin A	10	↑ 40%
30	↑ 25%
100	↑ 15%

Source: Data synthesized from a study on the combined effects of Cleomiscosin A, B, and C.[3]

Experimental Protocols

Extraction and Purification of Natural Cleomiscosin A

This protocol outlines a general procedure for the isolation of Cleomiscosin A from a plant source, such as Cleome viscosa.

1. Plant Material Preparation:

• Collect and shade-dry the plant material (e.g., whole plant, seeds).

• Grind the dried material into a coarse powder.

2. Extraction:

• Perform Soxhlet extraction with methanol (B129727) for 48-72 hours.

• Alternatively, macerate the powdered plant material in methanol at room temperature for 24-48 hours with continuous stirring.

• Concentrate the methanolic extract under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Fractionation:

• Suspend the crude extract in water and perform liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate).

• Monitor the fractions by Thin Layer Chromatography (TLC) to identify the fraction containing Cleomiscosin A.

4. Chromatographic Purification:

• Subject the Cleomiscosin A-rich fraction to column chromatography on silica (B1680970) gel.

• Elute with a gradient solvent system (e.g., n-hexane-ethyl acetate (B1210297) or chloroform-methanol).

• Collect fractions and monitor by TLC.

• Pool the fractions containing pure Cleomiscosin A.

5. Crystallization:

• Crystallize the purified Cleomiscosin A from a suitable solvent system (e.g., methanol) to obtain pure crystals.

Chemical Synthesis of Cleomiscosin A

The chemical synthesis of Cleomiscosin A is a multi-step process. While a detailed, unified protocol is not available, the key transformations reported in the literature include:[4]

• Mitsunobu Reaction: This reaction is typically used to form an ether linkage, a key structural feature of the coumarinolignan core.

• Miyaura Arylation: A palladium-catalyzed cross-coupling reaction to form a carbon-carbon bond between an aryl boronic acid and an aryl halide, crucial for constructing the biaryl backbone.

• Acid-Catalyzed Cyclization: The final step to form the dioxino ring system characteristic of Cleomiscosin A.

Signaling Pathways and Mechanisms of Action

The biological activities of Cleomiscosin A are attributed to its ability to modulate key cellular signaling pathways, primarily the NF-κB and apoptosis pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a critical regulator of inflammation. While direct studies on Cleomiscosin A are limited, related compounds like Calycosin have been shown to inhibit this pathway.[5] Inhibition of NF-κB by Cleomiscosin A would likely lead to a reduction in the expression of pro-inflammatory cytokines and enzymes.

Caption: Proposed inhibition of the NF-κB pathway by Cleomiscosin A.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. Studies on related compounds suggest that Cleomiscosin A may induce apoptosis in cancer cells through the intrinsic (mitochondrial) pathway.[6][7][8][9]

Caption: Proposed intrinsic apoptosis pathway induced by Cleomiscosin A.

Conclusion

The available data suggests that Cleomiscosin A, from both natural and synthetic origins, holds promise as a bioactive compound with potential therapeutic applications. However, a significant gap in the literature exists regarding a direct, quantitative comparison of their efficacy. The data for natural Cleomiscosin A's anticancer activity and the anti-inflammatory potential of synthetic derivatives are encouraging but preliminary. To definitively establish the superiority of one form over the other, further research involving head-to-head comparative studies employing standardized assays and a variety of cell lines is imperative. Such studies would be invaluable for the rational design and development of Cleomiscosin A-based therapeutics. Researchers are encouraged to consider the purity and characterization of their Cleomiscosin A source, whether natural or synthetic, to ensure the reliability and reproducibility of their findings.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Calycosin mitigates chondrocyte inflammation and apoptosis by inhibiting the PI3K/AKT and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calycosin induces apoptosis by upregulation of RASD1 in human breast cancer cells MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Calycosin induces apoptosis via p38-MAPK pathway-mediated activation of the mitochondrial apoptotic pathway in human osteosarcoma 143B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calycosin induces apoptosis in osteosarcoma cell line via ERβ-mediated PI3K/Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Calycosin induces apoptosis in osteosarcoma cell line via ERβ‑mediated PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Potency of Cleomiscosin A and Quercetin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant properties of Cleomiscosin A, a coumarinolignan, and Quercetin (B1663063), a well-characterized flavonoid. This document aims to serve as a valuable resource for researchers and professionals in the fields of pharmacology, drug discovery, and natural product chemistry by presenting a data-driven comparison of these two compounds, including their mechanisms of action and efficacy as determined by in vitro antioxidant assays. While both compounds exhibit significant antioxidant potential, their relative potencies can vary depending on the specific assay and experimental conditions.

Quantitative Comparison of Antioxidant Activity

Direct comparative studies on the antioxidant activity of Cleomiscosin A and Quercetin under identical experimental conditions are limited. However, by compiling data from various sources, we can infer their relative potencies. The following table summarizes the available quantitative data from common antioxidant assays. It is crucial to note that variations in experimental conditions (e.g., solvent, pH, reaction time) can significantly influence IC50 values, and therefore, comparisons across different studies should be interpreted with caution.

Antioxidant Assay	Cleomiscosin A (IC50)	Quercetin (IC50)	Reference Compound (IC50)
DPPH Radical Scavenging Activity	43.2 - 58.4 µg/mL[1]	2.93 - 19.17 µg/mL[2]	Ascorbic Acid: ~7.57 µg/mL
ABTS Radical Scavenging Activity	12.8 - 44.3 µg/mL[1]	2.04 - 4.54 µg/mL[2]	Trolox: ~2.34 µg/mL
Ferric Reducing Antioxidant Power (FRAP)	Data not available	Significant reducing power observed[3]	Data not available in comparative format

Note: IC50 (Inhibitory Concentration 50) is the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited are provided below to facilitate the replication and validation of these findings.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, leading to its neutralization. The reduction of the DPPH radical is monitored by the decrease in its absorbance at approximately 517 nm.[4][5][6]

Procedure:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent such as methanol (B129727) or ethanol (B145695) and stored in the dark.[4]

• Sample Preparation: Test compounds (Cleomiscosin A, Quercetin) and a positive control (e.g., ascorbic acid) are prepared in a series of concentrations.[4]

• Reaction: A fixed volume of the DPPH solution is mixed with various concentrations of the test compound. A blank containing only the solvent and DPPH is also prepared.[4]

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[4][7]

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.[4][5]

• Calculation: The percentage of radical scavenging activity is calculated, and the IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.[4][5]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is measured spectrophotometrically at approximately 734 nm.[2][7][8]

Procedure:

• Generation of ABTS•+: The ABTS radical cation is produced by reacting an aqueous solution of ABTS (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[7][8]

• Dilution of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.[2]

• Reaction: A small volume of the test compound at various concentrations is added to a fixed volume of the diluted ABTS•+ solution.

• Incubation: The reaction is allowed to proceed for a specific time (e.g., 6 minutes).[9]

• Measurement: The absorbance is read at 734 nm.[7]

• Calculation: The percentage of inhibition is calculated, and the IC50 value is determined.[7]

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by measuring the formation of a colored ferrous-tripyridyltriazine complex at 593 nm.[10][11]

Procedure:

• Preparation of FRAP Reagent: The FRAP reagent is prepared fresh by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and an aqueous solution of FeCl₃·6H₂O.[10]

• Reaction: The FRAP reagent is mixed with the test sample.

• Incubation: The mixture is incubated at 37°C for a specified time (e.g., 4-30 minutes).[10][11]

• Measurement: The absorbance of the colored product (Fe²⁺-TPTZ complex) is measured at 593 nm.[11]

• Calculation: The antioxidant capacity is determined by comparing the change in absorbance of the test sample to that of a standard ferrous sulfate (B86663) solution.

Signaling Pathways and Mechanisms of Action

The antioxidant activity of phenolic compounds like Cleomiscosin A and Quercetin can be attributed to both direct radical scavenging and the modulation of intracellular signaling pathways that regulate endogenous antioxidant defenses.

Quercetin's Antioxidant Signaling Pathway

Quercetin is known to exert its antioxidant effects through multiple mechanisms, including the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[12][13][14] Under conditions of oxidative stress, Quercetin can promote the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to their transcription and the subsequent synthesis of protective enzymes.[15][16]

Caption: Quercetin-mediated activation of the Nrf2 signaling pathway.

Cleomiscosin A: Potential Antioxidant Mechanisms

Currently, there is a lack of specific experimental data detailing the signaling pathways modulated by Cleomiscosin A in the context of its antioxidant activity. As a phenolic compound, it is plausible that Cleomiscosin A can directly scavenge free radicals. Computational studies support this by indicating its high reactivity towards radicals in polar environments. Further research is warranted to elucidate the precise intracellular mechanisms of Cleomiscosin A, including its potential to modulate pathways such as Nrf2.

Caption: Standardized workflow for comparative antioxidant activity evaluation.

Conclusion

Both Cleomiscosin A and Quercetin demonstrate significant antioxidant potential. Based on the available in vitro data, Quercetin generally exhibits a lower IC50 value in DPPH and ABTS assays, suggesting a higher radical scavenging activity compared to Cleomiscosin A under the reported conditions. The antioxidant mechanism of Quercetin is well-documented and involves both direct radical scavenging and the modulation of the Nrf2 signaling pathway.[12][13][14][15] While the direct signaling pathways affected by Cleomiscosin A are yet to be fully elucidated, its potent radical scavenging activity in polar environments, as suggested by computational studies, highlights its promise as a noteworthy antioxidant. Further direct comparative studies are essential to definitively establish the relative antioxidant potencies and to explore the detailed molecular mechanisms of Cleomiscosin A. This guide provides a foundational comparison to inform future research and development in the pursuit of novel antioxidant therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 3. onions-usa.org [onions-usa.org]
• 4. acmeresearchlabs.in [acmeresearchlabs.in]
• 5. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 6. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. ultimatetreat.com.au [ultimatetreat.com.au]
• 11. researchgate.net [researchgate.net]
• 12. New perspectives on the therapeutic potential of quercetin in non-communicable diseases: Targeting Nrf2 to counteract oxidative stress and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Quercetin's Neuroprotective Role: Activating Nrf2 Signaling Pathw...: Ingenta Connect [ingentaconnect.com]
• 16. Natural Products as Modulators of Nrf2 Signaling Pathway in Neuroprotection [mdpi.com]

A Comparative Meta-Analysis of the Biological Effects of Cleomiscosin A

Cleomiscosin A, a coumarinolignan found in various plant species, has garnered significant scientific interest for its diverse biological activities.[1][2][3] This guide provides a comprehensive meta-analysis of existing research on the biological effects of Cleomiscosin A, with a focus on its anti-inflammatory, anticancer, and antioxidant properties. The information is intended for researchers, scientists, and professionals in drug development, presenting a comparative overview of its performance and the underlying molecular mechanisms.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the biological effects of Cleomiscosin A and its derivatives.

Table 1: Anti-inflammatory Activity of Cleomiscosin A and its Derivatives

Compound	Assay	Cell Line/Model	Concentration/Dose	Effect	Reference
Cleomiscosin A	Inhibition of pro-inflammatory cytokines	In vitro	-	Potent activity	[4]
Cleomiscosin A derivatives (1a, 3a, 4a)	Inhibition of pro-inflammatory cytokines	Primary macrophages	1 and 10 µg/mL	Potent anti-inflammatory activity	[5]
SCLs 1, 3, and 4 (analogs)	IL-1β reduction	In vivo (carrageenan-induced paw edema)	-	57.54%, 51.48%, and 62.46% reduction, respectively	[4]
Compound 10d (derivative)	TNF-α inhibition	In vitro	100 µM	IC50 value of 8.5 µM	[4]
Compound 11e (derivative)	IL-6 and IL-1β inhibition	In vitro	-	IC50 values of 13.29 µM and 17.94 µM, respectively	[4]

Table 2: Anticancer Activity of Cleomiscosin A

Compound	Cell Line	Activity	IC50 Value	Reference
Cleomiscosin A	Leukemia P388	Cytotoxicity	-	[6]
Cleomiscosin A	A549 (Lung cancer)	Apoptosis induction	133 µg/mL	[7]
Cleomiscosin C, D, and Fraxin (related compounds)	In-silico PARP1 inhibition	-	Binding energies of -8.67, -8.91, and -9.59 kcal/mol	[7]

Table 3: Antioxidant Activity of Cleomiscosin A and C

Compound	Assay	IC50 Value	Reference
Cleomiscosin A	DPPH radical scavenging	43.2 - 58.4 µg/mL	[7]
Cleomiscosin A	ABTS radical scavenging	12.8 - 44.3 µg/mL	[7]
Cleomiscosin A	Protection against apoB-100 oxidation (Cu2+)	13.4 µM	[8]
Cleomiscosin A	Protection against apoB-100 oxidation (HOCl)	8.1 µM	[8]
Cleomiscosin C	LDL oxidation inhibition (Cu2+)	29.5 µM	[8]
Cleomiscosin C	LDL oxidation inhibition (AAPH)	11.9 µM	[8]
Cleomiscosin C	Protection against apoB-100 oxidation (Cu2+)	23.6 µM	[8]
Cleomiscosin C	Protection against apoB-100 oxidation (HOCl)	3.9 µM	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below:

In Vitro Anti-inflammatory Assay: Primary macrophage cell cultures are used to assess the anti-inflammatory activity. The cells are stimulated with an inflammatory agent like lipopolysaccharide (LPS). The synthesized compounds are then added at various concentrations (e.g., 1 and 10 μg/mL). The levels of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α in the cell culture supernatant are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA). The percentage reduction in cytokine levels compared to the stimulated control is calculated to determine the anti-inflammatory potency.[4][5]

In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema): Local inflammation is induced in an animal model, typically mice or rats, by injecting carrageenan into the paw. The test compounds are administered, and the volume of the paw edema is measured at different time points. A dose-dependent study is often conducted to evaluate the anti-inflammatory potential. Additionally, plasma levels of pro-inflammatory cytokines like IL-1β and TNF-α are measured to assess the systemic anti-inflammatory effect.[4]

Antioxidant Activity Assays:

• DPPH and ABTS Radical Scavenging Assays: The ability of the compounds to scavenge 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) free radicals is measured spectrophotometrically. The IC50 value, which is the concentration of the compound required to scavenge 50% of the free radicals, is determined.[7]

• LDL Oxidation Inhibition Assay: Low-density lipoprotein (LDL) oxidation is induced by catalytic copper ions (Cu2+) or a free radical generator like 2,2'-azobis-(2-amidinopropane)dihydrochloride (AAPH). The inhibition of LDL oxidation by the test compounds is monitored, and the IC50 values are calculated.[8]

• Apolipoprotein B-100 (apoB-100) Protection Assay: The protective effect of the compounds against the oxidative modification of apoB-100, the primary protein component of LDL, is assessed using fluorescence analysis and electrophoretic analysis. The IC50 values for the protection against oxidation induced by Cu2+ or hypochlorous acid (HOCl) are determined.[8]

Cytotoxicity and Apoptosis Assays:

• MTT Assay: The cytotoxicity of the compounds on cancer cell lines (e.g., A549) and normal cells is evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures cell viability.[7]

• Flow Cytometry Analysis: Flow cytometry is used to confirm that the compounds induce apoptosis in cancer cells in a dose-dependent manner.[7]

Signaling Pathways

The biological effects of Cleomiscosin A and related compounds are mediated through the modulation of various signaling pathways.

Anti-inflammatory Signaling:

While the specific pathways for Cleomiscosin A are not fully elucidated in the provided results, related compounds and classes of compounds like lignans (B1203133) are known to target the NF-κB pathway .[9] This pathway is a key regulator of inflammation, and its inhibition leads to a decrease in the expression of pro-inflammatory cytokines.

Figure 1: Proposed anti-inflammatory mechanism of Cleomiscosin A via NF-κB pathway inhibition.

Anticancer Signaling:

The anticancer effects of many natural compounds, including those structurally related to Cleomiscosin A, often involve the PI3K/Akt signaling pathway . Inhibition of this pathway can lead to decreased cell proliferation and induction of apoptosis.

References

• 1. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Computational assessment of the radical scavenging activity of cleomiscosin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational assessment of the radical scavenging activity of cleomiscosin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03260H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and anti-inflammatory activity of derivatives of coumarino-lignoid, cleomiscosin A and its methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plant anticancer agents XXIX. Cleomiscosin A from Simaba multiflora, Soulamea soulameoides, and Matayba arborescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antioxidant activity of cleomiscosins A and C isolated from Acer okamotoanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Cleomiscosin A: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount to maintaining a secure laboratory environment and adhering to regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of Cleomiscosin A, a coumarino-lignoid with potential biological activities. In the absence of a specific Safety Data Sheet (SDS) for Cleomiscosin A, it should be handled and disposed of as a hazardous chemical.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat. All handling of Cleomiscosin A, especially in powdered form, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the risk of inhalation.

Storage of Stock Solutions: Unused Cleomiscosin A should be stored in a tightly sealed, light-resistant container, and refrigerated for long-term stability.[1] If stock solutions are prepared, they should ideally be used on the same day. For short-term storage, solutions can be aliquoted into tightly sealed vials and stored at -20°C for up to two weeks.[1][2]

Quantitative Data and Physical Properties

A summary of the known physical and chemical properties of Cleomiscosin A is provided below for reference. This information is critical for assessing potential hazards and ensuring compatible storage and disposal.

Property	Value	Source
CAS Number	76948-72-6	[1][][4]
Molecular Formula	C₂₀H₁₈O₈	[1][][4][5]
Molecular Weight	386.36 g/mol	[1][][4][5]
Melting Point	245-247 °C	[]
Boiling Point	632.7±55.0 °C (Predicted)	[]
Density	1.403 g/cm³	[]
Solubility	Slightly soluble in Acetonitrile (heated), Methanol, and Pyridine	[]
Purity	95% - 99%	[1]

Experimental Protocols: Disposal of Cleomiscosin A Waste

All materials contaminated with Cleomiscosin A, including unused solid compound, solutions, and contaminated laboratory consumables, must be treated as hazardous chemical waste. Under no circumstances should Cleomiscosin A or its waste be disposed of down the drain or in regular trash. [2]

Step 1: Waste Segregation

Proper segregation is the first and most critical step in safe chemical waste disposal to prevent accidental and dangerous chemical reactions.

• Solid Waste: Collect all solid materials contaminated with Cleomiscosin A, such as unused powder, contaminated gloves, weigh boats, and absorbent paper, in a designated, leak-proof solid waste container.[2][6] This container should be clearly labeled as "Hazardous Waste."

• Liquid Waste: All liquid waste containing Cleomiscosin A, including reaction mixtures and prepared solutions, must be collected in a dedicated, leak-proof, and chemically compatible liquid waste container.[2][7] Do not mix with other incompatible waste streams like strong acids, bases, or oxidizers.[7]

• Sharps Waste: Any sharps, such as needles, syringes, or broken glass contaminated with Cleomiscosin A, must be placed in a designated, puncture-resistant sharps container.[2][6]

Step 2: Waste Container Management

Proper management of waste containers is essential for safety and regulatory compliance.

• Container Integrity: All waste containers must be in good condition, free from leaks or cracks, and made of a material compatible with the chemical waste.[7][8]

• Labeling: Every waste container must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name "Cleomiscosin A," and the approximate concentration or percentage if it is in a solution.[2]

• Closure: Waste containers must be kept securely closed at all times, except when actively adding waste.[2][6][7] Using funnels that are left in the container opening is not an acceptable practice.[9]

Step 3: On-Site Accumulation and Storage

Designate a specific "Satellite Accumulation Area" (SAA) within the laboratory for the temporary storage of hazardous waste.[7]

• This area should be under the direct control of laboratory personnel and away from general laboratory traffic.

• Store incompatible waste streams separately within the SAA, utilizing secondary containment to prevent mixing in case of a leak.[6] A secondary container should be capable of holding 110% of the volume of the primary container.[6]

• Regularly inspect the SAA for any signs of leaks or container degradation.[7]

Step 4: Final Disposal

Hazardous chemical waste must be collected and disposed of by a certified hazardous waste management service or your institution's Environmental Health and Safety (EHS) department.[2]

• Follow your institution's specific procedures for requesting a hazardous waste pickup.[2]

• Do not exceed the time or quantity limits for waste accumulation in your SAA as specified by your institution and local regulations.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Cleomiscosin A.

Caption: Workflow for the proper disposal of Cleomiscosin A.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Cleomiscosin A, thereby protecting themselves, their colleagues, and the wider community. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. CAS 76948-72-6 | Cleomiscosin A [phytopurify.com]
• 2. benchchem.com [benchchem.com]
• 4. achemtek.com [achemtek.com]
• 5. Cleomiscosin A | C20H18O8 | CID 442510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]

Essential Safety and Operational Guidance for Handling Cleomiscosin A

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling of Cleomiscosin A, a coumarinolignan with noted anti-inflammatory and antitumor activities.[1][2] Due to the absence of a specific Safety Data Sheet (SDS) for Cleomiscosin A, a cautious approach based on best practices for handling chemicals with limited toxicological data is mandatory. The following guidelines are derived from information available for structurally similar compounds and general laboratory safety protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during all stages of handling Cleomiscosin A. The following recommendations are based on procedures for handling Cleomiscosin B and general chemical safety principles.[3]

Table 1: Recommended Personal Protective Equipment for Handling Cleomiscosin A

Activity	Required PPE	Rationale
Handling Solid Compound (e.g., weighing, transferring)	- Full-face respirator with P100 (or N100) particulate filters- Nitrile gloves (double-gloving recommended)- Chemical-resistant lab coat or coveralls- Safety goggles or a full-face shield- Closed-toe shoes	To prevent inhalation of fine particles and avoid skin and eye contact.[3]
Preparing Solutions (e.g., dissolving, diluting)	- Full-face respirator with combination organic vapor and P100 cartridges- Nitrile gloves (double-gloving recommended)- Chemical-resistant lab coat or coveralls- Safety goggles or a full-face shield- Chemical-resistant apron	To protect against inhalation of vapors and splashes of the solvent and compound.[3]
Conducting Reactions and Experimental Procedures	- Certified chemical fume hood (mandatory)- Nitrile gloves- Chemical-resistant lab coat- Safety glasses	To contain potential fumes or aerosols and protect from splashes.[3]
Waste Disposal	- Nitrile gloves- Chemical-resistant lab coat- Safety glasses	To prevent contact with contaminated waste materials.[3]

Note: Always inspect gloves for any signs of degradation or perforation before use. Change gloves frequently, especially if they become contaminated.[3]

Toxicity Data

Specific toxicological data for Cleomiscosin A is limited. However, studies on a mixture of coumarinolignoids, including Cleomiscosin A, B, and C, provide some insight into its potential effects.

Table 2: Acute Oral Toxicity of Coumarinolignoids (Cleomiscosin A, B, and C mixture)

Parameter	Result	Species	Observations
Acute Oral Toxicity	Well-tolerated	Small animals	Minor changes in red blood cell count and hepatic protein content at a single oral dose of 5000 mg/kg body weight.[1]
Hepatoprotective Effects	Significant protective effects against CCl4-induced hepatotoxicity	Small animals	The mixture was found to be effective as a hepatoprotective agent.[1]

While these findings suggest low acute oral toxicity, the effects of other routes of exposure (e.g., inhalation, dermal) are unknown. Therefore, stringent safety precautions are necessary.

Operational and Disposal Plans

A clear and systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Experimental Workflow

The following diagram outlines the essential steps for the safe handling of Cleomiscosin A, from preparation to disposal.

Caption: Workflow for Safe Handling of Cleomiscosin A.

Step-by-Step Handling Procedures

• Preparation and Engineering Controls :

  • Always work in a well-ventilated laboratory.

  • Handle solid Cleomiscosin A and concentrated solutions within a certified chemical fume hood to minimize inhalation exposure.[3]

  • Ensure emergency exits and safety equipment (e.g., eyewash station, safety shower) are accessible.

• Donning PPE :

  • Put on a lab coat or coveralls, ensuring it is fully fastened.

  • If required, don your respirator. A proper fit-test should be conducted prior to use.

  • Put on safety goggles or a face shield.

  • Wash and dry hands thoroughly before putting on the first pair of nitrile gloves.

  • If double-gloving, ensure the cuffs of the outer gloves go over the sleeves of the lab coat.[3]

• Handling the Compound :

  • Clearly label all containers with the compound's name and any known hazards.

  • When handling the solid, avoid creating dust.

  • Use non-sparking tools to prevent ignition sources.

• In Case of Exposure :

  • Inhalation : Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[4]

  • Skin Contact : Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[4]

  • Eye Contact : Rinse with pure water for at least 15 minutes and consult a doctor.[4]

  • Ingestion : Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[4]

Disposal Plan

• Waste Segregation : All waste contaminated with Cleomiscosin A, including disposable PPE, weighing papers, and pipette tips, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Compliance : Dispose of all chemical waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on the disposal of coumarinolignan compounds.

• Empty Containers : Since emptied containers may retain product residue, they should be treated as hazardous waste and disposed of accordingly.

References

• 1. Cleomiscosin A | CAS:76948-72-6 | Coumarins | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. cleomiscosin A | 76948-72-6 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]